1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid

• CAS: 1126650-67-6

Core Science & Biosynthesis

A Technical Guide to the Synthesis of 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic Acid

Introduction: The Strategic Importance of Fluorinated Azetidines in Medicinal Chemistry

The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery. The unique properties of fluorine—its small size, high electronegativity, and ability to form strong C-F bonds—can profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity.[1] When combined with conformationally constrained scaffolds like the azetidine ring, the resulting building blocks become powerful tools for medicinal chemists.[2]

The azetidine ring, a four-membered nitrogen heterocycle, serves as a bioisostere for various functional groups and can impart favorable physicochemical properties. The specific molecule, 1-(tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid, is a particularly valuable synthon. It combines:

• A Boc-protected amine , allowing for straightforward incorporation into peptide chains or other molecular frameworks under standard coupling conditions.[3]

• A quaternary center at the 3-position, providing steric hindrance and locking in a specific conformation.

• A fluorine atom , which can modulate the pKa of the adjacent carboxylic acid and engage in favorable non-covalent interactions with biological targets.

• A carboxylic acid , providing a handle for further chemical modification.

This guide provides an in-depth examination of the first successful synthesis of this important building block, focusing on the strategic decisions, mechanistic underpinnings, and practical execution of the synthetic pathway.

Retrosynthetic Analysis and Strategic Considerations

The primary challenge in synthesizing the target molecule lies in the controlled construction of the densely functionalized, strained azetidine ring, particularly the stereospecific installation of the C3-fluorine quaternary center. A logical retrosynthetic approach breaks the molecule down into more manageable precursors.

Caption: High-level retrosynthetic analysis of the target compound.

This analysis highlights three critical transformations:

• Oxidation: The carboxylic acid can be accessed via oxidation of a primary alcohol. This is a robust and high-yielding transformation.

• Protecting Group Strategy & Cyclization: The Boc group is essential for final use, but may not be compatible with all steps of the synthesis. Therefore, a different nitrogen protecting group that facilitates ring closure and can be readily exchanged for a Boc group is required.

• Fluorination: The most crucial step is the introduction of the fluorine atom. Direct fluorination of an azetidine ring at the C3 position is challenging. An alternative is to perform the fluorination on an acyclic precursor before ring closure.

A Validated Multi-Step Synthesis Pathway

The first successful synthesis, reported by Van Hende et al. in The Journal of Organic Chemistry, elegantly addresses these challenges through a linear sequence starting from an acyclic allylic amine.[4][5] This pathway remains the foundational route for accessing this compound.

Overall Synthesis Workflow

The pathway hinges on an electrophilic bromofluorination of a protected allylic amine, which simultaneously installs the requisite fluorine and a bromine handle for subsequent intramolecular cyclization to form the azetidine ring.

Caption: Validated workflow for the synthesis of the target molecule.

Mechanistic and Strategic Rationale

• Step 1: Bromofluorination of the Acyclic Precursor : The synthesis commences with the bromofluorination of N-(diphenylmethylidene)-2-(4-methoxyphenoxymethyl)-2-propenylamine.[4][6] The use of N-Bromosuccinimide (NBS) as a bromine source and triethylamine trihydrofluoride (Et₃N·3HF) as a nucleophilic fluoride source is key. The reaction proceeds via a bromonium ion intermediate, which is then opened by a fluoride anion at the more substituted carbon, establishing the C-F bond. The diphenylmethylidene group serves as a robust imine protecting group for the nitrogen.

• Step 2: Reduction and Intramolecular Cyclization : The imine is first reduced to a secondary amine using sodium borohydride (NaBH₄). The subsequent ring closure is an intramolecular Williamson ether synthesis analogue, where the newly formed amine displaces the bromine atom to form the strained four-membered azetidine ring.[4] This step validates the choice of bromofluorination, as the bromine serves as an excellent leaving group for the cyclization.

• Step 3: Protecting Group Exchange : The diphenylmethyl (N-benzhydryl) group, while effective for the initial steps, must be replaced with the more synthetically versatile Boc group. This is achieved via hydrogenolysis using hydrogen gas and a palladium on carbon (Pd/C) catalyst.[4][7] The resulting free secondary amine is then immediately protected with di-tert-butyl dicarbonate (Boc₂O) to yield 1-Boc-3-fluoro-3-hydroxymethylazetidine.

• Step 4: Oxidation to the Carboxylic Acid : The final and critical step is the oxidation of the primary alcohol to a carboxylic acid without degrading the sensitive azetidine ring. A powerful yet selective oxidation system is required. The use of a catalytic amount of ruthenium(III) chloride (RuCl₃·3H₂O) with sodium periodate (NaIO₄) as the stoichiometric oxidant effectively achieves this transformation, yielding the desired 1-Boc-3-fluoroazetidine-3-carboxylic acid in a crystalline form.[4][5]

Detailed Experimental Protocol: Oxidation of 1-Boc-3-fluoro-3-hydroxymethylazetidine

The following protocol is adapted from the validated procedure reported by Van Hende et al.[4] It describes the final oxidation step, which is often the most critical for obtaining the pure target compound.

Materials and Reagents:

• 1-Boc-3-fluoro-3-hydroxymethylazetidine

• Ruthenium(III) chloride hydrate (RuCl₃·3H₂O)

• Sodium periodate (NaIO₄)

• Acetonitrile (CH₃CN)

• Carbon tetrachloride (CCl₄)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-Boc-3-fluoro-3-hydroxymethylazetidine (1.0 eq) in a 1:1:1.5 mixture of acetonitrile, carbon tetrachloride, and water.

• Addition of Oxidants: To the stirred solution, add sodium periodate (NaIO₄, 4.0 eq) followed by a catalytic amount of ruthenium(III) chloride hydrate (RuCl₃·3H₂O, ~0.05 eq).

• Reaction Monitoring: Stir the resulting mixture vigorously at room temperature for approximately 16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up: Upon completion, pour the reaction mixture into 1 M HCl.

• Extraction: Extract the aqueous phase with dichloromethane (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent under reduced pressure.

• Purification: The crude product is typically obtained as a crystalline solid and can be further purified by recrystallization if necessary. The reported yield for this step is 47%.[4][5]

Analytical Characterization

Proper characterization is essential to confirm the identity and purity of the final product. The data below is consistent with the reported values for 1-(tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid.[4]

Analysis	Observed Data (Solvent: CDCl₃)
Appearance	White crystalline solid
¹H NMR (ppm)	1.46 (s, 9H, C(CH₃)₃); 4.21 (dd, 2H, CH₂N); 4.43 (dd, 2H, CH₂N); 8.99 (br s, 1H, COOH)
¹⁹F NMR (ppm)	-163.19 (pentet, J = 19.5 Hz)
¹³C NMR (ppm)	28.5 (C(CH₃)₃); 59.3 (d, J = 24.2 Hz, (CH₂)₂N); 81.7 (C(CH₃)₃); 87.0 (d, J = 220.4 Hz, CF); 156.6 (COOBoc); 170.8 (d, J = 28.8 Hz, COOH)
Melting Point	86 °C

Challenges and Alternative Approaches

It is instructive to consider synthetic strategies that were explored but proved unsuccessful, as they highlight the nuances of fluorination chemistry. An alternative and more convergent approach would be the direct fluorination of a pre-formed azetidine ring, such as methyl 1-Boc-azetidine-3-carboxylate. However, attempts to achieve this via deprotonation with strong bases like LDA followed by quenching with an electrophilic fluorinating agent (e.g., Selectfluor) were reported to be unsuccessful, returning only the starting material.[4] This failure underscores the difficulty of forming the requisite enolate in the strained azetidine system and reinforces the strategic utility of installing the fluorine atom on an acyclic precursor prior to cyclization.

Conclusion

The synthesis of 1-(tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid is a multi-step process that requires careful strategic planning, particularly concerning the introduction of the fluorine atom and the management of protecting groups. The validated pathway, proceeding through a key bromofluorination/cyclization sequence followed by protecting group exchange and a robust final oxidation, provides a reliable method for accessing this highly valuable building block. The insights gained from this synthesis are broadly applicable to the preparation of other complex, fluorinated heterocyclic compounds for the advancement of drug discovery and development programs.

References

• Van Hende, E., Verniest, G., Deroose, F., Thuring, J. W., Macdonald, G., & De Kimpe, N. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. The Journal of Organic Chemistry, 74(5), 2250–2253. [Link]

• PubMed. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid. National Center for Biotechnology Information. [Link]

• American Chemical Society. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. ACS Publications. [Link]

• ResearchGate. (n.d.). Synthesis of 3-fluoroazetidine carboxylic acid and 3, 4-difluoroproline. ResearchGate. [Link]

• The Journal of Organic Chemistry. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. ACS Publications. [Link]

• MySkinRecipes. (n.d.). 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid. MySkinRecipes. [Link]

• American Chemical Society. (2015). 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. ACS Publications. [Link]

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A Technical Guide to 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic Acid: A Privileged Scaffold for Advanced Drug Discovery

Abstract

This technical guide provides an in-depth analysis of the chemical properties, synthesis, and strategic applications of 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid (CAS Number: 1126650-67-6). Primarily utilized as a high-value building block in medicinal chemistry, this compound serves as a critical starting material for the synthesis of advanced therapeutic agents. Its unique trifunctional scaffold, featuring a strained azetidine ring, a stereochemically defined fluorine atom, and versatile carboxylic acid and Boc-protected amine functionalities, offers a distinct advantage in drug design. This guide will delve into its pivotal role in the development of novel inhibitors targeting the creatine transporter SLC6A8 for oncology applications, providing detailed synthetic protocols, mechanistic insights, and safety considerations for researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Fluorinated Azetidines

The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a privileged scaffold in modern drug discovery.[1] Its inherent ring strain and defined three-dimensional geometry provide a unique combination of structural rigidity and metabolic stability.[2][3] The incorporation of a fluorine atom, a common strategy in medicinal chemistry, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. Fluorine can enhance metabolic stability by blocking sites of oxidation, increase binding affinity through favorable electronic interactions, and modulate pKa to improve cell permeability.[4]

1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid (Figure 1) embodies these advantages. It is not an active pharmaceutical ingredient (API) itself, but rather a sophisticated fragment molecule used for the synthesis of more complex drug candidates.[1][5] Its structure is particularly valuable for creating compounds targeting a range of diseases, including central nervous system disorders, inflammation, and infectious diseases.[4] A primary and well-documented application, which will be the focus of this guide, is its use as a key intermediate in the synthesis of inhibitors for the creatine transporter SLC6A8, a novel target in cancer therapy.[6][7]

Figure 1. Chemical Structure of 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid.

Physicochemical and Safety Profile

A comprehensive understanding of the compound's properties is essential for its effective use in a laboratory setting.

Physicochemical Data

The key properties of CAS 1126650-67-6 are summarized in the table below for quick reference.

Property	Value	Source(s)
CAS Number	1126650-67-6	[8]
IUPAC Name	1-[(tert-butoxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid	[8]
Synonyms	3-Fluoro-1,3-azetidinedicarboxylic acid 1-tert-butyl ester; 1-Boc-3-fluoroazetidine-3-carboxylic acid	[8]
Molecular Formula	C₉H₁₄FNO₄	[8]
Molecular Weight	219.21 g/mol	[8]
Appearance	White to off-white solid	Supplier Data
Storage	2-8°C, keep container tightly closed in a dry and well-ventilated place	[4]

Safety & Handling

As a laboratory chemical, 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid requires careful handling in a controlled environment. A specific Safety Data Sheet (SDS) should always be consulted before use.

• Hazard Identification: While a specific GHS classification is not universally established, related compounds are often classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[7][9]

• Precautionary Measures:

  • Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

  • Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile rubber), safety glasses with side-shields or goggles, and a lab coat.

  • Handling: Avoid breathing dust. Wash hands thoroughly after handling. Avoid contact with skin and eyes. Do not eat, drink, or smoke when using this product.[7]

• First Aid:

  • Skin Contact: Wash off with plenty of soap and water. If irritation occurs, seek medical advice.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

  • Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[7]

• Stability and Reactivity: The compound is generally stable under recommended storage conditions. Avoid strong oxidizing agents.

Synthesis of the Core Scaffold

The synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid is a multi-step process that requires careful control of reaction conditions. The following protocol is based on a validated pathway published in the Journal of Organic Chemistry.[10]

Rationale Behind the Synthetic Strategy

The chosen pathway involves the construction of the azetidine ring via an intramolecular cyclization, followed by functional group manipulations to install the fluorine and carboxylic acid moieties and to append the Boc protecting group. This approach allows for controlled introduction of the key structural features.

Experimental Protocol: Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid

This protocol is an overview of the key transformations. Researchers should refer to the original publication for precise experimental details and characterization data.[10]

• Bromofluorination: The synthesis begins with the bromofluorination of an appropriate acyclic precursor, N-(diphenylmethylidene)-2-(4-methoxyphenoxymethyl)-2-propenylamine. This step introduces the fluorine atom and a bromine atom that facilitates the subsequent cyclization.

• Ring Closure: The resulting intermediate undergoes reduction of the imine bond and subsequent intramolecular cyclization (ring closure) to form the 1-diphenylmethyl-3-hydroxymethyl-3-fluoroazetidine core. This is a critical step in forming the strained four-membered ring.

• Deprotection and Reprotection: The 4-methoxybenzyl and diphenylmethyl protecting groups are removed. The nitrogen of the azetidine ring is then protected with a tert-butyloxycarbonyl (Boc) group. The Boc group is chosen for its stability under a wide range of reaction conditions and its facile removal under mild acidic conditions, which is crucial for subsequent synthetic steps.[4]

• Oxidation: The final step is the oxidation of the primary alcohol (hydroxymethyl group) to a carboxylic acid. This transformation yields the final product, 1-Boc-3-fluoroazetidine-3-carboxylic acid.

Diagram 1. Simplified workflow for the synthesis of the title compound.

Application in Drug Discovery: Targeting the Creatine Transporter SLC6A8

The primary utility of CAS 1126650-67-6 is as a precursor for synthesizing inhibitors of the creatine transporter, also known as Solute Carrier Family 6 Member 8 (SLC6A8).

Mechanism of Action: Exploiting Cancer's Metabolic Vulnerability

Creatine is a vital molecule for cellular energy homeostasis. It is taken up by cells via the SLC6A8 transporter and then phosphorylated by creatine kinase (CKB) to form phosphocreatine.[6] Phosphocreatine serves as a rapid reserve of high-energy phosphate to regenerate ATP from ADP, which is crucial for cells with high energy demands.[6][7]

Many cancer cells, particularly those in hypoxic environments such as liver metastases, exhibit increased expression of SLC6A8 and CKB.[6][7] This upregulation allows them to maintain high ATP levels to survive metabolic stress and proliferate. Therefore, inhibiting the creatine transport system represents a promising therapeutic strategy to selectively starve cancer cells of a key energy source, leading to apoptosis and suppression of tumor growth and metastasis.[6][7]

Diagram 2. Mechanism of action of SLC6A8 inhibitors in cancer cells.

Synthetic Application: Amide Coupling Protocol

The carboxylic acid functionality of 1-Boc-3-fluoroazetidine-3-carboxylic acid is readily activated for amide bond formation, which is the key step in elaborating the scaffold into potential SLC6A8 inhibitors. While specific protocols for every possible amine coupling partner will vary, the following general procedure using a common coupling reagent system (HATU) serves as a robust starting point.

Objective: To couple 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid with a representative primary or secondary amine.

Materials:

• 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid (1.0 equiv.)

• Target Amine (1.1 equiv.)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) (1.1 equiv.)

• N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 equiv.)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Standard work-up and purification reagents (Ethyl Acetate, 5% HCl (aq), sat. NaHCO₃ (aq), brine, anhydrous Na₂SO₄, silica gel)

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid (1.0 equiv.) and HATU (1.1 equiv.) in anhydrous DMF.

• Activation: To this solution, add DIPEA (2.0-3.0 equiv.). Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester. The base (DIPEA) is crucial for deprotonating the carboxylic acid and neutralizing the HCl generated.

• Coupling: Add the target amine (1.1 equiv.) to the activated mixture.

• Reaction: Stir the reaction at room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1-4 hours.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine. These washes remove unreacted starting materials, coupling reagents, and base.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-substituted-1-Boc-3-fluoroazetidine-3-carboxamide.

Rationale for Reagent Choice: HATU is a highly efficient, uronium-based coupling reagent that minimizes side reactions and racemization, making it a preferred choice in modern medicinal chemistry for forming amide bonds, especially with valuable or complex substrates.[11]

Diagram 3. Experimental workflow for a typical HATU-mediated amide coupling.

Conclusion and Future Outlook

1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid is more than a mere chemical reagent; it is an enabling tool for modern drug discovery. Its carefully designed structure provides medicinal chemists with a robust scaffold to build novel therapeutics with potentially superior properties. The successful application of this building block in the synthesis of SLC6A8 inhibitors for cancer therapy underscores the power of rational drug design, where understanding a disease's metabolic vulnerabilities can lead to innovative therapeutic strategies. As research into complex diseases continues, the demand for sophisticated, three-dimensional, and functionalized building blocks like fluorinated azetidines will undoubtedly grow, paving the way for the next generation of targeted medicines.

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• INHIBITORS OF CREATINE TRANSPORT AND USES THEREOF. (2015). European Patent Office - EP 3950673 A1. Retrieved from [Link][7][10]

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• Van Hende, E., Verniest, G., Deroose, F., Thuring, J. W., Macdonald, G., & De Kimpe, N. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid. The Journal of Organic Chemistry, 74(5), 2250–2253. Retrieved from [Link][10]

• Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(15), 3274–3286. Retrieved from [Link][2]

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An In-depth Technical Guide to the Discovery and Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid

Introduction: The Strategic Value of Fluorinated Azetidines in Modern Drug Discovery

In the landscape of medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become a cornerstone of modern molecular design. The unique physicochemical properties of fluorine—its small size, high electronegativity, and ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity.[1] When combined with sterically constrained scaffolds like the azetidine ring, these effects are amplified, offering a powerful tool to navigate complex biological space.

The azetidine ring, a four-membered nitrogen-containing heterocycle, serves as a versatile bioisostere for more common motifs like phenyl rings or gem-dimethyl groups. Its rigid, three-dimensional structure can enforce specific conformations, leading to enhanced potency and selectivity for biological targets. The development of functionalized azetidines, therefore, represents a critical endeavor for expanding the chemical toolbox available to drug discovery professionals.

This guide provides a comprehensive overview of the discovery and seminal synthesis of a particularly valuable building block: 1-Boc-3-fluoroazetidine-3-carboxylic acid . This molecule elegantly combines the conformational rigidity of the azetidine core with the metabolic and electronic advantages of a fluorine atom at a quaternary center, all while providing orthogonal handles for further synthetic elaboration through its Boc-protected amine and carboxylic acid functionalities.

The Genesis: Discovery and First Reported Synthesis

The first total synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid was reported in 2009 by the research group of Norbert De Kimpe at Ghent University, Belgium.[2][3][4] This work addressed the growing demand for novel, cyclic fluorinated β-amino acid derivatives as building blocks for peptides and other therapeutics.[4] The authors devised a multi-step synthetic strategy, which remains the foundational route to this important intermediate.

Retrosynthetic Analysis

The logic behind the synthesis can be best understood through a retrosynthetic approach. The target molecule, a protected amino acid, can be disconnected at the carboxylic acid, revealing a primary alcohol as a key precursor. This alcohol, in turn, can be traced back to a protected 3-fluoro-3-(hydroxymethyl)azetidine. The core azetidine ring was envisioned to be formed via an intramolecular cyclization of an acyclic precursor containing both an amine and a suitable leaving group. This key acyclic intermediate was designed to be accessed through the bromofluorination of a strategically protected allylamine derivative.

Caption: Retrosynthetic analysis of 1-Boc-3-fluoroazetidine-3-carboxylic acid.

The Forward Synthesis: A Step-by-Step Mechanistic Walkthrough

The forward synthesis elegantly realizes the retrosynthetic plan, employing a series of robust and well-characterized transformations. The choice of protecting groups was critical to the success of the sequence, preventing side reactions and allowing for selective transformations at different stages.

Caption: Forward synthesis workflow for 1-Boc-3-fluoroazetidine-3-carboxylic acid.

Detailed Experimental Protocols

The following protocols are adapted from the seminal 2009 publication by Van Hende et al. and represent the foundational methodology for the synthesis of this building block.[4]

Protocol 1: Synthesis of 1-Boc-3-fluoro-3-(hydroxymethyl)azetidine

This multi-step, one-pot-style sequence establishes the core fluorinated azetidine ring.

• Bromofluorination & Reduction: The starting material, N-(diphenylmethylidene)-2-(4-methoxyphenoxymethyl)-2-propenylamine, undergoes bromofluorination using N-bromosuccinimide (NBS) and triethylamine trihydrofluoride (Et₃N·3HF). The resulting imine is then reduced in situ with sodium borohydride (NaBH₄).

• Intramolecular Cyclization: The crude product from the previous step is treated with a strong base, such as sodium hydride (NaH), to induce an intramolecular Williamson ether-type synthesis, forming the azetidine ring.

• Deprotection: The 4-methoxybenzyl (PMB) ether protecting group on the hydroxyl moiety is removed via oxidation with ceric ammonium nitrate (CAN).[4] This step is crucial as it unmasks the primary alcohol for the final oxidation.

• Protecting Group Swap: The diphenylmethyl (benzhydryl) group on the azetidine nitrogen is removed by catalytic hydrogenation (H₂, Pd/C). The resulting secondary amine is then immediately protected with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O) to yield the key alcohol precursor.

Protocol 2: Oxidation to 1-Boc-3-fluoroazetidine-3-carboxylic acid

The final step is a robust oxidation of the primary alcohol to the carboxylic acid.

• Reaction Setup: To a solution of 1-Boc-3-fluoro-3-(hydroxymethyl)azetidine (1.0 eq) in a 1:1 mixture of acetonitrile (CH₃CN) and water, add ruthenium(III) chloride trihydrate (RuCl₃·3H₂O, 0.05 eq).

• Addition of Oxidant: Add sodium periodate (NaIO₄, 5.0 eq) to the mixture.

• Reaction: Stir the mixture at room temperature for approximately 16 hours.

• Workup: Pour the reaction mixture into 1 M hydrochloric acid (HCl) and extract with dichloromethane (CH₂Cl₂).

• Purification: Dry the combined organic layers over magnesium sulfate (MgSO₄), filter, and evaporate the solvent to yield 1-Boc-3-fluoroazetidine-3-carboxylic acid as a crystalline solid.

Step	Key Reagents	Purpose	Reported Yield
Synthesis of Alcohol Precursor	NBS, Et₃N·3HF; NaBH₄; NaH; CAN; H₂, Pd/C; Boc₂O	Formation of the core fluorinated azetidine ring and installation of the Boc protecting group.	Multi-step sequence
Final Oxidation	RuCl₃·3H₂O, NaIO₄	Oxidation of the primary alcohol to the carboxylic acid.	47%[4]

Significance and Applications in Drug Development

The discovery of 1-Boc-3-fluoroazetidine-3-carboxylic acid provided medicinal chemists with a highly valuable and versatile building block.[5] Its utility stems from several key features:

• Orthogonal Functionality: The Boc-protected amine and the carboxylic acid allow for selective chemical modifications. The Boc group can be removed under mild acidic conditions, revealing a secondary amine ready for coupling, while the carboxylic acid can participate in standard amide bond formation reactions.[1]

• Conformational Constraint: The rigid azetidine ring locks the substituents in a defined three-dimensional space, which is highly desirable for optimizing interactions with protein binding pockets.

• Metabolic Stability: The fluorine atom at the C3 position can block potential sites of metabolic oxidation, a common strategy for increasing the in vivo half-life of drug candidates.[1]

This building block is primarily employed in the synthesis of novel chemical entities for drug discovery programs, particularly in the areas of central nervous system disorders, inflammation, and infectious diseases.[1] Its incorporation into small molecules allows for the systematic exploration of structure-activity relationships (SAR) around a constrained, fluorinated core. While no blockbuster drug has yet emerged that explicitly contains this fragment, its presence in numerous patents and medicinal chemistry publications underscores its importance as a tool for generating novel intellectual property and developing next-generation therapeutics.

Conclusion and Future Outlook

The 2009 synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid by De Kimpe and co-workers was a landmark achievement in the field of fluorine and heterocyclic chemistry. It provided the first practical route to a building block that uniquely combines conformational rigidity with the advantageous properties of fluorine. The multi-step synthesis, while lengthy, is robust and relies on well-understood chemical principles. To date, this seminal work remains the primary and most cited route for accessing this important molecule, a testament to its well-designed and effective strategy. As the demand for sp³-rich, polar, and metabolically stable scaffolds continues to grow in drug discovery, the utility of 1-Boc-3-fluoroazetidine-3-carboxylic acid is poised to increase, making it a key component in the synthetic chemist's arsenal for years to come.

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The Fluorine Factor: A Guide to Modulating Azetidine Ring Stability and Conformation

An In-depth Technical Guide for Drug Discovery Professionals

Abstract

The azetidine ring, a four-membered saturated nitrogen heterocycle, has emerged as a privileged scaffold in modern medicinal chemistry. Its rigid, three-dimensional structure offers a unique vector space for substituent placement, often leading to improved physicochemical properties and ligand efficiency.[1] However, the inherent ring strain and conformational flexibility of the azetidine moiety present both challenges and opportunities in drug design.[1] The strategic introduction of fluorine—an element with a unique confluence of small size, high electronegativity, and the ability to engage in potent stereoelectronic interactions—provides a powerful tool to precisely control the stability and conformational landscape of the azetidine ring.[2][3] This guide provides an in-depth analysis of the fundamental principles governing the role of fluorine in modulating azetidine conformation and stability, offering field-proven insights for researchers, medicinal chemists, and drug development professionals. We will explore the causality behind fluorine's influence, from the foundational puckered nature of the ring to the nuanced stereoelectronic effects that dictate substituent orientation, and discuss the experimental and computational methodologies used to probe these properties.

The Conformational Landscape of the Azetidine Ring

Unlike its planar aromatic counterparts, the saturated azetidine ring is not flat. To alleviate torsional strain, the ring adopts a puckered conformation. This puckering is characterized by a dihedral angle, which for the parent azetidine molecule has been determined by gas-phase electron diffraction to be approximately 37°.[4] This inherent pucker creates two distinct pseudo-axial and pseudo-equatorial positions for substituents on the ring carbons, leading to a dynamic equilibrium between two energetically similar puckered conformers. The ability to control this equilibrium is paramount for pre-organizing a molecule into its bioactive conformation for optimal target engagement.

Caption: Fundamental puckering of the azetidine ring to relieve strain.

The Gauche Effect: Fluorine's Dominant Stereoelectronic Influence

The introduction of a highly electronegative fluorine atom onto the azetidine ring fundamentally alters its conformational preferences. The primary driver of this control is the fluorine gauche effect , a stereoelectronic phenomenon where a gauche (60° torsion angle) arrangement between the fluorine and a vicinal electron-withdrawing group or electropositive center is favored.[5][6][7][8]

In the context of a 3-fluoroazetidine, this effect manifests in two key ways:

• Hyperconjugation: A stabilizing interaction occurs between the bonding orbital of a vicinal C-H bond (σC-H) and the antibonding orbital of the C-F bond (σ*C-F). This interaction is maximized when the bonds are anti-periplanar, which in a cyclic system, forces the C-F bond into a gauche relationship with other ring substituents.[7][8]

• Electrostatic Interactions: In the protonated state, which is highly relevant under physiological conditions, a powerful charge-dipole interaction forms between the positively charged nitrogen (N+) and the partial negative charge on the fluorine atom (Cδ+-Fδ-).[2][9] This electrostatic attraction strongly stabilizes the conformer that minimizes the distance between the nitrogen and the fluorine, effectively "locking" the ring pucker.[2][10][11] This C–F···N+ interaction can favor an axial orientation of the fluorine substituent, a preference that might otherwise be sterically disfavored.[9]

This conformational control is not merely a theoretical curiosity; it is a predictable design element. By choosing the stereochemistry of the fluorine atom, a medicinal chemist can dictate the spatial orientation of other substituents on the azetidine ring, thereby influencing how the molecule interacts with its biological target.[2][12]

Caption: Fluorine exerts conformational control via stabilizing interactions.

Impact on Ring Stability and Physicochemical Properties

Beyond conformation, fluorination significantly modulates the fundamental chemical properties of the azetidine ring, directly impacting its stability, basicity, and lipophilicity.

Electronic Effects on Basicity (pKa)

Fluorine's powerful electron-withdrawing inductive effect (-I) has a profound and predictable impact on the basicity of the azetidine nitrogen. By pulling electron density away from the nitrogen atom, fluorine reduces the availability of the lone pair for protonation, thereby lowering the compound's pKa.[3][13][14]

This modulation is critical in drug design. A lower pKa can reduce unwanted off-target interactions at physiological pH (e.g., with hERG channels) and fine-tune a compound's solubility and permeability profile.[3][14] The magnitude of the pKa reduction is dependent on the number of fluorine atoms and their distance from the nitrogen center.[13][15]

Ring Stability and Reactivity

The inherent strain of the four-membered ring makes azetidines susceptible to ring-opening reactions, which can be a metabolic liability or a source of chemical instability.[1] Fluorination can influence this stability. The strong C-F bond itself is metabolically robust. However, the electron-withdrawing nature of fluorine can activate the ring carbons towards nucleophilic attack, potentially increasing reactivity.[16][17] For instance, studies on the related aziridine system have shown that fluorine substitution can dramatically increase the rate of nucleophilic cleavage.[16][17] Therefore, the position of fluorination must be carefully considered to balance desired conformational effects with potential stability risks. In some cases, intramolecular decomposition pathways can be triggered by the protonation of the azetidine nitrogen, an issue that is directly linked to the compound's pKa.[1]

Property	Parent Azetidine Derivative	Fluorinated Azetidine Derivative	Rationale & Impact
Basicity (pKa)	Higher	Lower	Strong -I inductive effect of fluorine reduces electron density on nitrogen.[3][13] Crucial for tuning solubility and avoiding off-target ion channel activity.
Lipophilicity (LogP)	Varies	Can Increase or Decrease	Context-dependent; influenced by the masking of polar C-H bonds and overall changes to the molecular surface and dipole moment.[13][18]
Conformational Rigidity	Flexible	Higher	Stereoelectronic effects (gauche effect, C-F···N+ interaction) lock the ring in a preferred pucker, reducing conformational entropy upon binding.[2][10]
Metabolic Stability	Susceptible to ring opening	Generally Increased at C-F bond	The C-F bond is exceptionally strong and resistant to metabolic cleavage. However, electronic effects can influence reactivity at other positions.

Table 1. Comparative physicochemical properties of non-fluorinated vs. fluorinated azetidines.

Methodologies for Analysis

A multi-faceted approach combining synthesis, spectroscopy, and computational modeling is required to fully characterize the impact of fluorine on azetidine derivatives.

Synthesis of Fluorinated Azetidines

Access to these valuable scaffolds can be achieved through several synthetic strategies. Common approaches include the cyclization of fluorinated precursors, the ring-opening of strained 1-azabicyclo[1.1.0]butanes, and the deoxofluorination of corresponding 3-azetidinols using reagents like diethylaminosulfur trifluoride (DAST).[19][20]

Experimental Protocol: Conformational Analysis by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for elucidating the solution-state conformation of fluorinated azetidines. The presence of the 19F nucleus, with its 100% natural abundance and high sensitivity, provides a direct and sensitive probe of the molecular environment.[21][22]

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5-10 mg of the purified fluorinated azetidine in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a standard 5 mm NMR tube.

• 1D Spectra Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum to identify proton resonances and their multiplicities.

  • Acquire a 1D ¹⁹F NMR spectrum (often proton-decoupled) to observe the fluorine chemical shift(s). The ¹⁹F chemical shift is highly sensitive to the local electronic environment.[21]

• 2D Homonuclear Correlation (¹H-¹H COSY): Run a COSY experiment to establish proton-proton coupling networks and aid in the assignment of all proton signals in the azetidine ring.

• 2D Heteronuclear Correlation (¹H-¹⁹F HOESY): The Heteronuclear Overhauser Effect Spectroscopy (HOESY) experiment is critical. It detects through-space interactions between protons and fluorine atoms. The presence of a cross-peak indicates close spatial proximity (< 5 Å), providing definitive evidence for the relative orientation of substituents.[23]

• Data Analysis & Interpretation:

  • Vicinal Coupling Constants (³J): Measure the ³J(H,H) and ³J(H,F) coupling constants. The magnitude of these couplings is dependent on the dihedral angle between the coupled nuclei (Karplus relationship). By analyzing these values, the puckering of the ring and the axial/equatorial nature of the substituents can be determined.[23]

  • HOESY Cross-Peaks: Correlate the observed HOESY cross-peaks with interatomic distances to confirm the conformational model derived from coupling constants. For example, a strong HOESY signal between an axial fluorine and an axial proton on the opposite side of the ring confirms the puckered conformation.

Caption: Integrated workflow for robust conformational analysis.

Computational Modeling

Quantum chemical calculations, typically using Density Functional Theory (DFT) methods (e.g., M06-2X/6-31+G(d,p)), are indispensable for this field.[24] These models allow for:

• Calculation of the relative energies of different conformers to predict the most stable state.

• Prediction of NMR parameters (chemical shifts, coupling constants) to aid in the interpretation of experimental data.

• Visualization of the molecular orbitals involved in key stereoelectronic interactions, such as hyperconjugation.

Conclusion: Fluorine as a Strategic Design Element

The strategic incorporation of fluorine is not merely a substitution but a powerful design tactic for tuning the properties of azetidine-containing drug candidates. By leveraging well-understood stereoelectronic principles like the gauche effect and electrostatic interactions, medicinal chemists can exert precise control over the three-dimensional shape of the azetidine ring. This conformational locking reduces the entropic penalty of binding and orients pharmacophoric elements for optimal interaction with the target protein. Furthermore, the predictable modulation of pKa and metabolic stability allows for the fine-tuning of a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. As our understanding of these nuanced fluorine effects continues to grow, so too will our ability to rationally design the next generation of safer and more effective azetidine-based therapeutics.

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The Benzodiazepine Core: A Privileged Scaffold for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The relentless pursuit of novel therapeutics in medicinal chemistry often hinges on the identification and strategic utilization of "privileged scaffolds"—molecular frameworks capable of interacting with multiple biological targets.[1] Among these, the benzodiazepine core stands as a testament to the power of this approach, evolving from its initial discovery as an anxiolytic to a versatile template for designing a diverse array of therapeutic agents.[2] This technical guide provides a comprehensive exploration of the benzodiazepine scaffold as a pivotal building block in medicinal chemistry. We will dissect the structural nuances that confer its privileged status, delve into the key synthetic methodologies, and analyze seminal case studies that showcase its remarkable versatility. Furthermore, this guide will equip researchers with an understanding of the critical role of stereochemistry and modern computational techniques in harnessing the full potential of this remarkable core.

The Genesis of a Privileged Scaffold: The Benzodiazepine Story

The journey of the benzodiazepine scaffold began serendipitously in the late 1950s, leading to the development of the first-in-class anxiolytic, chlordiazepoxide.[2] This discovery unveiled a molecular architecture with an extraordinary ability to modulate the γ-aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter system in the central nervous system.[1] However, subsequent research revealed that the benzodiazepine core's therapeutic potential was not confined to anxiolysis. Derivatives were found to exhibit anticonvulsant, sedative, and muscle relaxant properties, all stemming from their interaction with the GABA-A receptor.[1]

What elevates the benzodiazepine scaffold to "privileged" status is its capacity to serve as a ligand for a diverse range of receptors beyond its initial target.[1][3] This versatility is attributed to its unique three-dimensional shape and the strategic placement of functional groups that can be readily modified to engage with different biological macromolecules.[3] The inherent conformational flexibility of the diazepine ring, coupled with the ability to introduce a variety of substituents, allows for the creation of libraries of compounds that can be screened against a wide array of targets.[4]

Navigating the Chemical Space: Synthesis and Derivatization

The synthetic accessibility of a scaffold is paramount to its utility in drug discovery.[5] Fortunately, the benzodiazepine core is amenable to a variety of robust and well-established synthetic routes. The classical synthesis often involves the condensation of a 2-aminobenzophenone with an amino acid derivative, followed by cyclization.

Core Synthesis: A Generalized Protocol

A common synthetic pathway to the 1,4-benzodiazepine-2-one core is outlined below:

• Step 1: Acylation of 2-aminobenzophenone. The starting 2-aminobenzophenone is acylated with a haloacetyl chloride (e.g., chloroacetyl chloride) in the presence of a base to form the corresponding N-acylated intermediate.

• Step 2: Cyclization with ammonia. The intermediate is then treated with ammonia to displace the halide and effect cyclization, forming the seven-membered diazepine ring.

This foundational route allows for the introduction of diversity at several key positions, as illustrated in the workflow diagram below.

Caption: Generalized synthetic workflow for the 1,4-benzodiazepine-2-one core and key diversification points.

Structure-Activity Relationships (SAR) and Pharmacophore Modeling

The exploration of the benzodiazepine scaffold's biological activity is a classic example of the power of Structure-Activity Relationship (SAR) studies.[6][7] By systematically modifying the core structure and assessing the impact on biological activity, medicinal chemists can build a comprehensive understanding of the key molecular features required for a desired therapeutic effect.[8][9]

Key SAR Insights for GABA-A Receptor Modulation

Position	Modification	Impact on GABA-A Receptor Activity
R7	Electron-withdrawing group (e.g., Cl, NO2)	Generally increases potency
R2'	Halogen (e.g., F, Cl) on the ortho position	Often enhances activity
N1	Small alkyl group (e.g., CH3)	Can increase potency and alter metabolic stability
C3	Hydroxyl group	Can influence duration of action

These SAR insights can be distilled into a pharmacophore model, which represents the essential three-dimensional arrangement of functional groups required for biological activity.[10][11]

Caption: A simplified pharmacophore model for benzodiazepine binding to the GABA-A receptor.

The Critical Role of Stereochemistry

As drug design moves towards greater specificity and reduced off-target effects, the importance of stereochemistry cannot be overstated.[12][13] Many benzodiazepine derivatives possess chiral centers, and it is often the case that one enantiomer is significantly more active or has a different pharmacological profile than the other.[14][15][16]

For instance, in the development of newer benzodiazepine-based drugs, the introduction of chiral centers has been a key strategy for achieving greater receptor subtype selectivity.[12] The absolute stereochemistry of a molecule dictates its precise three-dimensional arrangement, which in turn governs its interaction with the chiral environment of a biological target.[13]

Experimental Protocol: Chiral Separation of Benzodiazepine Enantiomers

A crucial step in evaluating the stereochemical influence on activity is the separation of enantiomers. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase is a standard and effective method.

Objective: To separate the enantiomers of a racemic benzodiazepine derivative.

Materials:

• Racemic benzodiazepine sample

• HPLC system with UV detector

• Chiral HPLC column (e.g., Chiralcel OD-H)

• Mobile phase (e.g., hexane/isopropanol mixture)

• Solvents for sample preparation

Methodology:

• Sample Preparation: Dissolve a small amount of the racemic benzodiazepine in the mobile phase to a final concentration of approximately 1 mg/mL.

• HPLC System Setup:

  • Equilibrate the chiral column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min).

  • Set the UV detector to a wavelength where the benzodiazepine shows maximum absorbance.

• Injection and Elution: Inject a small volume (e.g., 10 µL) of the prepared sample onto the column.

• Data Acquisition: Record the chromatogram. The two enantiomers should elute as separate peaks at different retention times.

• Analysis: Integrate the peak areas to determine the enantiomeric ratio.

Beyond the CNS: Modern Applications and Scaffold Hopping

The true measure of a privileged scaffold is its ability to be adapted for new therapeutic indications.[17] Through techniques like fragment-based drug discovery and scaffold hopping, the benzodiazepine core has been successfully repurposed to target a range of diseases outside of the central nervous system.[][19][20][21]

• Anticancer Agents: Certain benzodiazepine derivatives have been shown to inhibit cell proliferation and induce apoptosis in various cancer cell lines.[22]

• Antiviral Agents: The scaffold has been explored for the development of inhibitors of viral enzymes, such as HIV reverse transcriptase.[23]

• Anti-inflammatory Drugs: Benzodiazepine-based compounds have been investigated as inhibitors of inflammatory mediators.[22]

Scaffold hopping is a computational or experimental strategy to identify novel core structures that retain the desired biological activity of a known ligand.[19][20][24] This is particularly useful for escaping existing patent landscapes or improving the pharmacokinetic properties of a lead compound.

Caption: A simplified workflow for scaffold hopping starting from a benzodiazepine core.

Conclusion: The Enduring Legacy and Future Potential

The benzodiazepine scaffold is a paradigm of the privileged structure concept in medicinal chemistry. Its journey from a serendipitous discovery to a cornerstone of modern drug design highlights the enduring value of strategic scaffold-based approaches. By understanding the fundamental principles of its synthesis, SAR, and stereochemical importance, researchers can continue to unlock the vast therapeutic potential embedded within this remarkable chemical core. As computational tools and synthetic methodologies continue to evolve, the benzodiazepine scaffold is poised to remain a fertile ground for the discovery of next-generation therapeutics for a wide spectrum of human diseases.

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• Harner, M. J., et al. (2020). Application of Fragment-Based Drug Discovery to Versatile Targets. Frontiers in Molecular Biosciences, 7, 191.
• Singh, K., et al. (n.d.). STEREOCHEMISTRY AND ITS ROLE IN DRUG DESIGN. Semantic Scholar.
• BioDuro. (n.d.). Fragment Based Drug Discovery (FBDD).
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A Comprehensive Technical Review of Synthetic Routes for 3-Fluoroazetidine-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Strained, Fluorinated Scaffold

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that impart desirable pharmacokinetic and pharmacodynamic properties is relentless. Among these, strained ring systems and the strategic incorporation of fluorine have emerged as powerful tools in drug design. 3-Fluoroazetidine-3-carboxylic acid, a unique and highly valuable building block, sits at the intersection of these two critical areas. Its rigid four-membered azetidine core offers a defined conformational constraint, while the fluorine atom at the 3-position can profoundly influence basicity, lipophilicity, and metabolic stability of parent molecules. This in-depth guide provides a comprehensive review of the key synthetic routes to this important compound, offering insights into the strategic considerations, mechanistic underpinnings, and practical execution of each approach.

Strategic Approaches to the Synthesis of 3-Fluoroazetidine-3-carboxylic Acid

The synthesis of 3-fluoroazetidine-3-carboxylic acid presents a significant chemical challenge due to the inherent strain of the azetidine ring and the need for stereocontrolled introduction of the fluorine atom. To date, three principal synthetic strategies have been successfully employed, each with its own set of advantages and limitations. This guide will delve into the intricacies of each of these routes:

• Linear Synthesis via Bromofluorination and Cyclization of a Propenylamine Derivative: A multi-step approach pioneered by Van Hende and coworkers.

• Chiral Pool Synthesis from D-Glucose: A stereoselective route developed by Al-Sayah and coworkers, leveraging the inherent chirality of a readily available starting material.

• Convergent Synthesis from 1,3-Disubstituted Propanes: A patented method that builds the azetidine ring from an acyclic precursor followed by fluorination.

The following sections will provide a detailed examination of each of these synthetic pathways, including step-by-step protocols, mechanistic discussions, and a comparative analysis to aid researchers in selecting the most appropriate route for their specific needs.

Route 1: Linear Synthesis via Bromofluorination and Intramolecular Cyclization

This foundational route, reported by Van Hende et al. in 2009, represents the first successful synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid[1]. The strategy is linear and relies on the key steps of bromofluorination of a custom-synthesized allylic amine, followed by a series of transformations to construct the azetidine ring and install the carboxylic acid functionality.

Causality Behind Experimental Choices

The selection of a propenylamine derivative as the starting material is strategic. The double bond provides a handle for the introduction of both a fluorine and a bromine atom in a single step via a bromofluorination reaction. The bromine then serves as a leaving group for the subsequent intramolecular cyclization to form the strained azetidine ring. The choice of protecting groups is also critical to the success of this route, with a diphenylmethylidene group on the nitrogen and a 4-methoxybenzyl ether protecting a hydroxyl group.

Detailed Synthetic Pathway

The overall synthetic workflow for this route is depicted below:

Caption: Workflow for the linear synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid.

Mechanistic Insights

Bromofluorination: The reaction of the propenylamine with N-bromosuccinimide (NBS) and a fluoride source (e.g., triethylamine trishydrofluoride) proceeds through a bromonium ion intermediate. The fluoride ion then attacks the more substituted carbon of the bromonium ion in an anti-fashion, leading to the desired bromofluoro adduct. The regioselectivity of this step is crucial for the subsequent cyclization.

Azetidine Ring Formation: Following reduction of the imine, the azetidine ring is formed via an intramolecular nucleophilic substitution. The free amine attacks the carbon bearing the bromine atom, displacing it to form the strained four-membered ring. This is a classic example of a Williamson ether-like synthesis, but for an amine.

Experimental Protocol: Key Steps

Step 1: Bromofluorination of N-(diphenylmethylidene)-2-(4-methoxyphenoxymethyl)-2-propenylamine

• To a solution of N-(diphenylmethylidene)-2-(4-methoxyphenoxymethyl)-2-propenylamine in dichloromethane at 0 °C is added N-bromosuccinimide (NBS) portionwise.

• Triethylamine trishydrofluoride is then added dropwise, and the reaction mixture is stirred at room temperature until completion.

• Work-up involves quenching with aqueous sodium bicarbonate, extraction with dichloromethane, and purification by column chromatography.

Step 2: Reduction, Ring Closure, and Deprotection to form 1-Diphenylmethyl-3-hydroxymethyl-3-fluoroazetidine

• The bromofluoro intermediate is dissolved in methanol and treated with sodium borohydride at 0 °C to reduce the imine.

• The resulting amine is then heated to induce intramolecular cyclization and concomitant removal of the 4-methoxybenzyl protecting group.

• Purification is achieved through column chromatography.

Step 3 & 4: N-Boc Protection and Oxidation

• The diphenylmethyl group is removed under hydrogenolysis conditions, and the resulting secondary amine is protected with a Boc group using di-tert-butyl dicarbonate.

• The primary alcohol is then oxidized to the carboxylic acid using a suitable oxidizing agent, such as Jones reagent or TEMPO-catalyzed oxidation, to yield the final product.

Step	Key Reagents	Typical Yield
Bromofluorination	NBS, Et3N·3HF	~60-70%
Reduction & Cyclization	NaBH4, Heat	~50-60%
N-Boc Protection	(Boc)2O	>90%
Oxidation	Jones Reagent	~70-80%

Route 2: Chiral Pool Synthesis from D-Glucose

A more recent and elegant approach, reported by Al-Sayah et al. in 2015, utilizes the readily available and inexpensive chiral starting material, D-glucose, to construct the 3-fluoroazetidine-3-carboxylic acid scaffold with high stereocontrol[2]. This strategy is particularly advantageous for the synthesis of enantiomerically pure products.

Causality Behind Experimental Choices

The use of D-glucose as a starting material is a prime example of a chiral pool strategy. The stereocenters present in glucose are strategically manipulated to ultimately define the stereochemistry of the final product. The synthesis involves a series of carbohydrate transformations to create a key bicyclic azetidine intermediate, which is then unraveled to reveal the desired azetidine ring.

Detailed Synthetic Pathway

The synthetic pathway from D-glucose is outlined below:

Caption: Workflow for the chiral pool synthesis of 3-fluoroazetidine-3-carboxylic acid from D-glucose.

Mechanistic Insights

Formation of the Bicyclic Azetidine: The key step in this synthesis is the high-yield reaction of a pyranose ditriflate with benzylamine. This reaction proceeds via a double intramolecular nucleophilic substitution, where the nitrogen of the benzylamine first displaces one triflate group, and then the resulting secondary amine displaces the second triflate group to form the bicyclic azetidine structure.

Ring Opening and Cleavage: The bicyclic azetidine is then subjected to a ring-opening reaction, followed by oxidative cleavage of the C5-C6 bond of the original glucose backbone. This step is crucial for "unmasking" the azetidine ring and generating the carboxylic acid precursor.

Experimental Protocol: Key Steps

Step 1 & 2: Formation of the Pyranose Ditriflate

• D-glucose is first converted to the diacetonide of 3-fluoroglucose through a series of standard carbohydrate protection and fluorination steps.

• This intermediate is then transformed into the corresponding pyranose ditriflate using triflic anhydride.

Step 3: Formation of the Bicyclic Azetidine

• The pyranose ditriflate is reacted with benzylamine in a suitable solvent, leading to the formation of the bicyclic azetidine in high yield.

Step 4 & 5: Ring Opening, Cleavage, and Deprotection

• The bicyclic azetidine is subjected to ring-opening conditions, followed by oxidative cleavage with a reagent such as sodium periodate.

• The resulting N-benzyl-3-fluoroazetidine-3-carboxylic acid ester is then deprotected via hydrogenolysis to remove the benzyl group and hydrolysis of the ester to afford the final product.

Step	Key Reagents	Typical Yield
Formation of 3-fluoroglucose diacetonide	Multiple steps from D-glucose	Good overall yield
Formation of Bicyclic Azetidine	Benzylamine	High Yield
Ring Opening & Oxidative Cleavage	NaIO4	Good Yield
Deprotection	H2, Pd/C; then hydrolysis	Good Yield

Route 3: Convergent Synthesis via Fluorination of a Pre-formed Azetidine Ring

A third approach, described in a Chinese patent (CN105384673B), employs a more convergent strategy where the azetidine ring is constructed first from an acyclic precursor, and the fluorine atom is introduced in a later step. This method offers the potential for a more streamlined and potentially scalable synthesis.

Causality Behind Experimental Choices

This route starts with a readily available 1,3-disubstituted propane derivative, which is cyclized to form a 3-hydroxyazetidine derivative. The hydroxyl group at the 3-position then serves as a precursor for the introduction of fluorine via a deoxofluorination reaction. This approach separates the challenges of ring formation and fluorination into distinct steps.

Detailed Synthetic Pathway

The synthetic workflow for this convergent approach is as follows:

Caption: Workflow for the convergent synthesis of 3-fluoroazetidine-3-carboxylic acid.

Mechanistic Insights

Fluorination with DAST: The key fluorination step in this route typically employs a deoxofluorinating agent such as diethylaminosulfur trifluoride (DAST). The reaction proceeds via activation of the hydroxyl group by DAST to form a good leaving group, which is then displaced by a fluoride ion in an SN2-type reaction. The stereochemical outcome of this step is dependent on the specific substrate and reaction conditions.

Experimental Protocol: Key Steps

Step 1 & 2: Synthesis of the 3-Hydroxyazetidine Derivative

• 1,3-Dichloro-2-propanone is reacted with a suitable amine, followed by reduction of the ketone to afford a 1,3-diamino-2-propanol derivative.

• This intermediate is then cyclized, typically under basic conditions, to form the 3-hydroxyazetidine ring.

Step 3: Fluorination of the 3-Hydroxyazetidine Derivative

• The 3-hydroxyazetidine derivative is dissolved in an appropriate solvent and treated with a deoxofluorinating agent such as DAST at low temperature.

• The reaction is carefully monitored until completion, and then quenched and worked up to isolate the 3-fluoroazetidine derivative.

Step 4: Introduction of the Carboxylic Acid Group

• The carboxylic acid functionality is introduced at the 3-position. This can be achieved through various methods, such as carboxylation of an organometallic intermediate derived from the 3-position, or by displacement of a suitable leaving group at the 3-position with a cyanide equivalent followed by hydrolysis.

Step	Key Reagents	Typical Yield
Formation of 3-Hydroxyazetidine	Various steps	Moderate overall yield
Fluorination	DAST	~50-70%
Carboxylation	Multiple steps	Variable

Comparative Analysis and Conclusion

Each of the synthetic routes to 3-fluoroazetidine-3-carboxylic acid described herein offers a unique set of advantages and disadvantages.

• The linear synthesis via bromofluorination is a well-established and reliable method, but it is lengthy and may suffer from moderate yields in some steps.

• The chiral pool synthesis from D-glucose is an elegant and highly stereoselective approach, making it ideal for the preparation of enantiomerically pure material. However, it involves numerous steps and requires expertise in carbohydrate chemistry.

• The convergent synthesis offers the potential for a more streamlined and scalable process, but the fluorination step with DAST can be challenging, and the introduction of the carboxylic acid group may require additional steps.

The choice of synthetic route will ultimately depend on the specific requirements of the researcher, including the desired scale of the synthesis, the need for stereocontrol, and the availability of starting materials and reagents. This guide has provided a detailed overview of the key synthetic strategies, offering the necessary technical information and insights to enable researchers to make informed decisions and successfully synthesize this valuable building block for their drug discovery and development programs.

References

• Van Hende, E., Verniest, G., Deroose, F., Thuring, J.-W., Macdonald, G., & De Kimpe, N. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. The Journal of Organic Chemistry, 74(5), 2250–2253. [Link]

• Al-Sayah, M. A., Liu, Z., Jenkinson, S. F., Vermaas, T., Adachi, I., Wormald, M. R., Hata, Y., Kurashima, Y., Kaji, A., Yu, C.-Y., Kato, A., & Fleet, G. W. J. (2015). 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. The Journal of Organic Chemistry, 80(12), 6229–6236. [Link]

• CN105384673B.

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• 2. Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Strategic Incorporation of 1-Boc-3-fluoroazetidine-3-carboxylic acid in Advanced Peptide Synthesis

Abstract

The strategic integration of non-natural amino acids into peptide scaffolds is a cornerstone of modern drug discovery, enabling the modulation of pharmacological properties such as potency, metabolic stability, and conformational rigidity. Among these, 1-Boc-3-fluoroazetidine-3-carboxylic acid has emerged as a compelling building block.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of this fluorinated azetidine amino acid in solid-phase peptide synthesis (SPPS). We will explore its role as a conformationally constrained proline analogue, the mechanistic rationale for protocol specifics, and detailed methodologies for its seamless incorporation and subsequent peptide characterization.

Introduction: The Rationale for Fluorinated Azetidines in Peptidomimetics

Peptides are attractive therapeutic candidates due to their high specificity and potency. However, their application is often limited by poor metabolic stability and lack of defined secondary structure in solution.[4] The incorporation of conformationally constrained amino acids is a proven strategy to overcome these limitations.[5]

1-Boc-3-fluoroazetidine-3-carboxylic acid, a cyclic β-amino acid, serves as a superior proline surrogate.[1] Its rigid four-membered ring restricts the peptide backbone's flexibility, much like proline, but with significant distinctions.[6][7] The presence of a fluorine atom at the C3 position offers several key advantages:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, enhancing resistance to enzymatic degradation at that position.[8]

• Modulation of pKa: The electron-withdrawing nature of fluorine can influence the acidity of nearby functional groups, potentially altering binding interactions.

• Conformational Control: The stereoelectronics of the fluorine atom can induce specific puckering in the azetidine ring, leading to predictable influences on local peptide conformation.[7]

• Bioavailability: Strategic fluorination can enhance the lipophilicity and membrane permeability of a peptide, improving its overall bioavailability.[8]

This guide will focus on the practical aspects of leveraging these properties in a laboratory setting.

Physicochemical Properties

A thorough understanding of the building block's properties is critical for successful synthesis.

Property	Value	Source
Chemical Name	1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid	-
CAS Number	1072551-76-2 (for (S)-isomer)	-
Molecular Formula	C₉H₁₄FNO₄	[9]
Molecular Weight	219.21 g/mol	[9]
Appearance	White to off-white powder	[10]
Solubility	Soluble in DMF, DCM, NMP	-
Protection Groups	N-α-Boc (tert-Butoxycarbonyl)	[1]

Core Protocol: Incorporation via Solid-Phase Peptide Synthesis (SPPS)

The following protocol details the manual incorporation of 1-Boc-3-fluoroazetidine-3-carboxylic acid into a peptide sequence using a standard Fmoc-based SPPS strategy on a rink amide resin.

Rationale for Reagent Selection

1-Boc-3-fluoroazetidine-3-carboxylic acid is a sterically hindered amino acid due to its rigid cyclic structure.[11][12] Therefore, the selection of an appropriate coupling reagent is paramount to ensure efficient and complete acylation.

• Coupling Reagents: Standard carbodiimide reagents like DCC or DIC can result in low yields.[12] Uronium/aminium salt-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly recommended.[13][14] HATU forms a highly reactive OAt-active ester, which is exceptionally effective for coupling hindered amino acids and minimizes the risk of racemization.[12]

• Base: A non-nucleophilic organic base is required to activate the coupling reagent and neutralize the protonated amine on the resin. N,N-Diisopropylethylamine (DIPEA) is a common choice. However, for particularly sensitive sequences, a weaker base like N-methylmorpholine (NMM) can be considered to further reduce potential side reactions.[12]

Step-by-Step Experimental Workflow

This protocol assumes a 0.1 mmol synthesis scale on a rink amide resin with a loading capacity of 0.5 mmol/g.

Step 1: Resin Preparation

• Place 200 mg of Rink Amide resin in a fritted reaction vessel.

• Swell the resin in dimethylformamide (DMF) for 30 minutes.

• Drain the DMF.

Step 2: Fmoc-Deprotection

• Add 5 mL of 20% piperidine in DMF to the resin.

• Agitate for 5 minutes. Drain.

• Add another 5 mL of 20% piperidine in DMF.

• Agitate for 15 minutes. Drain.

• Wash the resin thoroughly with DMF (5 x 5 mL), Dichloromethane (DCM) (3 x 5 mL), and DMF (3 x 5 mL).

• Self-Validation: Perform a Kaiser test. A positive result (blue beads) confirms the presence of a free primary amine.

Step 3: Amino Acid Activation and Coupling

• In a separate vial, dissolve:

  • 1-Boc-3-fluoroazetidine-3-carboxylic acid (87.7 mg, 0.4 mmol, 4 eq.)

  • HATU (151.3 mg, 0.398 mmol, 3.98 eq.)

• Add 2 mL of DMF and gently swirl to dissolve.

• Add DIPEA (139 µL, 0.8 mmol, 8 eq.) to the activation mixture.

• Pre-activation: Allow the mixture to stand for 2-5 minutes. The solution may change color (typically to yellow).

• Add the activated amino acid solution to the deprotected resin.

• Agitate at room temperature for 2-4 hours. Note: For difficult couplings, reaction time can be extended or performed at a slightly elevated temperature (e.g., 40°C).

Step 4: Post-Coupling Wash

• Drain the reaction vessel.

• Wash the resin with DMF (5 x 5 mL), DCM (3 x 5 mL), and DMF (3 x 5 mL).

• Self-Validation: Perform a Kaiser test. A negative result (colorless/yellow beads) indicates a complete coupling reaction. If the test is positive, a second coupling (recoupling) is necessary.

Step 5: Chain Elongation

• Repeat steps 2-4 for the subsequent amino acids in the peptide sequence.

Step 6: Cleavage and Deprotection

• After the final coupling and Fmoc-deprotection, wash the resin with DCM and dry it under a stream of nitrogen.

• Prepare a cleavage cocktail. A standard choice is Reagent K: 82.5% Trifluoroacetic acid (TFA), 5% phenol, 5% water, 5% thioanisole, 2.5% 1,2-ethanedithiol (EDT).

• Add 5 mL of the cleavage cocktail to the resin.

• Agitate at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide pellet under vacuum.

Visualization of the Synthesis Workflow

The following diagram illustrates the key stages of the solid-phase peptide synthesis process, highlighting the incorporation of the specialized azetidine amino acid.

Caption: Workflow for SPPS incorporating 1-Boc-3-fluoroazetidine-3-carboxylic acid.

Characterization of the Final Peptide

After synthesis and purification by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), the identity and purity of the fluoroazetidine-containing peptide must be confirmed.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the primary tool for verifying the successful synthesis.[15][16] The expected molecular weight of the final peptide should be observed. ESI-MS is commonly used for this purpose.[16]

• Tandem Mass Spectrometry (MS/MS): To confirm the sequence and the precise location of the non-natural amino acid, MS/MS fragmentation should be performed.[15] The fragmentation pattern will show a mass difference corresponding to the fluoroazetidine residue between relevant b- and y-ions.

Example Analytical Data Summary

For a hypothetical peptide Ac-Ala-X-Gly-NH₂ (where X = 3-fluoroazetidine-3-carboxylic acid):

Analysis	Expected Result	Purpose
RP-HPLC	Single major peak (>95% purity)	Purity Assessment
LC-MS (ESI+)	[M+H]⁺ = 289.14 m/z	Molecular Weight Confirmation
MS/MS	Fragmentation ions confirming the sequence Ala-(Aze(F))-Gly	Sequence Verification

Conclusion

1-Boc-3-fluoroazetidine-3-carboxylic acid is a powerful tool for medicinal chemists aiming to imbue peptides with enhanced stability and conformational definition. Its incorporation requires special consideration, particularly the use of potent coupling reagents like HATU to overcome steric hindrance. By following the robust protocols outlined in this guide, researchers can confidently integrate this valuable building block into their peptide synthesis workflows, paving the way for the development of novel and more effective peptide-based therapeutics.

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• DilunBio. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. Beijing Dilun Biotechnology Co., Ltd.[Link]

• Katritzky, A. R., Todadze, E., Angrish, P., & Draghici, B. (2009). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 74(15), 5539–5545. [Link]

• Rozenski, J., Chaltin, P., Van Aerschot, A., & Herdewijn, P. (2002). Characterization and sequence confirmation of unnatural amino acid containing peptide libraries using electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 16(10), 982–987. [Link]

• MySkinRecipes. (n.d.). 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid. MySkinRecipes. [Link]

• D'hooghe, M., & De Kimpe, N. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid. The Journal of Organic Chemistry, 74(5), 2250–2253. [Link]

• PubChem. (n.d.). 1-Boc-Azetidine-3-carboxylic acid. National Center for Biotechnology Information. [Link]

• International Journal of Science and Research Archive. (2024). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. IJSR Archive, 12(01), 3140-3159. [Link]

• Chemcasts. (n.d.). 1-Boc-Azetidine-3-carboxylic acid (CAS 142253-55-2) Properties. Chemcasts. [Link]

• Žukauskaitė, A., Mangelinckx, S., Buinauskaitė, V., Šačkus, A., & De Kimpe, N. (2011). Synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives of potential interest for biological and foldameric applications. Amino Acids, 41(3), 541–558. [Link]

• PubChem. (n.d.). 1-Boc-Azetidine-3-carboxylic acid. National Center for Biotechnology Information. [Link]

• Rosenthal, K. S., Lobel, P., & Sokoloski, P. (1981). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. International Journal of Peptide and Protein Research, 18(4), 359-366. [Link]

• Wikipedia. (n.d.). Azetidine-2-carboxylic acid. Wikipedia. [Link]

• Zagari, A., Némethy, G., & Scheraga, H. A. (1990). The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. Biopolymers, 30(9-10), 951–959. [Link]

• D'hooghe, M., Waterinckx, A., & De Kimpe, N. (2006). Synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives of potential interest for biological and foldameric applications. Amino Acids, 41(3), 541-58. [Link]

• ResearchGate. (2011). Synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives of potential interest for biological and foldameric applications. ResearchGate. [Link]

• Wikipedia. (n.d.). Azetidine-2-carboxylic acid. Wikipedia. [Link]

• ResearchGate. (2018). Incorporation of Acid-Labile Masking Groups for the Traceless Synthesis of C-Terminal Peptide α-Ketoacids. ResearchGate. [Link]

• Lindemann, J. A., Tan, M., & Veglia, G. (2019). Conformational Dynamics in Extended RGD-Containing Peptides. Biomacromolecules, 20(10), 3844-3852. [Link]

• Kumar, K., Kaul, R., & Katti, S. B. (2008). Synthesis of protected norcysteines for SPPS compatible with Fmoc-strategy. Journal of Peptide Science, 14(11), 1185-1191. [Link]

• Vinogradov, A. A., & Yin, H. (2016). Getting in Shape: Controlling Peptide Bioactivity and Bioavailability Using Conformational Constraints. ACS Chemical Biology, 11(7), 1779-1789. [Link]

• Papo, N., & Shai, Y. (2005). Peptides modulating conformational changes in secreted chaperones: From in silico design to preclinical proof of concept. Proceedings of the National Academy of Sciences, 102(12), 4363-4368. [Link]

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• 7. The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid [myskinrecipes.com]
• 9. 1-Boc-Azetidine-3-carboxylic acid | C9H15NO4 | CID 2755981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 1-Boc-氮杂环丁烷-3-羧酸 ≥98.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. Peptide Coupling Reagents: Selection and Use - Peptide Port [peptideport.com]
• 14. file.globalso.com [file.globalso.com]
• 15. Characterization and sequence confirmation of unnatural amino acid containing peptide libraries using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ijsra.net [ijsra.net]

The Strategic Deployment of N-Boc-3-fluoro-azetidine-3-carboxylic acid in Modern Coupling Chemistries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of a Privileged Scaffold

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that confer advantageous physicochemical and pharmacological properties is relentless. Among these, strained heterocyclic systems have garnered significant attention. The azetidine ring, a four-membered saturated heterocycle, offers a unique combination of structural rigidity and metabolic stability, making it an increasingly popular bioisostere for various functional groups in drug design. The strategic introduction of a fluorine atom at the 3-position, particularly in conjunction with a carboxylic acid handle, further enhances its utility. N-Boc-3-fluoro-azetidine-3-carboxylic acid has thus emerged as a high-value building block, providing a gateway to a diverse array of complex molecules with potential therapeutic applications.[1]

This technical guide, intended for researchers and drug development professionals, provides an in-depth exploration of the coupling reactions involving this versatile reagent. We will delve into the mechanistic rationale behind preferred reaction conditions and furnish detailed, field-proven protocols for its application in both amide bond formation and advanced carbon-carbon bond-forming transformations.

Part 1: Amide Bond Formation - A Cornerstone of Medicinal Chemistry

The formation of an amide bond is one of the most fundamental and frequently employed reactions in the synthesis of pharmaceuticals. The coupling of N-Boc-3-fluoro-azetidine-3-carboxylic acid with a diverse range of primary and secondary amines allows for the systematic exploration of the chemical space around this privileged scaffold. The presence of the fluorine atom and the quaternary carbon center introduces steric hindrance that necessitates the use of efficient coupling reagents.

Mechanistic Considerations: The Role of Activation

Direct condensation of a carboxylic acid and an amine is generally inefficient due to the formation of a non-reactive ammonium carboxylate salt. Therefore, the carboxylic acid must first be activated to a more electrophilic species. Common strategies involve the use of carbodiimides, phosphonium salts, or uronium/aminium salts.[2][3]

The choice of coupling reagent and additives is critical to ensure high yields and minimize side reactions, particularly racemization, although this is not a concern for the achiral N-Boc-3-fluoro-azetidine-3-carboxylic acid.

Protocol 1.1: HATU-Mediated Amide Coupling

O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is a highly efficient coupling reagent known for its rapid reaction times and high yields, even with sterically demanding substrates.[4]

Reaction Workflow:

Caption: Workflow for HATU-mediated amide coupling.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Purpose
N-Boc-3-fluoro-azetidine-3-carboxylic acid	219.21	Starting material
Amine (Primary or Secondary)	Varies	Coupling partner
HATU	380.23	Coupling reagent
N,N-Diisopropylethylamine (DIPEA)	129.24	Non-nucleophilic base
Anhydrous Dimethylformamide (DMF)	73.09	Solvent

Step-by-Step Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add N-Boc-3-fluoro-azetidine-3-carboxylic acid (1.0 eq).

• Dissolve the acid in anhydrous DMF (approximately 0.2 M concentration).

• Add HATU (1.1 - 1.2 eq) to the solution and stir.

• Add DIPEA (2.0 - 3.0 eq) to the mixture.

• Stir the solution at room temperature for 15-30 minutes to allow for pre-activation of the carboxylic acid.

• Add the desired amine (1.0 - 1.1 eq) to the reaction mixture.

• Continue to stir at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1-4 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 1.2: EDC/HOBt-Mediated Amide Coupling

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-Hydroxybenzotriazole (HOBt) is a cost-effective and widely used method for amide bond formation.[5][6] HOBt reacts with the initial O-acylisourea intermediate to form an activated HOBt ester, which is less prone to side reactions and racemization.

Reaction Workflow:

Caption: EDC/HOBt-mediated amide coupling pathway.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Purpose
N-Boc-3-fluoro-azetidine-3-carboxylic acid	219.21	Starting material
Amine (Primary or Secondary)	Varies	Coupling partner
EDC hydrochloride	191.70	Coupling reagent
HOBt hydrate	~153.13	Additive
Triethylamine (TEA) or DIPEA	101.19 / 129.24	Base
Anhydrous Dichloromethane (DCM) or DMF	84.93 / 73.09	Solvent

Step-by-Step Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve N-Boc-3-fluoro-azetidine-3-carboxylic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM or DMF.

• Add the amine (1.0 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add TEA or DIPEA (1.5 eq) to the cooled solution.

• Add EDC hydrochloride (1.2 eq) portion-wise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, if using DCM, wash the reaction mixture with 1 M HCl, saturated aqueous NaHCO3, and brine. If using DMF, perform an aqueous workup as described in Protocol 1.1.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography.

Part 2: Decarboxylative Cross-Coupling - A Modern Approach to C-C Bond Formation

While amide coupling is essential, the direct formation of carbon-carbon bonds at the 3-position of the azetidine ring opens up a vast new dimension of chemical space. Traditional cross-coupling reactions like Suzuki or Stille would require prior conversion of the carboxylic acid to a halide or organometallic reagent. However, recent advances in photoredox catalysis have enabled the direct use of carboxylic acids as radical precursors for C-C bond formation.[7] This decarboxylative strategy is particularly attractive due to its mild conditions and the use of the abundant and stable carboxylic acid functional group as a traceless handle.

Mechanistic Rationale: The Power of Photoredox/Nickel Dual Catalysis

This transformation leverages the synergistic combination of a photoredox catalyst (often an iridium or ruthenium complex) and a nickel catalyst.[8]

Catalytic Cycle:

• The photocatalyst, upon excitation by visible light, becomes a potent oxidant.

• It oxidizes the carboxylate (formed in situ from the carboxylic acid and a base), which then undergoes facile decarboxylation to generate an α-fluoro-α-azetidinyl radical.

• Concurrently, the Ni(0) catalyst undergoes oxidative addition with an aryl halide to form a Ni(II)-aryl species.

• The alkyl radical is trapped by the Ni(II)-aryl complex, forming a Ni(III) intermediate.

• Reductive elimination from the Ni(III) species furnishes the desired C-C coupled product and regenerates the Ni(I) catalyst, which is then reduced back to Ni(0) by the reduced photocatalyst to complete the cycle.

Caption: Proposed catalytic cycle for photoredox/nickel dual-catalyzed decarboxylative arylation.

Protocol 2.1: Decarboxylative Arylation with Aryl Halides

This protocol is adapted from established methods for the decarboxylative arylation of α-amino acids and is expected to be applicable to N-Boc-3-fluoro-azetidine-3-carboxylic acid.[7][9]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Purpose
N-Boc-3-fluoro-azetidine-3-carboxylic acid	219.21	Radical precursor
Aryl Halide (e.g., bromide or iodide)	Varies	Coupling partner
Ir[dF(CF3)ppy]2(dtbbpy)PF6	1146.9	Photocatalyst
NiCl2·glyme	221.72	Nickel precatalyst
4,4’-Di-tert-butyl-2,2’-bipyridine (dtbbpy)	268.41	Ligand
Cesium Carbonate (Cs2CO3) or other base	325.82	Base
Anhydrous 1,4-Dioxane or DMF	88.11 / 73.09	Solvent
Blue LED light source (450 nm)	-	Light source

Step-by-Step Procedure:

• To a reaction vial equipped with a magnetic stir bar, add N-Boc-3-fluoro-azetidine-3-carboxylic acid (1.5 eq), the aryl halide (1.0 eq), photocatalyst (1-2 mol%), NiCl2·glyme (5-10 mol%), dtbbpy (6-12 mol%), and base (e.g., Cs2CO3, 2.0 eq).

• Evacuate and backfill the vial with an inert atmosphere (argon or nitrogen) three times.

• Add anhydrous, degassed solvent (e.g., 1,4-dioxane or DMF) to achieve a concentration of approximately 0.1 M with respect to the aryl halide.

• Stir the reaction mixture at room temperature and irradiate with a blue LED light source. Ensure the reaction temperature is maintained, if necessary, with a cooling fan.

• Monitor the reaction for completion by LC-MS (typically 12-24 hours).

• Once complete, dilute the reaction mixture with ethyl acetate, filter through a pad of celite, and concentrate the filtrate.

• Purify the crude product by flash column chromatography to afford the 3-aryl-3-fluoro-azetidine derivative.

Conclusion and Future Directions

N-Boc-3-fluoro-azetidine-3-carboxylic acid is a powerful and versatile building block for modern drug discovery. The protocols detailed herein for amide bond formation and decarboxylative C-C coupling provide reliable and efficient pathways to a wide range of novel derivatives. The unique conformational constraints and electronic properties imparted by the 3-fluoroazetidine scaffold make it a compelling motif for modulating biological activity and improving pharmacokinetic properties. Future work in this area will likely focus on expanding the scope of decarboxylative couplings to include other coupling partners (e.g., vinyl halides, alkyl halides) and developing enantioselective variants where applicable. The continued exploration of the reactivity of this privileged scaffold will undoubtedly lead to the discovery of new and innovative therapeutic agents.

References

• Zuo, Z., & MacMillan, D. W. C. (2014). Decarboxylative Arylation of α-Amino Acids via Photoredox Catalysis: A One-Step Conversion of Biomass to Drug Pharmacophore. Journal of the American Chemical Society, 136(14), 5257–5260. [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Van Hende, E., Verniest, G., Deroose, F., Thuring, J.-W., Macdonald, G., & De Kimpe, N. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. The Journal of Organic Chemistry, 74(5), 2250–2253. [Link]

• Alagiri, K., Feske, M., & G, P. (2011). A Practical Process for the Preparation of Azetidine-3-carboxylic Acid. ResearchGate. [Link]

• Le, C., & MacMillan, D. W. C. (2015). Merging photoredox with nickel catalysis: Coupling of α-carboxyl sp3-carbons with aryl halides. Science, 347(6222), 643-647. [Link]

• Cristal-Pharma. (2017). Synthesis and Biological Profile of Substituted Azetidinyl Carboxamides, A Novel Class of Herbicidal Acyl-ACP Thioesterase Inh.

• Žukauskaitė, A., Mangelinckx, S., & De Kimpe, N. (2011). Synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives of potential interest for biological and foldameric applications. Amino Acids, 41, 711-723. [Link]

• Dubois, M. A. J., Rojas, J. J., Sterling, A. J., et al. (2023). Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals and Implications of Benzylic Radical Stability. The Journal of Organic Chemistry, 88(10), 6476-6488. [Link]

• Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Charnwood Discovery. (2024). Application of Photoredox Catalysis for Late-stage Functionalization. [Link]

• Tang, X., & Doyle, A. G. (2017). Decarboxylative Polyfluoroarylation of Alkylcarboxylic Acids. Angewandte Chemie International Edition, 56(36), 10557-10561. [Link]

• Le, C., et al. (2017). Photoredox Driven Amide Synthesis from Tertiary Amines and Carboxylic Acids via C–N Bond Cleavage. ACS Catalysis, 7(10), 6833-6837. [Link]

• Isom, F. I., & Lectka, T. (2019). Synthesis of α-Fluoro-α-Amino Acid Derivatives via Photoredox-Catalyzed Carbofluorination. Organic Letters, 21(1), 224-227. [Link]

• Liang, Y., & Fu, G. C. (2015). Decarboxylative Fluorination Strategies for Accessing Medicinally-relevant Products. Current Opinion in Chemical Biology, 24, 117-123. [Link]

• Strieth-Kalthoff, F., et al. (2022). Carboxylic Acids as Adaptive Functional Groups in Metallaphotoredox Catalysis. Accounts of Chemical Research, 55(24), 3581-3595. [Link]

• Lanigan, R. M., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4505-4514. [Link]

• Rojas, J. J., et al. (2023). Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3‑Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals. eScholarship, University of California. [Link]

• Vasanthakumar, G., et al. (2010). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. Organic & Biomolecular Chemistry, 8(4), 835-840. [Link]

• Kandasamy, J. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 51(13), 1774-1777. [Link]

• Google Patents. (2020). CN111362852A - Preparation method of drug intermediate 1-tert-butyloxycarbonyl-3-azetidinone.
• Google Patents. (2017).

• Lanigan, R. M., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. ResearchGate. [Link]

• Jackson, R. F. W., et al. (2018). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron, 74(38), 5325-5340. [Link]

• Google Patents. (2017). CN106831523A - The preparation method of 3 hydroxy azetidine hydrochlorides and the hydroxy azetidines of N Boc 3.

• Macmillan Group, Princeton University. (2017). Synthesis and Applications of Fluorinated α-Amino Acids. [Link]

• Brigaud, T., et al. (2020). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules, 25(18), 4299. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved from [Link]

• Google Patents. (2022).

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• 9. Visible light photoredox-catalyzed decarboxylative alkylation of 3-aryl-oxetanes and azetidines via benzylic tertiary radicals - American Chemical Society [acs.digitellinc.com]

Application Notes &amp; Protocols: A Guide to the Development of Novel Enzyme Inhibitors

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Central Role of Enzyme Inhibitors in Modern Therapeutics

Enzymes are the biological catalysts that drive the vast majority of biochemical reactions essential for life.[1][2] Their dysregulation is a hallmark of numerous human diseases, including cancer, metabolic disorders, and infectious diseases.[1][3] Consequently, molecules that can selectively modulate the activity of specific enzymes—known as enzyme inhibitors—form a cornerstone of modern pharmacology.[1][4][5] These inhibitors are pivotal in drug discovery, serving as therapeutic agents that can correct pathological pathways by precisely targeting and attenuating the function of a disease-relevant enzyme.[6][7][8] This guide provides an in-depth overview of the key applications, workflows, and protocols involved in the discovery and development of novel enzyme inhibitors, from initial screening to lead optimization and cellular validation.

Section 1: The Enzyme Inhibitor Discovery Cascade

The path from identifying a target enzyme to developing a clinical candidate is a multi-stage process. Each phase employs a distinct set of experimental strategies designed to identify, characterize, and optimize potential inhibitors. This workflow ensures that only the most promising compounds with the desired potency, selectivity, and drug-like properties advance.

Caption: Figure 1. The Enzyme Inhibitor Discovery Workflow

Section 2: High-Throughput Screening (HTS) for Hit Discovery

The journey begins with HTS, a process that involves screening large libraries of chemical compounds to identify initial "hits" that modulate the activity of the target enzyme.[9][10] The success of any HTS campaign is critically dependent on the quality and robustness of the underlying biochemical assay.[8][11]

Application Note: Designing a Robust Enzyme Assay for HTS

A well-designed enzyme assay is the foundation of a successful screening campaign.[8][12] The goal is to create a reproducible, sensitive, and cost-effective method to measure enzyme activity.[13]

Expertise & Experience: Choosing the Right Detection Method The choice of detection technology is a critical decision point. It dictates the sensitivity, throughput, and potential for artifacts in the assay. While absorbance-based assays are simple, fluorescence-based methods often provide superior sensitivity and a wider dynamic range, making them highly suitable for HTS.[10]

Technology	Principle	Advantages	Disadvantages	Common Applications
Absorbance	Measures change in light absorption by a product or substrate.	Simple, inexpensive, widely available equipment.	Lower sensitivity, potential for compound interference.	Proteases, Dehydrogenases.
Fluorescence Intensity	Measures the emission of light from a fluorogenic product.	High sensitivity, good for low enzyme concentrations.	Compound auto-fluorescence can interfere.	Kinases, Phosphatases.[10]
Fluorescence Polarization (FP)	Measures the change in rotational speed of a fluorescently labeled molecule upon binding.	Homogeneous ("mix-and-read"), fewer artifacts.	Requires a suitable fluorescent probe.	Binding assays, competitive displacement.[12]
TR-FRET	Time-Resolved FRET measures energy transfer between donor and acceptor fluorophores.	High sensitivity, reduces background fluorescence.	Requires specific labeled reagents.	Kinases, Methyltransferases.[12]
Luminescence	Measures light produced by a chemical reaction (e.g., ATP conversion).	Extremely high sensitivity, low background.	Coupling enzymes can introduce complexity.	ATPases, Kinases.

Protocol 1: General Biochemical Enzyme Inhibition Assay

This protocol outlines the fundamental steps for measuring enzyme inhibition in a microplate format, suitable for initial hit validation and potency determination.

Trustworthiness: Self-Validating Protocol Design This protocol incorporates essential controls to ensure data integrity. The "No Enzyme" control accounts for background signal, while the "No Inhibitor" (DMSO) control defines the 100% activity window. This allows for accurate normalization of the data.

Materials:

• Purified target enzyme

• Enzyme-specific substrate

• Assay buffer (optimized for pH, ionic strength)

• Test inhibitors (dissolved in DMSO)

• Microplate reader (capable of the chosen detection method)

• 384-well microplates

Methodology:

• Prepare Reagents:

  • Dilute the enzyme to a working concentration (e.g., 2X the final concentration) in assay buffer. The optimal concentration should be determined empirically to ensure the reaction remains in the linear range for the duration of the assay.[13]

  • Dilute the substrate to a working concentration (typically at or below its Michaelis constant, Kₘ, for screening) in assay buffer.[13]

  • Prepare a serial dilution of the test inhibitor in DMSO, then dilute into assay buffer. This creates a dose-response curve.

• Assay Plate Setup (384-well format):

  • Test Wells: Add 5 µL of inhibitor dilution.

  • Positive Control (100% Inhibition): Add 5 µL of a known potent inhibitor or buffer without enzyme.

  • Negative Control (0% Inhibition): Add 5 µL of buffer with the same final DMSO concentration as the test wells.

• Enzyme Addition & Pre-incubation:

  • Add 10 µL of the 2X enzyme solution to all wells except "No Enzyme" controls.

  • Causality: Pre-incubate the plate for 15-30 minutes at room temperature. This step is crucial as it allows the inhibitor to bind to the enzyme and reach equilibrium before the reaction is initiated, which is especially important for slow-binding inhibitors.

• Initiate the Reaction:

  • Add 10 µL of the 2X substrate solution to all wells to start the reaction.

• Monitor the Reaction:

  • Immediately place the plate in the microplate reader.

  • Measure the signal (e.g., fluorescence) over a set period (e.g., 30-60 minutes). The reaction rate should be linear with respect to time.[13]

• Data Analysis:

  • Calculate the reaction rate (velocity) for each well.

  • Normalize the data using the controls:

    • % Inhibition = 100 * (1 - (Rate_Inhibitor - Rate_Background) / (Rate_DMSO - Rate_Background))

  • Plot % Inhibition versus inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[14]

Section 3: Mechanism of Inhibition (MOI) Studies

Once potent inhibitors are identified, understanding how they inhibit the enzyme is critical for lead optimization. MOI studies determine if an inhibitor competes with the substrate, binds to a separate allosteric site, or interacts with the enzyme-substrate complex.[9][15]

Caption: Figure 2. Common Mechanisms of Reversible Enzyme Inhibition

Application Note: The Importance of MOI in Drug Design

• Competitive inhibitors bind to the active site and compete with the natural substrate.[16] Their potency can be overcome by high concentrations of the substrate. This can be a liability in a physiological setting where substrate levels may be high.

• Non-competitive inhibitors bind to an allosteric site, a location distinct from the active site.[9] Their inhibition is not affected by substrate concentration, which can be an advantage for maintaining efficacy in vivo.

• Uncompetitive inhibitors bind only to the enzyme-substrate (ES) complex. This mode of inhibition is often seen with enzymes that have ordered substrate binding.[17]

Protocol 2: Determining Mechanism of Inhibition using Enzyme Kinetics

This protocol uses a matrix of substrate and inhibitor concentrations to elucidate the inhibition modality.

Methodology:

• Experimental Setup: Follow the general procedure in Protocol 1, but with a key modification: set up a matrix of experiments. You will test a range of inhibitor concentrations at several different, fixed substrate concentrations (e.g., 0.5x, 1x, 2x, 5x, and 10x Kₘ).

• Data Collection: For each substrate concentration, generate a full dose-response curve for the inhibitor and determine the IC₅₀ value.

• Data Analysis & Interpretation:

  • Plot the IC₅₀ values as a function of substrate concentration. The relationship reveals the MOI:

    • Competitive: The IC₅₀ value increases linearly with increasing substrate concentration.[14]

    • Non-competitive: The IC₅₀ value remains constant regardless of substrate concentration.

    • Uncompetitive: The IC₅₀ value decreases as substrate concentration increases.

  • Lineweaver-Burk Plot: For a more detailed analysis, plot the data as a double reciprocal plot (1/velocity vs. 1/[Substrate]). The pattern of line intersections is characteristic of the inhibition type.[2][17]

Inhibition Type	Effect on Vₘₐₓ	Effect on Kₘ	Lineweaver-Burk Plot Appearance
Competitive	Unchanged	Apparent Kₘ increases	Lines intersect on the y-axis.
Non-competitive	Decreases	Unchanged	Lines intersect on the x-axis.
Uncompetitive	Decreases	Apparent Kₘ decreases	Lines are parallel.

Section 4: Lead Optimization and Cellular Validation

After identifying a lead compound with a desirable MOI, the focus shifts to lead optimization. This iterative process involves medicinal chemistry to improve potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties.[18][19][20] A critical step in this phase is to confirm that the inhibitor is active in a more physiologically relevant environment.

Application Note: The Need for Cell-Based Assays

Biochemical assays use purified enzymes in a controlled, artificial environment. While essential for initial discovery, they do not account for factors like cell permeability, off-target effects, or metabolic stability.[21] Cell-based assays are crucial for validating that an inhibitor can enter a cell and engage its target in the native cellular context.[22][23]

Protocol 3: Cellular Target Engagement Assay

This protocol provides a general framework for measuring an inhibitor's ability to bind to its target enzyme within intact cells. Cellular thermal shift assays (CETSA) or NanoBRET™ assays are common examples of such techniques.

Methodology:

• Cell Culture and Treatment:

  • Culture a relevant cell line that expresses the target enzyme.

  • Plate the cells in a multi-well format.

  • Treat the cells with a range of inhibitor concentrations and incubate for a period to allow for cell entry and target binding.

• Target Engagement Readout (Example using CETSA principle):

  • After incubation with the inhibitor, heat the cells at a specific temperature that partially denatures the target protein.

  • Causality: The binding of a ligand (the inhibitor) often stabilizes the protein, making it more resistant to thermal denaturation.

  • Lyse the cells and separate the soluble (non-denatured) protein fraction from the precipitated (denatured) fraction via centrifugation.

• Quantification:

  • Quantify the amount of soluble target protein remaining in each sample using a method like Western blotting or ELISA.

• Data Analysis:

  • Plot the amount of soluble protein versus the inhibitor concentration.

  • A dose-dependent increase in the amount of soluble protein after heating indicates target engagement.

  • Fit the data to determine the cellular EC₅₀, which reflects the concentration of inhibitor required to achieve half-maximal target engagement in cells.[22]

References

• The Use of Enzyme Inhibitors in Drug Discovery: Current Strategies and Future Prospects. (2023). Current Enzyme Inhibition, 19(3).
• Applications of enzyme inhibitors. (2020). EurekAlert!.
• Enzyme kinetics and inhibition studies. Fiveable.
• The Use of Enzyme Inhibitors in Drug Discovery: Current Strategies and Future Prospects. (2023). Current Enzyme Inhibition.
• 2.5: Enzyme Kinetics and Inhibition. (2022). Chemistry LibreTexts.
• Efficient Drug Lead Discovery and Optimiz
• Mechanistic and kinetic studies of inhibition of enzymes. PubMed.
• Biological Chemistry I: Enzymes Kinetics and Enzyme Inhibition. MIT OpenCourseWare.
• Enzyme Inhibition: Mechanisms, Types, and Applications in Drug Development.
• Enzyme kinetics and inhibition. Slideshare.
• Targeting enzyme inhibitors in drug discovery. PubMed.
• Biophysical Analysis of Enzyme Inhibitor Interactions. Grantome.
• Lead Optimization in Discovery Drug Metabolism and Pharmacokinetics/Case study: The Hepatitis C Virus (HCV) Protease Inhibitor SCH 503034. PMC - NIH.
• A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitin
• Mechanism of Action Assays for Enzymes. Assay Guidance Manual - NCBI Bookshelf - NIH.
• 5: Lead Optimization and Structure–Activity Relationships for Reversible Inhibitors. Basicmedical Key.
• REVIEW ON THE LEAD OPTIMIZATION TECHNIQUES (PHASE-I).
• InCELL Compound-Target Engagement Assays for Drug Discovery. YouTube.
• Lead Optimization in Early Drug Discovery. Cole-Parmer.
• Biochemical Assay Development: Strategies to Speed Up Research. BellBrook Labs.
• FDA Issues Guidance for Developers Targeting Therapies for Single Enzyme Defect Diseases. AJMC.
• How to Perform an Enzyme Inhibition Assay: Complete Guide and Protocol. GoldBio.
• Exploring Enzyme Assays for Biochemical Insights. Journal of Analytical & Bioanalytical Techniques.
• Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs.
• Identification of inhibitors using a cell based assay for monitoring golgi-resident protease activity. PMC - NIH.
• Advances in Enzyme Inhibition: Biophysical and Experimental Approaches. MDPI.
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Application Notes and Protocols for the Synthesis of Peptidomimetics Utilizing Fluorinated Azetidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Fluorinated Azetidines in Peptidomimetic Design

Peptidomimetics, molecules that mimic the structure and function of natural peptides, are a cornerstone of modern drug discovery. They offer the potential for high potency and selectivity, characteristic of peptides, while overcoming their inherent limitations, such as poor metabolic stability and low oral bioavailability.[1] A key strategy in the design of advanced peptidomimetics is the incorporation of non-canonical amino acids and constrained heterocyclic scaffolds.[1] Among these, azetidine-containing amino acids have emerged as valuable building blocks for inducing specific conformational constraints in peptide backbones.[2][3]

The introduction of fluorine into these azetidine scaffolds further enhances their utility, offering a powerful tool to modulate the physicochemical and biological properties of the resulting peptidomimetics.[4][5] Fluorine's high electronegativity and small van der Waals radius allow for subtle yet profound electronic and steric modifications.[6] Strategic fluorination can lead to:

• Enhanced Metabolic Stability: The strong carbon-fluorine bond can block sites of enzymatic degradation, increasing the in vivo half-life of the peptidomimetic.[1][7]

• Modulation of pKa and Lipophilicity: Fluorine's electron-withdrawing nature can alter the basicity of nearby functional groups, influencing receptor interactions and membrane permeability.[4][6]

• Conformational Control: The introduction of fluorine can induce specific torsional preferences, guiding the peptide backbone into a desired bioactive conformation.[4][8]

• Improved Binding Affinity: Fluorine can participate in favorable interactions within protein binding pockets, including hydrogen bonds and dipole-dipole interactions, leading to increased potency.[1][6]

This guide provides a comprehensive overview of the synthesis of key fluorinated azetidine building blocks and their incorporation into peptidomimetic structures, offering detailed protocols and expert insights to facilitate their application in drug discovery programs.

Synthesis of Fluorinated Azetidine Scaffolds

The successful incorporation of fluorinated azetidines into peptidomimetics begins with the efficient and stereocontrolled synthesis of the core building blocks. This section details synthetic routes to key fluorinated azetidine-2-carboxylic acid derivatives.

Protocol 1: Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid

This protocol is adapted from a reported synthesis and provides a versatile building block for peptidomimetic elaboration.[9] The key steps involve bromofluorination of a protected allylamine derivative, followed by ring closure, deprotection, and oxidation.

Experimental Workflow:

Figure 1: Synthetic workflow for 1-Boc-3-fluoroazetidine-3-carboxylic acid.

Step-by-Step Methodology:

• Bromofluorination: To a solution of N-(diphenylmethylidene)-2-(4-methoxyphenoxymethyl)prop-2-enylamine in a suitable solvent, add N-bromosuccinimide (NBS) and triethylamine trihydrofluoride (Et3N·3HF). Stir the reaction at room temperature until completion, monitored by thin-layer chromatography (TLC).

• Reductive Cyclization: Cool the reaction mixture and add sodium borohydride (NaBH4) portion-wise to reduce the imine. After completion of the reduction, heat the reaction mixture to induce intramolecular cyclization to the azetidine ring.

• Deprotection of the Hydroxymethyl Group: The resulting 1-diphenylmethyl-3-fluoro-3-(4-methoxyphenoxymethyl)azetidine is treated with ceric ammonium nitrate (CAN) to cleave the p-methoxyphenyl ether, yielding the corresponding 3-hydroxymethylazetidine derivative.

• N-Protecting Group Exchange: The diphenylmethyl group is removed by catalytic hydrogenation (H2, Pd/C). The resulting secondary amine is then protected with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc2O).

• Oxidation to the Carboxylic Acid: The primary alcohol of 1-Boc-3-fluoro-3-hydroxymethylazetidine is oxidized to the carboxylic acid using ruthenium(III) chloride (RuCl3) as a catalyst and sodium periodate (NaIO4) as the stoichiometric oxidant.[9]

• Purification: The final product, 1-Boc-3-fluoroazetidine-3-carboxylic acid, is purified by column chromatography.

Causality Behind Experimental Choices: The choice of a diphenylmethylidene protecting group for the amine allows for its facile removal under reductive conditions that are compatible with the azetidine ring. The use of a p-methoxyphenyl ether for the hydroxyl protection enables its selective cleavage under oxidative conditions that do not affect other functional groups. The ruthenium-catalyzed oxidation is a mild and efficient method for converting the primary alcohol to a carboxylic acid without epimerization.

Protocol 2: Enantioselective Synthesis of 3-Fluoroazetidine Carboxylic Acids from D-Glucose

This protocol outlines a stereocontrolled synthesis of 3-fluoroazetidine carboxylic acids starting from a readily available chiral precursor, D-glucose.[10] This approach allows for the preparation of enantiomerically pure building blocks.

Step-by-Step Methodology:

• Carbohydrate Transformations: Starting from D-glucose, a series of conventional carbohydrate chemical transformations are employed to construct a bicyclic azetidine precursor.

• Nucleophilic Fluorination: The key fluorination step is achieved through nucleophilic substitution using cesium fluoride (CsF) to yield the corresponding bicyclic azetidines.[10]

• Ring Opening and Functional Group Manipulation: The bicyclic intermediate is then processed to open one of the rings, leading to the formation of the desired 3-fluoroazetidine carboxylic acid derivative.

Expertise & Experience: The use of a chiral starting material like D-glucose is a common strategy in asymmetric synthesis to ensure the stereochemical integrity of the final product. The choice of nucleophilic fluorinating agent and reaction conditions is critical to control the regioselectivity and stereoselectivity of the fluorination step.

Incorporation of Fluorinated Azetidines into Peptidomimetic Backbones

Once the fluorinated azetidine building blocks are synthesized and appropriately protected, they can be incorporated into peptide chains using standard solid-phase peptide synthesis (SPPS) or solution-phase coupling methods.

Protocol 3: Solid-Phase Peptide Synthesis (SPPS)

Experimental Workflow:

Figure 2: General workflow for solid-phase peptide synthesis (SPPS).

Step-by-Step Methodology:

• Resin Preparation: Swell the appropriate resin (e.g., Rink amide resin for C-terminal amides) in a suitable solvent such as N,N-dimethylformamide (DMF).

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin-bound amino acid by treating with a solution of 20% piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF to remove excess piperidine and the deprotection byproducts.

• Coupling: Activate the carboxylic acid of the N-Fmoc protected fluorinated azetidine derivative using a suitable coupling reagent (e.g., HATU, HBTU) in the presence of a base (e.g., DIPEA) in DMF. Add the activated amino acid solution to the resin and agitate to facilitate coupling.

• Monitoring the Coupling Reaction: The completion of the coupling reaction can be monitored using a qualitative test such as the Kaiser test.

• Washing: Wash the resin with DMF to remove unreacted reagents and byproducts.

• Chain Elongation: Repeat steps 2-6 for each subsequent amino acid in the desired peptide sequence.

• Final Deprotection and Cleavage: Once the synthesis is complete, remove the N-terminal Fmoc group. Then, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., a mixture of trifluoroacetic acid (TFA), water, and scavengers like triisopropylsilane).

• Purification and Characterization: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) and characterize the final product by mass spectrometry and NMR.

Trustworthiness: The use of established SPPS protocols with appropriate coupling reagents is crucial for the successful incorporation of sterically hindered or electronically modified amino acids like fluorinated azetidines. Monitoring each coupling step with a qualitative test like the Kaiser test ensures that the reaction has gone to completion before proceeding to the next step, which is a key aspect of a self-validating system.

Characterization and Analysis

Thorough characterization of the synthesized fluorinated azetidine-containing peptidomimetics is essential to confirm their identity, purity, and conformational properties.

Analytical Technique	Purpose	Key Parameters to Analyze
Mass Spectrometry (MS)	To confirm the molecular weight of the final product and intermediates.	Molecular ion peak corresponding to the calculated mass.
Nuclear Magnetic Resonance (NMR)	To elucidate the structure and conformational preferences of the peptidomimetic.	1H, 13C, and 19F NMR spectra. 19F NMR is particularly useful for confirming the incorporation and environment of the fluorine atom.[11][12][13]
Reverse-Phase HPLC (RP-HPLC)	To assess the purity of the synthesized peptide and for purification.	A single major peak indicates high purity.
Circular Dichroism (CD) Spectroscopy	To study the secondary structure of the peptidomimetic in solution.	Characteristic spectra for α-helices, β-sheets, and random coils.

Impact of Fluorination on Peptidomimetic Properties

The strategic placement of fluorine within the azetidine ring can have a significant impact on the biological and pharmacological properties of the peptidomimetic.

Conformational Effects

The high electronegativity of fluorine can influence the torsional angles of the peptide backbone in the vicinity of the fluorinated azetidine residue. This can lead to the stabilization of specific secondary structures, such as β-turns, which are often crucial for receptor recognition.[1]

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Application Notes and Protocols for 1-Boc-3-fluoroazetidine-3-carboxylic acid in Peptide Therapeutics

Introduction: The Strategic Advantage of Fluorination and Conformational Constraint in Peptide Drug Design

The therapeutic peptide landscape is undergoing a paradigm shift, moving beyond the canonical 20 amino acids to embrace novel building blocks that overcome the inherent limitations of native peptides, such as poor metabolic stability and lack of oral bioavailability. Among the most powerful strategies in modern peptidomimetics is the incorporation of fluorinated and conformationally constrained amino acids. Fluorine, with its unique electronic properties, can significantly enhance metabolic stability, binding affinity, and hydrophobicity of peptides.[1] Concurrently, constraining the peptide backbone can pre-organize the molecule into a bioactive conformation, leading to increased potency and selectivity.[2][3]

This guide focuses on a building block that elegantly combines both principles: 1-Boc-3-fluoroazetidine-3-carboxylic acid . The azetidine ring, a four-membered heterocycle, introduces a significant conformational constraint, influencing the local peptide backbone geometry.[4] The fluorine atom at the C3 position not only enhances stability but also modulates the electronic properties of the ring, offering a unique tool for fine-tuning peptide characteristics. This document provides a comprehensive overview of its application, detailed protocols for its incorporation into peptide sequences, and insights into the rationale behind the experimental choices.

The Unique Value Proposition of 1-Boc-3-fluoroazetidine-3-carboxylic acid

The incorporation of 1-Boc-3-fluoroazetidine-3-carboxylic acid into a peptide chain offers several distinct advantages for the development of robust therapeutic candidates:

• Enhanced Proteolytic Stability: The azetidine ring's constrained nature can sterically hinder the approach of proteases, while the fluorine atom's electron-withdrawing effect can shield the adjacent peptide bonds from enzymatic cleavage.[5]

• Conformational Rigidity: The four-membered ring structure imparts a rigid turn-like conformation, which can be crucial for mimicking or stabilizing bioactive secondary structures like β-turns.[4] This pre-organization can lead to higher binding affinity for the target receptor.

• Improved Pharmacokinetic Profile: The increased metabolic stability translates to a longer in-vivo half-life. Furthermore, the lipophilicity introduced by the fluorine atom can influence cell permeability and tissue distribution.

• Prevention of Reverse Aldol Cleavage: In contrast to its hydroxy-azetidine counterparts, which can be unstable, the 3-fluoroazetidine moiety is stable and not susceptible to ring-opening via reverse aldol cleavage, ensuring the integrity of the peptide backbone.

Experimental Protocols: Solid-Phase Peptide Synthesis (SPPS) with 1-Boc-3-fluoroazetidine-3-carboxylic acid

The incorporation of 1-Boc-3-fluoroazetidine-3-carboxylic acid into a growing peptide chain via Solid-Phase Peptide Synthesis (SPPS) requires careful consideration due to its steric hindrance. The following protocols are based on the Boc/Bzl protection strategy, which is often preferred for complex or lengthy sequences.[6]

Workflow for Boc-SPPS

Caption: General workflow for Boc-based solid-phase peptide synthesis.

Protocol 1: Manual Boc-SPPS of a Model Peptide

This protocol details the manual synthesis of a model tripeptide, H-Ala-Aze(3F)-Phe-NH₂, on a Rink Amide resin to yield a C-terminal amide.

Materials:

• Rink Amide MBHA resin (0.5 mmol/g substitution)

• 1-Boc-3-fluoroazetidine-3-carboxylic acid

• Boc-Ala-OH

• Boc-Phe-OH

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• N,N-Diisopropylethylamine (DIEA)

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• 1-Hydroxybenzotriazole (HOBt)

• Piperidine (for Fmoc deprotection if using a hybrid strategy)

• Cleavage Cocktail (e.g., Reagent K: TFA/water/phenol/thioanisole/ethanedithiol 82.5:5:5:5:2.5)

• Cold diethyl ether

Procedure:

• Resin Swelling:

  • Place 200 mg of Rink Amide MBHA resin (0.1 mmol) in a reaction vessel.

  • Add 5 mL of DCM and gently agitate for 30 minutes.

  • Drain the solvent.

• First Amino Acid Coupling (Boc-Phe-OH):

  • Boc Deprotection (if resin is Boc-protected): This step is for subsequent cycles. For the first amino acid on a pre-loaded resin, proceed to coupling.

  • Activation: In a separate vial, dissolve Boc-Phe-OH (0.3 mmol, 3 eq), HBTU (0.3 mmol, 3 eq), and HOBt (0.3 mmol, 3 eq) in 2 mL of DMF. Add DIEA (0.6 mmol, 6 eq) and vortex for 1-2 minutes.

  • Coupling: Add the activated amino acid solution to the resin. Agitate for 2 hours at room temperature.

  • Washing: Drain the coupling solution and wash the resin sequentially with DMF (3 x 5 mL) and DCM (3 x 5 mL).

• Incorporation of 1-Boc-3-fluoroazetidine-3-carboxylic acid:

  • Boc Deprotection: Add 5 mL of 50% TFA in DCM to the resin.[7] Agitate for 2 minutes, drain, then add another 5 mL of 50% TFA in DCM and agitate for 20 minutes. Wash with DCM (3 x 5 mL) and isopropanol (2 x 5 mL).

  • Neutralization: Wash the resin with 10% DIEA in DCM (3 x 5 mL for 2 minutes each). Wash again with DCM (3 x 5 mL).

  • Activation: Due to the steric hindrance of the azetidine ring, a more potent coupling reagent like HATU is recommended for optimal results, though HBTU can be effective with longer coupling times.[8] Dissolve 1-Boc-3-fluoroazetidine-3-carboxylic acid (0.4 mmol, 4 eq), HATU (0.4 mmol, 4 eq), and HOBt (0.4 mmol, 4 eq) in 2 mL of DMF. Add DIEA (0.8 mmol, 8 eq) and pre-activate for 5 minutes.

  • Coupling: Add the activated solution to the resin and agitate for 4-6 hours. Monitoring the reaction with a Kaiser test is recommended. If the test is positive after 4 hours, extend the coupling time or perform a double coupling.

  • Washing: Drain and wash as described in step 2.

• Incorporation of Boc-Ala-OH:

  • Repeat the deprotection, neutralization, activation, and coupling steps as described above for Boc-Ala-OH. A standard 2-hour coupling time should be sufficient.

• Final Deprotection, Cleavage, and Precipitation:

  • Wash the final peptide-resin with DCM and dry under vacuum.

  • Add 5 mL of the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to a 50 mL conical tube containing 40 mL of cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether twice.

  • Dry the crude peptide under vacuum.

• Purification and Characterization:

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterize the purified peptide by mass spectrometry (MS) and analytical HPLC.

Comparative Data on Coupling Reagents for Hindered Amino Acids

The choice of coupling reagent is critical when dealing with sterically hindered amino acids like 1-Boc-3-fluoroazetidine-3-carboxylic acid. The following table provides a comparative overview of commonly used reagents.

Coupling Reagent	Class	Relative Speed	Efficacy for Hindered Coupling	Key Considerations
HBTU/TBTU	Uronium/Aminium	Fast	High	Generally effective, but may require longer coupling times or double coupling for highly hindered residues.
HATU	Uronium/Aminium	Very Fast	Very High	Often the reagent of choice for difficult couplings due to the formation of a highly reactive OAt-ester.[8]
PyBOP	Phosphonium	Fast	High	A good alternative to uronium-based reagents, with a lower risk of guanidinylation side reactions.
DCC/DIC + HOBt	Carbodiimide	Moderate	Moderate	Less effective for sterically hindered couplings and may lead to side reactions like racemization.[9]

Application Case Study: Enhancing the Stability of a GLP-1 Analogue

Glucagon-like peptide-1 (GLP-1) receptor agonists are a cornerstone in the treatment of type 2 diabetes. However, native GLP-1 has a very short half-life due to rapid degradation by dipeptidyl peptidase-4 (DPP-4). Incorporating unnatural amino acids is a key strategy to improve the stability of GLP-1 analogues.[10][11]

Hypothetical Application:

Replacing the native Alanine at position 8 of a GLP-1 analogue with 3-fluoroazetidine-3-carboxylic acid could offer significant advantages:

• DPP-4 Resistance: The sterically hindered and electronically modified azetidine ring at the P2' position would likely inhibit recognition and cleavage by DPP-4.

• Conformational Stabilization: The rigid azetidine ring could help to stabilize the alpha-helical conformation of the N-terminal region of GLP-1, which is crucial for receptor binding and activation.

Workflow for a GLP-1 Analogue Synthesis with 3-Fluoroazetidine-3-carboxylic acid

Caption: Workflow for the synthesis and evaluation of a GLP-1 analogue.

Troubleshooting Common Issues in SPPS with 1-Boc-3-fluoroazetidine-3-carboxylic acid

Issue	Potential Cause	Recommended Solution
Incomplete Coupling (Positive Kaiser Test)	Steric hindrance of the azetidine ring.	- Switch to a more potent coupling reagent like HATU.[8]- Perform a double coupling.- Increase the equivalents of amino acid and coupling reagents.- Extend the coupling time.
Low Final Yield	Cumulative incomplete couplings. Resin aggregation.	- Optimize coupling conditions for the hindered residue.- Use a resin with a lower substitution level.- Incorporate a "magic mixture" of solvents (DCM/DMF/NMP) to disrupt aggregation.
Deletion Sequences in MS	Incomplete coupling at the azetidine residue.	- Re-evaluate and optimize the coupling step for the hindered amino acid. Ensure complete deprotection before coupling.

Conclusion

1-Boc-3-fluoroazetidine-3-carboxylic acid is a powerful and versatile building block for the design and synthesis of next-generation peptide therapeutics. Its ability to confer both conformational constraint and enhanced stability makes it an invaluable tool for overcoming the traditional limitations of peptide-based drugs. While its incorporation requires careful optimization of coupling conditions due to steric hindrance, the potential benefits in terms of improved pharmacokinetic and pharmacodynamic properties warrant its consideration in modern drug discovery programs. The protocols and insights provided in this guide serve as a comprehensive resource for researchers looking to leverage the unique advantages of this fluorinated azetidine amino acid.

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• Bianco, A., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. [Link][14]

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• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. [Link][6]

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• Salwiczek, M., et al. (2012). Fluorinated Protein and Peptide Materials for Biomedical Applications. MDPI. [Link][1]

• De Smaele, D., et al. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid. The Journal of Organic Chemistry. [Link][16]

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• Zhang, L., et al. (2021). Design, synthesis, and biological evaluation of a potential long-acting glucagon-like peptide-1 (GLP-1) analog. Journal of Peptide Science. [Link][11]

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The Alchemist's Bridge: A Guide to the Rational Synthesis of PROTAC® Linkers

An Application Note for Drug Development Professionals

Abstract

Proteolysis Targeting Chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system to induce the degradation of previously "undruggable" proteins.[1][] These heterobifunctional molecules consist of three components: a ligand for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker that connects them.[3][4] While significant focus is often placed on the two protein-binding ligands, the linker is far from a passive spacer. Its composition, length, and rigidity are critical determinants of a PROTAC's efficacy, selectivity, and pharmacokinetic properties.[5][6] This guide provides a detailed exploration of the synthetic strategies used to construct these crucial linkers, offering field-proven insights, detailed experimental protocols, and a rationale-driven approach to linker design and assembly.

The Central Role of the Linker in PROTAC Efficacy

The primary function of the PROTAC linker is to bridge the POI and E3 ligase, facilitating the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase).[1][7] The geometry and stability of this complex are paramount for the efficient transfer of ubiquitin to the POI, which marks it for proteasomal degradation.[] A poorly designed linker can lead to steric clashes, unproductive binding orientations, or an entropic penalty that destabilizes the complex, ultimately ablating the PROTAC's activity.[1][8]

Key linker parameters that must be optimized for each POI/E3 ligase pair include:

• Length: A linker that is too short may prevent the two proteins from binding simultaneously due to steric hindrance.[6][8] Conversely, an excessively long linker can reduce the effective concentration and lead to unproductive binding modes.[8]

• Composition & Solubility: The chemical makeup of the linker dictates the physicochemical properties of the entire PROTAC molecule. The most common motifs are alkyl chains and polyethylene glycol (PEG) units.[3][7] PEG linkers enhance hydrophilicity and solubility, which can improve cell permeability and bioavailability, whereas alkyl chains increase lipophilicity.[7][9][10]

• Rigidity: Flexible linkers (e.g., PEG, alkyl chains) allow the PROTAC to adopt multiple conformations, increasing the probability of forming a productive ternary complex.[1] However, this flexibility can come at the cost of an entropic penalty upon binding.[1] More rigid linkers, such as those incorporating piperazine/piperidine rings or alkynes, can pre-organize the PROTAC into a bioactive conformation, potentially improving ternary complex stability.[9][]

The following diagram illustrates the general workflow of PROTAC synthesis, highlighting the central role of the linker in connecting the two key ligands.

Caption: General workflow for the modular synthesis of PROTACs.

Core Synthetic Strategies: Amide Coupling vs. Click Chemistry

The construction of a PROTAC molecule is a challenge in multi-step organic synthesis. Two dominant strategies have emerged for conjugating the linker to the ligands: traditional amide bond formation and the more modern copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a form of "click chemistry".[12][13]

Feature	Amide Bond Formation	Click Chemistry (CuAAC)
Reaction	Carboxylic Acid + Amine → Amide	Terminal Alkyne + Azide → 1,2,3-Triazole
Reagents	Peptide coupling reagents (HATU, HOBt/EDC), Base (DIPEA)	Copper(I) source (e.g., CuSO₄/Na-Ascorbate)
Conditions	Mild, but can require anhydrous conditions	Very mild, often works in aqueous mixtures
Efficiency	Generally high yields, but can be substrate-dependent	Near-quantitative yields, highly reliable[]
Workflow	Typically sequential and linear	Convergent, modular, ideal for library synthesis[][]
Byproducts	Stoichiometric amounts of coupling agent byproducts	Minimal byproducts, easy purification
Orthogonality	Good, but potential for side reactions with other nucleophiles	Excellent bio-orthogonality, highly specific reaction

Detailed Synthesis Protocols

The following protocols provide detailed, step-by-step methodologies for synthesizing representative PROTAC linkers and assembling the final molecule.

Protocol 1: Synthesis of a PEG-based PROTAC via Amide Bond Formation

This protocol describes a common, sequential approach where a bifunctional linker is coupled first to the E3 ligase ligand and then to the POI ligand. We will use a commercially available mono-Boc-protected amino-PEG-acid linker as a starting point.

Caption: Workflow for sequential PROTAC synthesis via amide coupling.

Step 1: Coupling of Linker to E3 Ligase Ligand

• Materials:

  • Amine-functionalized E3 Ligase Ligand (e.g., Pomalidomide-NH₂) (1.0 eq)

  • Boc-NH-(PEG)₄-COOH (1.1 eq)

  • HATU (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous Dimethylformamide (DMF)

• Procedure:

  • In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Boc-NH-(PEG)₄-COOH in anhydrous DMF.

  • Add HATU and DIPEA to the solution and stir for 15 minutes at room temperature. This pre-activates the carboxylic acid.

  • Add the Amine-functionalized E3 Ligase Ligand to the activated linker solution.

  • Allow the reaction to stir at room temperature for 4-12 hours.

  • Monitor the reaction progress by LC-MS until the starting amine is consumed.

  • Work-up: Quench the reaction with saturated aqueous NH₄Cl solution. Extract the product with ethyl acetate. Wash the organic layer sequentially with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the Boc-protected Ligand-Linker conjugate.

  Scientist's Note (Rationale): HATU is a highly efficient peptide coupling reagent that rapidly forms an activated ester, minimizing side reactions. DIPEA is a bulky, non-nucleophilic base used to scavenge the HCl produced and maintain basic conditions without competing in the coupling reaction.[15]

Step 2: Boc Deprotection

• Materials:

  • Boc-protected Ligand-Linker conjugate (from Step 1)

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve the purified product from Step 1 in DCM (approx. 20% v/v solution).

  • Add TFA to the solution (typically 20-50% v/v).

  • Stir the reaction at room temperature for 1-2 hours. Monitor deprotection by LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. Co-evaporate with DCM or toluene several times to ensure complete removal of residual acid. The resulting amine-TFA salt is often used directly in the next step.

Step 3: Final Coupling to POI Ligand

• Procedure:

  • Follow the procedure outlined in Step 1 , using the deprotected Ligand-Linker conjugate from Step 2 as the amine component and a carboxylic acid-functionalized POI ligand as the coupling partner.

  • After purification by flash chromatography or preparative HPLC, the final PROTAC molecule is obtained.

  • Characterization: Confirm the identity and purity of the final PROTAC using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Purity should be assessed by HPLC (>95%).

Protocol 2: Synthesis of a PROTAC via CuAAC "Click" Chemistry

This protocol describes a convergent approach where two halves of the PROTAC are synthesized separately—one with a terminal alkyne and the other with an azide—and then joined in a final, highly efficient step.[3][16]

Caption: Convergent PROTAC synthesis using CuAAC Click Chemistry.

• Materials:

  • Alkyne-functionalized POI Ligand (1.0 eq)

  • Azide-functionalized E3 Ligase Ligand (1.0 eq)

  • Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (0.1 - 0.2 eq)

  • Sodium Ascorbate (0.2 - 0.4 eq)

  • Solvent: typically a 1:1 mixture of t-Butanol and water, or DMF.

• Procedure:

  • Dissolve the Alkyne-functionalized POI Ligand and the Azide-functionalized E3 Ligase Ligand in the chosen solvent system in a vial.

  • In a separate vial, prepare a fresh aqueous solution of Sodium Ascorbate.

  • In a third vial, prepare a fresh aqueous solution of CuSO₄·5H₂O.

  • To the solution of the alkyne and azide, first add the Sodium Ascorbate solution, followed by the CuSO₄·5H₂O solution. The reaction should turn a yellow-green color.

  • Stir the reaction vigorously at room temperature for 2-16 hours. The reaction is often complete within a few hours.

  • Monitor progress by LC-MS. The reaction is characterized by the clean disappearance of the two starting materials and the appearance of a single product peak.

  • Work-up: Dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate or DCM). Wash the organic layer, dry, and concentrate.

  • Purification: Purify the final PROTAC by flash chromatography or preparative HPLC.

  Scientist's Note (Rationale): The CuAAC reaction is exceptionally robust and high-yielding.[] Sodium ascorbate acts as a reducing agent to generate the active Copper(I) catalyst in situ from the more stable Copper(II) salt.[16] This method's modularity is its greatest strength, allowing for the rapid generation of PROTAC libraries by simply "clicking" together different azide and alkyne building blocks.[][3]

Conclusion and Future Outlook

The synthesis of PROTAC linkers is a cornerstone of modern targeted protein degradation research. While traditional amide coupling remains a robust and reliable method, the advent of click chemistry has significantly accelerated the discovery process, enabling the parallel synthesis and rapid evaluation of diverse PROTAC libraries.[12] The choice of synthetic strategy depends on the project goals; sequential amide coupling is well-suited for optimizing a lead candidate, while click chemistry is ideal for initial library screening to identify optimal linker lengths and compositions.[13] As our understanding of ternary complex biology deepens, the rational, causality-driven synthesis of linkers will continue to be a critical skill for chemists and drug developers aiming to unlock the full therapeutic potential of PROTACs.

References

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273–312. [Link]

• Precise PEG. (n.d.). Linkers in PROTACs. Precise PEG Website. [Link]

• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm Website. [Link]

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy. [Link]

• Pharmaceutical Business Review. (n.d.). Building blocks and linkers for PROTAC synthesis. Pharmaceutical Business Review Website. [Link]

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• ResearchGate. (2020). Current strategies for the design of PROTAC linkers: a critical review. ResearchGate. [Link]

• AxisPharm. (n.d.). Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency. AxisPharm Website. [Link]

• ResearchGate. (n.d.). General strategy using "click chemistry" for PROTAC synthesis. ResearchGate. [Link]

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• ResearchGate. (n.d.). Classification of most common linkers used in PROTAC design. ResearchGate. [Link]

• Semantic Scholar. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. Semantic Scholar. [Link]

• National Institutes of Health (NIH). (n.d.). Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. NIH Website. [Link]

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Application Notes and Protocols: Engineering Conformationally Constrained Peptides with Fluorinated Azetidines

For Researchers, Scientists, and Drug Development Professionals

Abstract

The precise control of peptide conformation is a paramount objective in medicinal chemistry and drug discovery.[1][2] Conformationally constrained peptides often exhibit enhanced metabolic stability, increased binding affinity, and improved cell permeability compared to their flexible linear counterparts.[3][4] This guide provides a comprehensive overview and detailed protocols for the strategic incorporation of fluorinated azetidines into peptide scaffolds. The unique steric and electronic properties of the fluorinated azetidine ring system offer a powerful tool to induce specific and predictable conformational constraints. We will explore the synthesis of fluorinated azetidine building blocks, their incorporation into peptides via Solid-Phase Peptide Synthesis (SPPS), and the subsequent biophysical characterization of the resulting constrained peptides.

Introduction: The Power of Conformational Constraint and Fluorine in Peptide Drug Design

Peptides represent a promising class of therapeutics due to their high specificity and potency.[1] However, their clinical utility is often hampered by poor metabolic stability and low cell permeability.[5][6] Constraining the peptide backbone into a bioactive conformation is a well-established strategy to overcome these limitations.[3][7] By reducing the conformational entropy of the peptide, pre-organization for receptor binding can lead to a significant increase in affinity.[3]

The introduction of fluorine into drug candidates is a widely employed strategy in medicinal chemistry to enhance pharmacokinetic and pharmacodynamic properties.[8][9][10] Fluorine's high electronegativity, small van der Waals radius, and the strength of the C-F bond can profoundly influence a molecule's pKa, lipophilicity, and metabolic stability.[9][11][12] When incorporated into amino acids, fluorine can modulate peptide conformation and enhance proteolytic resistance.[13][14][15][16]

Azetidines, four-membered cyclic amino acids, are proline analogs that can also introduce conformational constraints into peptides.[] The smaller ring size of azetidine-2-carboxylic acid compared to proline leads to distinct effects on the peptide backbone, often resulting in altered secondary structures.[18][19][20] The strategic combination of fluorination and the azetidine ring system presents a novel and powerful approach to peptide design, offering fine control over conformation and imparting favorable physicochemical properties.

Fluorinated Azetidines: A Unique Tool for Peptide Engineering

The incorporation of fluorinated azetidines, such as 3-fluoroazetidine-2-carboxylic acid, into a peptide chain introduces a unique set of conformational biases. The high electronegativity of the fluorine atom can influence the puckering of the azetidine ring and the surrounding peptide backbone through steric and electronic effects. This can lead to the stabilization of specific secondary structures, such as β-turns or helical motifs.

Advantages of Incorporating Fluorinated Azetidines:

• Precise Conformational Control: The rigid azetidine ring, combined with the stereoelectronic effects of fluorine, can enforce specific dihedral angles, leading to well-defined secondary structures.

• Enhanced Metabolic Stability: The fluorinated azetidine moiety can shield adjacent peptide bonds from enzymatic cleavage, thereby increasing the peptide's half-life in biological systems.[13][14][15][16]

• Improved Cell Permeability: The introduction of fluorine can increase the lipophilicity of the peptide, which may enhance its ability to cross cell membranes.[21][22]

• Modulation of Binding Affinity: The constrained conformation can pre-organize the peptide for optimal interaction with its biological target, leading to increased binding affinity.[23]

• 19F NMR Probe: The fluorine atom serves as a sensitive reporter for conformational analysis and binding studies using 19F NMR spectroscopy.[24][25][26][27]

Synthesis and Incorporation of Fluorinated Azetidine Building Blocks

The successful creation of conformationally constrained peptides relies on the efficient synthesis of the fluorinated azetidine building blocks and their subsequent incorporation into the peptide chain.

Synthesis of Fmoc-Protected Fluorinated Azetidine-2-Carboxylic Acid

A general synthetic route to Fmoc-protected 3-fluoroazetidine-2-carboxylic acid is outlined below. This multi-step synthesis typically starts from a commercially available precursor and involves key steps of fluorination and protection. Recent advances have focused on developing stereoselective methods to access specific isomers.[28][29]

Caption: Synthetic workflow for Fmoc-protected fluoroazetidine.

Solid-Phase Peptide Synthesis (SPPS) Protocol

The incorporation of the fluorinated azetidine building block into a peptide sequence is readily achieved using standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Materials:

• Fmoc-protected amino acids

• Fmoc-L-(3R/S)-fluoroazetidine-2-carboxylic acid

• Rink Amide resin (or other suitable solid support)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• Dichloromethane (DCM)

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure® or an equivalent coupling reagent

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water, deionized

Protocol:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Amino Acid Coupling:

  • Dissolve the Fmoc-protected amino acid (3 equivalents relative to resin loading) and OxymaPure® (3 equivalents) in DMF.

  • Add DIC (3 equivalents) to the solution and pre-activate for 5 minutes.

  • Add the activated amino acid solution to the resin and shake for 2 hours at room temperature.

  • For Fmoc-L-(3R/S)-fluoroazetidine-2-carboxylic acid coupling: Due to the potential for reduced reactivity of the fluorinated amino acid, extend the coupling time to 4-6 hours or perform a double coupling.[11] Monitor the coupling reaction using a Kaiser test.

• Washing: Wash the resin with DMF (5 times) and DCM (3 times).

• Repeat Deprotection and Coupling: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

• Final Deprotection: After the final coupling step, perform a final Fmoc deprotection (step 2).

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding the TFA filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide and wash with cold ether.

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Caption: Solid-Phase Peptide Synthesis (SPPS) workflow.

Characterization of Conformationally Constrained Peptides

A suite of biophysical techniques is essential to confirm the successful synthesis and to elucidate the conformational preferences of the fluorinated azetidine-containing peptides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the detailed structural analysis of peptides in solution.

• 1H NMR: Provides information on the primary sequence and the local environment of protons.

• 19F NMR: The fluorine atom acts as a sensitive probe of the local conformation and can be used to monitor conformational changes upon binding to a target.[24][25][26][27] The chemical shift of the 19F nucleus is highly sensitive to its electronic environment.[27]

• 2D NMR (COSY, TOCSY, NOESY): These experiments are crucial for assigning proton resonances and for determining through-space proximities between protons, which are then used to calculate the three-dimensional structure of the peptide.

Table 1: Representative NMR Parameters for Conformational Analysis

NMR Experiment	Information Obtained
1H Chemical Shifts	Deviations from random coil values indicate secondary structure formation.
3JHNHα Coupling Constants	Relate to the phi (φ) dihedral angle and can indicate helical or extended conformations.
NOE Intensities	Provide distance restraints between protons, crucial for 3D structure calculation.
19F Chemical Shift	Sensitive to the local electronic environment and conformational changes.[27]

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and sensitive technique for assessing the secondary structure of peptides in solution.[30][31] The characteristic CD spectra of α-helices, β-sheets, and random coils allow for the qualitative and quantitative estimation of these structural elements.[32][33]

Protocol for CD Spectroscopy:

• Prepare a stock solution of the purified peptide in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4).

• Determine the precise peptide concentration using UV absorbance at 280 nm (if the peptide contains Trp or Tyr) or by quantitative amino acid analysis.

• Record CD spectra from 190 to 260 nm in a quartz cuvette with a path length of 0.1 cm.

• Acquire spectra at a controlled temperature (e.g., 25 °C).

• Average multiple scans to improve the signal-to-noise ratio.

• Analyze the data using secondary structure deconvolution software.

X-ray Crystallography

For peptides that can be crystallized, X-ray crystallography provides high-resolution structural information, offering a definitive view of the peptide's conformation in the solid state.

Applications in Drug Development

The ability to create conformationally constrained peptides with fluorinated azetidines has significant implications for drug discovery and development.

• Enhanced Target Affinity and Selectivity: By locking the peptide into its bioactive conformation, it is possible to achieve higher binding affinities and improved selectivity for the target receptor or enzyme.[8]

• Improved Pharmacokinetic Properties: The increased metabolic stability and potentially enhanced cell permeability of these modified peptides can lead to improved oral bioavailability and a longer duration of action.[11][21][22]

• Development of Novel Therapeutics: This approach can be applied to a wide range of therapeutic targets, including G protein-coupled receptors (GPCRs), ion channels, and protein-protein interactions, which have been challenging to address with traditional small molecules.[3]

Conclusion

The incorporation of fluorinated azetidines into peptides is a powerful and versatile strategy for creating conformationally constrained molecules with improved drug-like properties. The detailed protocols and characterization methods outlined in this guide provide a framework for researchers to apply this innovative approach to their own peptide-based drug discovery programs. The unique combination of conformational control and the beneficial effects of fluorination opens up new avenues for the design of next-generation peptide therapeutics.

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• Scilit. (2004). Improved Solid-Phase Peptide Synthesis Method Utilizing α-Azide-Protected Amino Acids. Scilit. [Link]

• Gai, F., et al. (2010). Hydration dynamics at fluorinated protein surfaces. PMC. [Link]

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• ResearchGate. (n.d.). Constrained Peptides in Drug Discovery and Development. ResearchGate. [Link]

• Meng, H., & Kumar, K. (2007). Antimicrobial Activity and Protease Stability of Peptides Containing Fluorinated Amino Acids. ACS Publications. [Link]

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Experimental Procedure for Amide Bond Formation with 1-Boc-3-fluoroazetidine-3-carboxylic acid

<Application Notes & Protocols >

Introduction

1-Boc-3-fluoroazetidine-3-carboxylic acid is a valuable, synthetically versatile building block in modern medicinal chemistry.[1] Its rigid four-membered ring system introduces conformational constraint into molecules, a strategy often employed to enhance binding affinity and selectivity for biological targets. The fluorine atom at the C3 position offers several advantages, including the potential to modulate pKa, improve metabolic stability, and form favorable protein-ligand interactions.[2] Azetidines are recognized as important motifs in drug discovery.[3][4][5]

However, the unique structural and electronic properties of this amino acid derivative present distinct challenges for one of the most fundamental transformations in drug development: amide bond formation. The steric hindrance around the carboxylic acid, combined with the electron-withdrawing effect of the adjacent fluorine atom, can render standard coupling protocols sluggish and low-yielding.[6][7][8][9]

This guide provides a detailed examination of the mechanistic considerations, reagent selection, and a robust, field-proven protocol for the efficient coupling of 1-Boc-3-fluoroazetidine-3-carboxylic acid with a variety of primary and secondary amines.

Mechanistic & Strategic Considerations

The primary challenge in coupling this substrate lies in the activation of the carboxylic acid. The electron-withdrawing nature of the α-fluorine atom decreases the nucleophilicity of the carboxylate, making the initial activation step more difficult. Furthermore, the tertiary nature of the α-carbon, embedded within a constrained azetidine ring, creates significant steric hindrance that can impede the approach of both the coupling reagent and the incoming amine nucleophile.[6][7]

Standard coupling methods may prove inefficient.[7] Therefore, the choice of coupling reagent is critical. Highly efficient reagents that can rapidly generate a highly activated ester intermediate are required to overcome these hurdles. Uronium/aminium salt-based reagents, such as HATU, are particularly well-suited for this task.[10][11][12]

The Role of HATU in Overcoming Activation Barriers

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a preferred reagent for difficult couplings due to its high efficiency and the nature of the active ester it forms.[10][11][12]

The mechanism proceeds in two key stages:

• Carboxylate Activation: The carboxylic acid, deprotonated by a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA), attacks HATU to form an unstable O-acyl(tetramethyl)isouronium salt.[10][13]

• Active Ester Formation & Coupling: This intermediate is rapidly attacked by the HOAt anion (1-hydroxy-7-azabenzotriazole) to generate a highly reactive OAt-active ester, releasing tetramethylurea as a byproduct.[10][13] The incoming amine then attacks this activated ester to form the desired amide bond. The pyridine nitrogen in the HOAt moiety is thought to stabilize the transition state through hydrogen bonding, accelerating the reaction.[10]

This pathway is highly efficient and minimizes side reactions, making it ideal for challenging substrates like 1-Boc-3-fluoroazetidine-3-carboxylic acid.[14]

Comparative Data for Coupling Reagents

While HATU is recommended, other reagents can be employed. The choice depends on the specific amine, scale, and cost considerations.

Coupling System	Advantages	Disadvantages	Typical Conditions
HATU / DIPEA	High reactivity, fast reaction times, low racemization potential, suitable for sterically hindered substrates.[11][12]	Higher cost, byproducts (tetramethylurea) can complicate purification.[11]	Anhydrous DMF or DCM, Room Temp.[10]
EDC / HOBt	Cost-effective, water-soluble byproducts are easily removed during workup.[15][16]	Slower reaction rates, may be less effective for highly hindered or electron-deficient substrates.[7][15]	Anhydrous DCM or DMF, 0 °C to RT.[16]
Acyl Fluoride (in situ)	Acyl fluorides are small and highly reactive, minimizing steric hindrance between coupling partners.[6][7] Can be effective where other methods fail.[7][8]	Requires specific fluorinating agents (e.g., TFFH, PFP), which may be corrosive or toxic.[17][18]	Anhydrous DCM or MeCN, often requires elevated temperatures.[7]

Detailed Experimental Protocol: HATU-Mediated Coupling

This protocol describes a general procedure for the coupling of 1-Boc-3-fluoroazetidine-3-carboxylic acid with a generic amine (R¹R²NH) using HATU.

Materials:

• 1-Boc-3-fluoroazetidine-3-carboxylic acid (1.0 eq)

• Amine (R¹R²NH) (1.1 - 1.2 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl Acetate (EtOAc)

• 5% Lithium Chloride (LiCl) aqueous solution (for DMF solvent)

• Saturated Sodium Bicarbonate (NaHCO₃) aqueous solution

• Brine (Saturated NaCl aqueous solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Nitrogen or Argon), add 1-Boc-3-fluoroazetidine-3-carboxylic acid (1.0 eq).

  • Dissolve the acid in anhydrous DMF (approx. 0.1 M concentration).

  • Add HATU (1.2 eq) to the solution.

  • Add the amine (1.1 - 1.2 eq) to the mixture.

• Reaction Initiation:

  • Cool the flask to 0 °C using an ice bath.

  • Slowly add DIPEA (3.0 eq) dropwise to the stirred solution. A mild exotherm may be observed.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Monitoring:

  • Stir the reaction at room temperature for 2-6 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Aqueous Workup:

  • Once the reaction is complete, dilute the mixture with Ethyl Acetate.

  • Wash the organic layer sequentially with:

    • 5% aqueous LiCl solution (3x) to remove DMF. (Skip this step if DCM was used as the solvent).[19]

    • Saturated aqueous NaHCO₃ (2x) to remove unreacted acid and HOAt.

    • Brine (1x) to reduce the water content in the organic layer.

• Isolation:

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification:

  • The crude amide product is often contaminated with tetramethylurea from the HATU reagent.[11]

  • Purify the crude material using flash column chromatography on silica gel. A typical eluent system is a gradient of Ethyl Acetate in Hexanes.

  • For highly polar amides, recrystallization from a suitable solvent system (e.g., acetonitrile/water, ethanol) can be an effective alternative to chromatography.[20] Other techniques like reversed-phase or ion-exchange chromatography may also be considered for particularly challenging separations.[21][22]

Visualized Workflow and Mechanism

General Reaction Mechanism

The diagram below illustrates the activation of the carboxylic acid by HATU and subsequent nucleophilic attack by the amine to form the final amide product.[13][14]

Caption: HATU-mediated amide coupling mechanism.

Experimental Workflow

This flowchart provides a step-by-step visual guide to the experimental protocol.

Caption: Step-by-step experimental workflow.

References

• Wikipedia. HATU. [Link]

• Common Organic Chemistry. Amine to Amide Mechanism - HATU. [Link]

• Organic Chemistry. HATU, DIPEA Peptide Coupling Mechanism. YouTube, 21 Dec. 2020. [Link]

• Edelmann, F. T. "What is the best technique for amide purification?". ResearchGate, 2 Nov. 2020. [Link]

• Kim Reactor. HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. YouTube, 14 Apr. 2024. [Link]

• Brittain, W. D. G., et al. "Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP)". Organic Letters, vol. 23, no. 15, 2021, pp. 5991-5995. ACS Publications. [Link]

• Biotage. "How should I purify a complex, polar, amide reaction mixture?". Biotage, 10 Feb. 2023. [Link]

• Google Patents.

• Brittain, W. D. G., et al. "Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP)". ACS Publications, 26 July 2021. [Link]

• Corless, V. "Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling". blogs.rsc.org, 21 Dec. 2015. [Link]

• ResearchGate. Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. [Link]

• Kandepi, V., et al. "Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents". PMC, NIH. [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• ResearchGate. "For highly polar compound, how to do the purification?". [Link]

• Van Hende, E., et al. "Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid". The Journal of Organic Chemistry, vol. 74, no. 5, 2009, pp. 2250-3. [Link]

• Due-Hansen, M. E., et al. "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates". Organic & Biomolecular Chemistry, vol. 14, no. 3, 2016, pp. 794-7. [Link]

• Van Hende, E., et al. "Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid". PubMed, 6 Mar. 2009. [Link]

• ResearchGate. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]

• Goundry, W. R., et al. "Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery". PMC, NIH. [Link]

• Pesek, J. J., et al. "Evaluation of Retention Mechanisms of Polar Compounds on Polar Stationary Phases Based on Type C Silica". MDPI. [Link]

• Brittain, W. D. G., et al. "Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP)". American Chemical Society. [Link]

• Fisher Scientific. Amide Synthesis. [Link]

• Semantic Scholar. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]

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• 1. Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-FLUOROAZETIDINE HYDROCHLORIDE | 617718-46-4 [chemicalbook.com]
• 4. 3-Fluoroazetidine Hydrochloride | 617718-46-4 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. blogs.rsc.org [blogs.rsc.org]
• 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. | Semantic Scholar [semanticscholar.org]
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• 11. youtube.com [youtube.com]
• 12. bachem.com [bachem.com]
• 13. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. peptide.com [peptide.com]
• 17. ntd-network.org [ntd-network.org]
• 18. pubs.acs.org [pubs.acs.org]
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• 21. biotage.com [biotage.com]
• 22. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Preventing Tert-butylation of Sensitive Residues with Scavengers

Welcome to the technical support center for preventing tert-butylation of sensitive residues. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on troubleshooting and preventing this common side reaction in peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is tert-butylation and why is it a significant problem in peptide synthesis?

A1: Tert-butylation is an undesirable side reaction that occurs during the acid-mediated cleavage of tert-butyl (tBu) based protecting groups, which are commonly used in both Boc/Bzl and Fmoc/tBu solid-phase peptide synthesis (SPPS).[1][2] The cleavage, typically performed with strong acids like trifluoroacetic acid (TFA), generates a highly reactive tert-butyl cation (tBu⁺).[1][2] This carbocation is a potent electrophile that can attack nucleophilic side chains of certain amino acid residues, leading to the covalent addition of a tert-butyl group (+56 Da).[1][3] This modification can alter the peptide's structure, bioactivity, and pharmacological properties, leading to impurities that are often difficult to separate from the desired product.[4]

Q2: Which amino acid residues are most susceptible to tert-butylation?

A2: Amino acid residues with nucleophilic side chains are particularly vulnerable to alkylation by the tert-butyl cation.[1][2] These include:

• Tryptophan (Trp): The electron-rich indole ring is highly susceptible to tert-butylation.[1][2][5]

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt.[1][2][6]

• Cysteine (Cys): The free thiol group is a prime target for alkylation, resulting in an S-tert-butylated residue.[1][2][4]

• Tyrosine (Tyr): The activated phenolic ring can also undergo alkylation.[1][2]

Q3: What are scavengers and how do they prevent tert-butylation?

A3: Scavengers are nucleophilic reagents added to the cleavage cocktail to "trap" or quench the reactive tert-butyl cations before they can react with the sensitive residues of the peptide.[1][2][7] They are typically used in excess and are more reactive towards the carbocations than the peptide's side chains, thus minimizing the formation of tert-butylated byproducts.[1][2]

Q4: How can I detect tert-butylated side products in my crude peptide?

A4: The most common analytical techniques for detecting tert-butylation are mass spectrometry (MS) and high-performance liquid chromatography (HPLC).[1][8] A mass increase of 56 Da (or multiples of 56) in the mass spectrum is a strong indicator of tert-butylation.[1][3][8] In an HPLC chromatogram, tert-butylated impurities often appear as distinct, more hydrophobic peaks that elute later than the desired peptide.[1]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving issues related to tert-butylation during peptide synthesis.

Issue 1: Unexpected peak(s) with a +56 Da mass shift observed in LC-MS analysis.

Symptoms:

• Mass spectrum shows a significant peak corresponding to the desired peptide mass +56 Da.

• HPLC chromatogram displays one or more unexpected peaks, typically eluting after the main product peak.

Possible Cause: Alkylation of sensitive amino acid residues (Trp, Met, Cys, Tyr) by the tert-butyl cation generated during TFA cleavage.[1][3]

Solution: Incorporate an appropriate scavenger or a scavenger cocktail into the cleavage reagent. The choice of scavenger is critical and depends on the specific sensitive residues present in your peptide sequence.

Recommended Scavenger Cocktails:

Sensitive Residue(s)	Recommended Scavenger(s)	Common Cocktail Composition (v/v)	Notes
Tryptophan (Trp)	Triisopropylsilane (TIS), Triethylsilane (TES), Anisole	TFA/TIS/H₂O (95:2.5:2.5)	Trialkylsilanes like TIS are highly effective at scavenging tert-butyl cations.[3][9]
Methionine (Met)	Thioanisole, Dimethyl sulfide (DMS)	TFA/Thioanisole/H₂O (95:2.5:2.5)	Thioanisole is effective in preventing S-alkylation.[3] DMS can also prevent oxidation.[1]
Cysteine (Cys)	Ethanedithiol (EDT), Dithiothreitol (DTT)	TFA/EDT/TIS (95:2.5:2.5)	EDT helps maintain the cysteine in a reduced state and scavenges carbocations.[3][10]
Tyrosine (Tyr)	Phenol, Thioanisole	TFA/Phenol/H₂O (95:2.5:2.5)	Phenol can offer some protection to the tyrosine ring.[7]
Multiple Sensitive Residues	Reagent K	TFA/Phenol/H₂O/Thioanisole/EDT (82.5:5:5:5:2.5)	A robust, general-purpose cocktail for complex peptides.[3][7][11]

Issue 2: Low yield of a tryptophan-containing peptide with multiple unidentified impurities.

Symptoms:

• Low recovery of the desired peptide after purification.

• Complex HPLC chromatogram of the crude product.

• MS analysis may show multiple additions of +56 Da or other modifications.

Possible Cause: Severe tert-butylation of the tryptophan indole ring, which is highly susceptible to this side reaction.[5][12] In some cases, tri-tert-butylation of tryptophan has been observed.[13] Additionally, other reactive species generated during cleavage can modify tryptophan.[7]

Solution:

• Use a Trp(Boc) protecting group: The use of a tert-butyloxycarbonyl (Boc) group on the indole nitrogen of tryptophan, Fmoc-Trp(Boc)-OH, can significantly suppress tert-butylation and other acid-catalyzed side reactions.[7][11]

• Optimize the scavenger cocktail: For Trp-containing peptides, a cocktail containing a silane scavenger is highly recommended. The TFA/TIS/H₂O (95:2.5:2.5) cocktail is a good starting point.[7] For peptides also containing other sensitive residues, Reagent K may be more appropriate.[3][7]

Issue 3: S-alkylation of Methionine leading to a sulfonium salt.

Symptoms:

• A peak corresponding to the desired peptide mass +56 Da is observed in the LC-MS.

• This side product may be difficult to separate from the desired peptide by HPLC.

Possible Cause: The thioether side chain of methionine is nucleophilic and can be alkylated by the tert-butyl cation, forming a sulfonium salt.[2][6]

Solution:

• Incorporate Thioanisole: Thioanisole is an effective scavenger for preventing the S-alkylation of methionine.[3]

• Reversibility: The S-tert-butylation of methionine is a reversible reaction.[3] Treating the purified peptide with a mild acidic solution, such as 5% aqueous acetic acid, and heating at 40°C for 24 hours can help remove the tert-butyl group from the methionine residue.[3][14]

Experimental Protocols

Protocol 1: Standard Peptide Cleavage from Resin with Scavengers

This protocol describes a general procedure for the TFA-mediated cleavage of a peptide from a solid support, incorporating scavengers to prevent tert-butylation.

Materials:

• Peptide-resin

• Trifluoroacetic acid (TFA), high purity

• Triisopropylsilane (TIS)

• Deionized water

• Cold diethyl ether

• Reaction vessel with a frit

• Shaker

Procedure:

• Resin Preparation: Place the peptide-resin in a reaction vessel. If the resin is dry, swell it in dichloromethane (DCM) for 30 minutes and then drain the solvent.[1]

• Cleavage Cocktail Preparation: In a well-ventilated fume hood, prepare the cleavage cocktail. A common and effective cocktail is TFA/TIS/H₂O in a 95:2.5:2.5 volumetric ratio.[3][7] Prepare a sufficient volume to suspend the resin (typically 10 mL per gram of resin).

• Cleavage Reaction: Add the cleavage cocktail to the resin. Seal the vessel and shake at room temperature for 2-4 hours.[8]

• Peptide Filtration: Drain the TFA solution containing the cleaved peptide into a clean collection tube.[1]

• Resin Wash: Wash the resin twice with a small volume of fresh TFA to ensure complete recovery of the peptide. Combine these washes with the initial filtrate.[1]

• Peptide Precipitation: Add the combined TFA filtrate dropwise to a 10-fold excess of cold diethyl ether with gentle stirring. A white precipitate of the peptide should form.[1]

• Peptide Isolation: Centrifuge the suspension to pellet the peptide. Carefully decant the ether.[1]

• Washing: Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers and cleavage byproducts.[1]

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.[1]

Protocol 2: HPLC Analysis for Detecting Tert-butylation

This protocol outlines a general method for analyzing the crude peptide to detect tert-butylated impurities using reverse-phase HPLC (RP-HPLC).

Materials:

• Crude peptide sample

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% TFA in deionized water

• Mobile Phase B: 0.1% TFA in acetonitrile

Procedure:

• Sample Preparation: Dissolve a small amount of the crude peptide in Mobile Phase A or a suitable solvent.

• HPLC Method:

  • Column: C18 reverse-phase column.[15]

  • Detection: UV at 215-220 nm (for detecting the peptide bond).[16]

  • Gradient: A typical analytical gradient is a linear gradient from 5% to 65% Mobile Phase B over 30 minutes.[16] A shallower gradient may be necessary to resolve closely eluting impurities.[16]

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Tert-butylated impurities will typically elute after the main product peak due to increased hydrophobicity.

  • Collect fractions corresponding to the main peak and any significant impurity peaks for subsequent mass spectrometry analysis to confirm the presence of a +56 Da mass shift.

Visual Diagrams

Caption: Troubleshooting workflow for tert-butylation.

References

• Benchchem. (n.d.). Technical Support Center: tert-butyl Cation Scavenging in Boc Deprotection.
• Benchchem. (n.d.). Technical Support Center: Mitigation of Tert-Butyl Cation Side Products.
• Benchchem. (n.d.). Technical Support Center: H-Thr(tBu)-OH in Peptide Synthesis.
• Various Authors. (n.d.). Peptide Global Deprotection/Scavenger-Induced Side Reactions. Request PDF on ResearchGate.
• Biotage. (2023). Peptides containing cysteine: the role of scavengers in cleavage cocktail.
• Benchchem. (n.d.). Scavengers for Boc deprotection to prevent side product formation.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Merck Millipore. (n.d.). Novabiochem® - Fmoc resin cleavage protocols.
• Ghosh, A., et al. (2022). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. ACS Omega.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research.
• Góngora-Benítez, M., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega.
• Benchchem. (n.d.). Impact of scavengers on H-Thr(tBu)-OH stability during cleavage.
• Jaeger, E., et al. (1978). [Side-reactions in peptide synthesis, III. Synthesis and characterization of Nin-tert-butylated tryptophan derivatives (author's transl)]. Hoppe-Seyler's Zeitschrift für physiologische Chemie.
• Patarroyo, M. A., et al. (2020). p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. Journal of Peptide Science.
• AAPPTEC. (n.d.). Cleavage Cocktails; Reagent B.
• Löw, M., et al. (n.d.). tert-Butylation of the tryptophan indole ring during the removal of the tert-butyloxycarbonyl group (author's transl). ResearchGate.
• Patarroyo, M. A., et al. (2020). p‐Methoxyphenol: A potent and effective scavenger for solid‐phase peptide synthesis. ResearchGate.
• Góngora-Benítez, M., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ResearchGate.
• Fields, G. B. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. ResearchGate.
• Benchchem. (n.d.). Scavengers for Boc deprotection to prevent side reactions.
• King, D. S., et al. (1990). A Cleavage Method which Minimizes Side Reactions Following Fmoc Solid Phase Peptide Synthesis. International Journal of Peptide and Protein Research.
• Góngora-Benítez, M., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega.
• Wünsch, E., et al. (1977). Side reactions in peptide synthesis: ter-butylation of tryptophan. Angewandte Chemie International Edition in English.
• AAPPTEC. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• Benchchem. (n.d.). Navigating the Analytical Landscape of Ser(tBu)-Containing Peptides: A Comparative Guide to HPLC and Mass Spectrometry Analysis.
• Benchchem. (n.d.). A Comparative Guide to HPLC Analysis of Peptide Purity Following Cleavage with Triisopropylsilane.
• Chen, Y., et al. (1998). A cleavage cocktail for methionine-containing peptides. Journal of Peptide Research.
• Löw, M., et al. (1978). [Direct tert-butylation of tryptophan: preparation of 2,5,7-tri-tert-butyltryptophan (author's transl)]. Hoppe-Seyler's Zeitschrift für physiologische Chemie.
• Stier, I., et al. (n.d.). A new protecting group for tryptophan in solid-phase peptide synthesis which protects against acid-catalyzed side reactions and facilitates purification by HPLC. ResearchGate.
• Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography.
• Anderson, G. W., & Callahan, F. M. (1960). t-Butyl Esters of Amino Acids and Peptides and their Use in Peptide Synthesis. Journal of the American Chemical Society.

Sources

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• 10. biotage.com [biotage.com]
• 11. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 12. [Side-reactions in peptide synthesis, III. Synthesis and characterization of Nin-tert-butylated tryptophan derivatives (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Direct tert-butylation of tryptophan: preparation of 2,5,7-tri-tert-butyltryptophan (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. benchchem.com [benchchem.com]

Technical Support Center: Purification of 3-Fluoroazetidine-3-Carboxylic Acid Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-fluoroazetidine-3-carboxylic acid derivatives. As a Senior Application Scientist, I've designed this guide to address the nuanced purification challenges associated with these valuable fluorinated building blocks. This resource moves beyond standard protocols to provide in-depth, field-proven insights into the "why" behind experimental choices, ensuring you can troubleshoot effectively and achieve high purity for your target compounds.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the unique properties of 3-fluoroazetidine-3-carboxylic acid derivatives and their impact on purification strategies.

Q1: What makes the purification of 3-fluoroazetidine-3-carboxylic acid derivatives particularly challenging?

A1: The challenges stem from the unique physicochemical properties conferred by the fluorine atom and the strained azetidine ring.[1] The introduction of fluorine significantly alters the molecule's polarity, basicity, and lipophilicity compared to its non-fluorinated or hydroxylated analogs.[2][3] This can lead to unexpected chromatographic behavior. Furthermore, the strained four-membered ring, while more stable than its 3-hydroxy counterpart, can still be susceptible to ring-opening under harsh acidic or basic conditions, although 3-fluoro amides have been shown to be stable to a wide range of pH.[4][5] Synthetic routes can also introduce closely related impurities that are difficult to separate.[6][7]

Q2: What are the primary purification methods suitable for this class of compounds?

A2: The choice of purification method depends on the scale, the nature of impurities, and the specific derivative. The most common techniques are:

• Flash Column Chromatography: Effective for routine purification from crude reaction mixtures, typically using silica gel.[2]

• Preparative High-Performance Liquid Chromatography (HPLC): Indispensable for separating closely related impurities, diastereomers, or for achieving very high purity. Both normal-phase and reverse-phase HPLC are utilized.[6]

• Recrystallization: An option for highly crystalline solids to remove minor impurities, though less common as a primary method for complex mixtures.

• Solid-Phase Extraction (SPE): Useful for rapid cleanup, such as removing excess reagents or salts before a final purification step.[8]

Q3: How does the fluorine atom specifically affect my compound's behavior during chromatography?

A3: The fluorine atom's high electronegativity has several effects. It can significantly lower the basicity of the azetidine nitrogen, which can reduce strong interactions with acidic silanol groups on silica gel, potentially leading to less peak tailing compared to more basic amines.[3] However, it also alters the overall polarity and dipole moment of the molecule in ways that are not always intuitive.[2] This means that solvent systems that work for a non-fluorinated parent molecule often need to be completely re-optimized. You may find that your fluorinated compound is either more or less polar than you initially predict.

Q4: Are there specific stability concerns I should be aware of during work-up and purification?

A4: While 3-fluoroazetidine derivatives are notably more stable than 3-hydroxyazetidines, which can undergo reverse aldol cleavage, caution is still advised.[4][5] Prolonged exposure to strong acids or bases during aqueous work-up or chromatography should be avoided. The primary stability concern is often related to the protecting groups used in the synthesis (e.g., Boc, Cbz), which can be labile. For example, tert-butoxycarbonyl (Boc) groups are sensitive to acidic conditions, which can be present on un-neutralized silica gel or in HPLC mobile phases containing trifluoroacetic acid (TFA).

Part 2: Troubleshooting Guide

This guide provides solutions to specific experimental problems in a question-and-answer format.

Problem Area: Column Chromatography

Q5: I'm seeing poor separation and co-elution of my product with impurities on a silica gel column. What should I try?

A5: This is a common issue. The key is systematic optimization of the mobile phase. Since the introduction of fluorine alters polarity, standard solvent systems may be ineffective.[2]

Troubleshooting Steps:

• Systematically Vary Solvent Polarity: Start with a non-polar solvent system (e.g., Hexane/Ethyl Acetate) and gradually increase the polarity. If separation is still poor, switch to a different solvent system, such as Dichloromethane/Methanol, which offers different selectivity.

• Add a Modifier: If your compound is basic and showing peak tailing, add a small amount (0.1-1%) of a basic modifier like triethylamine or ammonia in methanol to the mobile phase. This deactivates the acidic silanol groups on the silica surface.

• Consider an Alternative Stationary Phase: If silica gel fails, consider using alumina (basic or neutral) for very acid-sensitive compounds or reverse-phase C18 silica for highly polar compounds that elute too quickly from normal-phase columns.

Troubleshooting Workflow: Poor Separation in Column Chromatography

Q6: My compound appears to be degrading on the silica gel column. What can I do?

A6: Degradation on silica is often due to the acidic nature of the stationary phase, especially if your derivative contains acid-labile protecting groups like Boc.

Solutions:

• Neutralize the Silica: Prepare a slurry of silica gel in your starting eluent and add ~1% triethylamine. Swirl for a few minutes before packing the column. This will neutralize the acidic sites.

• Use a Different Stationary Phase: Switch to neutral or basic alumina, or consider using a polymer-based stationary phase if available.

• Minimize Contact Time: Run the column faster (flash chromatography) to reduce the time your compound spends on the stationary phase. Avoid letting the column run dry or sit for extended periods with the compound loaded.

Problem Area: HPLC Purification

Q7: I'm observing significant peak tailing for my basic 3-fluoroazetidine derivative in reverse-phase HPLC. How can I improve peak shape?

A7: Peak tailing for basic compounds on C18 columns is typically caused by secondary interactions between the basic nitrogen of the azetidine and residual acidic silanol groups on the silica backbone.[6]

Strategies for Improved Peak Shape:

• Use a Low pH Mobile Phase: Add an acid modifier like 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) to your mobile phase (e.g., Water/Acetonitrile). This protonates the azetidine nitrogen, ensuring a consistent positive charge, and also protonates the silanol groups, minimizing unwanted interactions.

• Use a High pH Mobile Phase: Alternatively, use a buffer to raise the pH of the mobile phase (e.g., ammonium bicarbonate at pH 8-10). This deprotonates the silanol groups, making them negatively charged and less interactive with your basic analyte. Ensure your HPLC column is stable at high pH.

• Employ a Modern Column: Use a column with end-capping technology or a hybrid particle technology (e.g., BEH) designed to minimize silanol interactions and improve peak shape for basic compounds.

Q8: How can I effectively separate diastereomers of my 3-fluoroazetidine-3-carboxylic acid derivative?

A8: Diastereomer separation requires exploiting the subtle differences in their 3D structures. This is often challenging but achievable with HPLC.

Recommended Approach:

• Start with Normal-Phase HPLC: Diastereomers can often be separated using a normal-phase silica gel column.[6] The rigid structure of silica provides excellent stereochemical recognition. Test solvent systems like Hexane/Isopropanol or Hexane/Ethanol.

• Try Chiral HPLC: Even for diastereomer separation, a chiral stationary phase (CSP) can be highly effective.[9] Polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® IA) are excellent starting points.[10] The chiral environment can amplify the small spatial differences between diastereomers.

• Indirect Method (Derivatization): If direct separation fails, consider derivatizing the carboxylic acid with a chiral amine or alcohol to create a new set of diastereomers with potentially greater separation.[11][12] This adds synthetic steps but can be very effective. The new diastereomers can then be separated on a standard achiral column (like C18).

Table 1: Starting Conditions for Diastereomer Separation by HPLC

Method	Stationary Phase	Typical Mobile Phase	Key Advantage	Reference
Normal-Phase HPLC	Silica Gel	n-Hexane / Isopropanol (IPA)	Good for exploiting polarity differences.	[6]
Chiral HPLC	Polysaccharide-based (e.g., Chiralcel®)	n-Hexane / IPA / Trifluoroacetic Acid	High selectivity for stereoisomers.	[9]
Reverse-Phase HPLC	C18 (with end-capping)	Acetonitrile / Water + 0.1% Formic Acid	May work if diastereomers have sufficient lipophilicity differences.	[6]

Problem Area: Post-Purification & Analysis

Q9: My purified compound shows unexpected signals in the NMR spectrum. What are the likely culprits?

A9: After purification, unexpected signals often arise from residual solvents, reagents from the purification process, or decomposition.

Common Contaminants to Check For:

• Residual Solvents: Dichloromethane, Ethyl Acetate, Hexane, and Methanol are common. Compare your spectrum to known solvent peaks.

• Grease: Signals from vacuum grease (if used) can appear as broad singlets around 1-2 ppm.

• Triethylamine/Diisopropylethylamine: If used as a modifier, these can be difficult to remove. They have characteristic signals in the 1-3 ppm range.

• Trifluoroacetic Acid (TFA): If preparative HPLC with a TFA modifier was used, a TFA salt of your amine may have formed. This can alter chemical shifts and may require a neutralization/extraction step to remove.

• Decomposition Products: Check for signals that might indicate the loss of a protecting group (e.g., a large singlet around 1.4 ppm for a Boc group might disappear and be replaced by a broad N-H signal).

Q10: After removing the solvent, my final product has a very low yield. Where could I have lost my compound?

A10: Compound loss during purification is a frequent problem, especially on a small scale.

Potential Loss Points:

• Irreversible Adsorption: Highly polar or basic compounds can sometimes bind irreversibly to silica gel. If you suspect this, try stripping the column with a very polar solvent like 10% Methanol in Dichloromethane with 1% ammonia.

• Volatility: Some lower molecular weight azetidine derivatives can be volatile. Avoid overly aggressive rotary evaporation or high vacuum drying, especially with heat.

• Aqueous Work-up: If your compound has some water solubility (especially as a salt), it can be lost in the aqueous layers during extraction. Perform back-extractions of all aqueous layers to maximize recovery.

• Filtration Steps: Ensure you thoroughly wash filter cakes (e.g., Celite, drying agents) with your product-soluble solvent to recover any adsorbed material.

Part 3: Protocols and Workflows

Protocol 1: General Purification and Analysis Workflow

This workflow provides a systematic approach from crude product to a fully characterized, pure compound.

Protocol 2: Step-by-Step Method Development for Diastereomer Separation by HPLC

• Initial Screening (Analytical Scale):

  • Column: Start with a normal-phase silica column and a polysaccharide-based chiral column (e.g., Chiralcel® OD-H).

  • Mobile Phase (Normal Phase): Begin with a 90:10 mixture of n-Hexane:Isopropanol. Run a gradient to 50:50 over 20 minutes to find the approximate elution conditions.

  • Mobile Phase (Chiral): Use the same Hexane/IPA system. Often, a small amount of an acidic (0.1% TFA) or basic (0.1% Diethylamine) additive can dramatically improve resolution on chiral columns.

  • Detection: Use a UV detector at a wavelength where your compound absorbs.

• Optimization:

  • Once you identify a column/solvent system that shows baseline or near-baseline separation, optimize it isocratically.

  • Adjust the ratio of strong solvent (e.g., Isopropanol) to fine-tune retention time and resolution.

  • Adjust the flow rate. Lower flow rates often improve resolution but increase run time.

• Scale-Up to Preparative HPLC:

  • Use the optimized isocratic method from your analytical run.

  • Use a preparative column with the same stationary phase as your analytical column.

  • Calculate the new flow rate based on the column diameter ratio: Prep Flow = Analytical Flow * (Prep Diameter / Analytical Diameter)².

  • Determine the maximum sample load by performing loading studies, injecting increasing amounts of your sample until resolution begins to degrade.

  • Collect fractions and analyze them using your analytical HPLC method to confirm purity before combining.

By approaching the purification of 3-fluoroazetidine-3-carboxylic acid derivatives with a systematic and informed strategy, you can overcome their inherent challenges and reliably obtain high-purity materials for your research and development endeavors.

References

• Benchchem. Troubleshooting low yield in heterocycle fluorination reactions.

• Hunter, L., et al. (2015). 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. The Journal of Organic Chemistry. Available from: [Link]

• Benchchem. Technical Support Center: Purification Strategies for Fluorinated Morpholine Compounds.

• ResearchGate. 3-Fluoro-azetidine Carboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. | Request PDF. Available from: [Link]

• ResearchGate. Synthesis of 3-fluoroazetidine carboxylic acid and 3, 4-difluoroproline[10]. Available from: [Link]

• PubMed. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid. J Org Chem, 74(5), 2250-3. Available from: [Link]

• Google Patents. (2017). CN105384673B - The synthetic method of 3 fluoro azetidine derivatives.

• Cytiva. Protein purification troubleshooting guide. Available from: [Link]

• Maslov, M. A., et al. (2020). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids. Beilstein Journal of Organic Chemistry, 16, 1893-1900. Available from: [Link]

• Badu, M., et al. (2019). Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes. Chemistry – A European Journal, 25(6), 1469-1473. Available from: [Link]

• Benchchem. A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers.

• Geresh, S., et al. (1987). Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography. Journal of Pharmaceutical and Biomedical Analysis, 5(7), 665-73. Available from: [Link]

• Leppänen, J., et al. (2019). Efficient cartridge purification for producing high molar activity [18F]fluoro-glycoconjugates via oxime formation. Nuclear Medicine and Biology, 68-69, 1-9. Available from: [Link]

• Cirilli, R., et al. (2020). Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. Molecules, 25(24), 6013. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficient cartridge purification for producing high molar activity [18F]fluoro-glycoconjugates via oxime formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tcichemicals.com [tcichemicals.com]

Technical Support Center: Optimizing Coupling Efficiency of 1-Boc-3-fluoroazetidine-3-carboxylic acid

This guide provides comprehensive troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-Boc-3-fluoroazetidine-3-carboxylic acid in their synthetic workflows. The focus is to address and overcome common challenges to achieve high coupling efficiency.

Introduction: Navigating the Challenges of a Unique Building Block

1-Boc-3-fluoroazetidine-3-carboxylic acid is a valuable asset in medicinal chemistry, offering unique conformational constraints and metabolic stability due to its 3-fluoroazetidine ring.[1] However, its distinct structure introduces specific hurdles during amide bond formation. The steric hindrance from the bulky Boc-protecting group, alongside the electron-withdrawing nature of the fluorine atom, can diminish the reactivity of the carboxylic acid. This guide will provide a systematic approach to understanding and surmounting these obstacles.

Part 1: Frequently Asked Questions (FAQs)

FAQ 1: Why am I experiencing low coupling efficiency with standard peptide coupling reagents?

Low coupling efficiency is a frequently encountered issue. The root causes are often linked to the molecule's inherent structural properties:

• Steric Hindrance: The bulky tert-butyloxycarbonyl (Boc) group on the nitrogen atom sterically encumbers the carboxylic acid, impeding the approach of the amine for nucleophilic attack.[2][3][4]

• Reduced Nucleophilicity of the Amine Partner: If the amine coupling partner is also sterically hindered or electronically deactivated, the reaction kinetics can be significantly retarded.[2]

• Suboptimal Carboxylic Acid Activation: The electron-withdrawing fluorine atom can influence the reactivity of the carboxylic acid. Standard activation conditions may not be sufficient to generate the active ester intermediate at an adequate rate.

• Choice of Coupling Reagent: Not all coupling reagents are effective for hindered systems. Standard carbodiimide reagents like DCC and EDC often result in low yields.[2]

A meticulous selection of coupling reagents, bases, and reaction conditions is crucial to address these factors.

FAQ 2: What are the recommended starting conditions for coupling 1-Boc-3-fluoroazetidine-3-carboxylic acid?

For a reliable starting point, a uronium-based coupling reagent is recommended due to its high reactivity and lower propensity for side reactions.[5]

Recommended Starting Protocol:

Component	Equivalents	Notes
1-Boc-3-fluoroazetidine-3-carboxylic acid	1.0	The limiting reagent.
Amine Coupling Partner	1.0 - 1.2	A slight excess of the amine can help drive the reaction to completion.
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)	1.1 - 1.2	A potent activating agent that forms a highly reactive OAt-ester.[5][6]
DIPEA (N,N-Diisopropylethylamine)	2.0 - 3.0	A non-nucleophilic base to facilitate the activation of the carboxylic acid and neutralize salts.[6][7]
Solvent	Anhydrous DMF or DCM	Ensure the solvent is dry to prevent hydrolysis of the active ester.
Temperature	0 °C to Room Temperature	Initiate the reaction at 0 °C during the activation step and allow it to warm to room temperature gradually.
Reaction Time	2 - 12 hours	Monitor progress by TLC or LC-MS.

Step-by-Step Protocol:

• Dissolve 1-Boc-3-fluoroazetidine-3-carboxylic acid (1.0 eq) in anhydrous DMF.

• Add the amine coupling partner (1.0-1.2 eq).

• Cool the mixture to 0 °C using an ice bath.

• Add DIPEA (2.0-3.0 eq) to the reaction mixture.

• In a separate vial, dissolve HATU (1.1-1.2 eq) in a small amount of anhydrous DMF.

• Add the HATU solution dropwise to the main reaction mixture at 0 °C.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and continue stirring for an additional 2-12 hours.

• Monitor the reaction's progress via TLC or LC-MS until the starting carboxylic acid is consumed.

• Proceed with a standard aqueous workup and purification.

Part 2: Troubleshooting Guide

This section provides a systematic workflow for addressing specific issues you may encounter.

Issue 1: The reaction stalls with a significant amount of unreacted carboxylic acid.

Incomplete conversion often indicates that the activation of the carboxylic acid is the rate-limiting step.

Troubleshooting Workflow:

Caption: A workflow for troubleshooting stalled coupling reactions.

Detailed Steps:

• Increase Reagent Equivalents: As a first step, consider increasing the equivalents of HATU to 1.5 and DIPEA to 3.5-4.0. This can help shift the equilibrium towards the formation of the active ester.

• Change Coupling Reagent: If increasing the equivalents is not effective, switching to a more potent coupling reagent may be necessary. For instance, COMU is a newer generation reagent that is highly effective for difficult couplings.[2]

• Elevate the Temperature: Gently warming the reaction to 40-50 °C can provide the necessary activation energy. However, exercise caution as higher temperatures can increase the risk of side reactions. Close monitoring by LC-MS is advised.[2]

Issue 2: Observation of significant side product formation.

The presence of unexpected side products often points to issues with the choice of base or the stability of the activated intermediate.

Common Side Products and Their Solutions:

Side Product	Plausible Cause	Recommended Solution
Guanidinylation of the amine	The free amine attacks the guanidinium carbon of HATU, which is more common when HATU is in excess or the coupling is slow.[5][6]	Use a phosphonium-based reagent like PyBOP or PyAOP, which do not cause guanidinylation.[2][5]
Racemization	Loss of stereochemical integrity at the α-carbon.	Use additives like HOAt or Oxyma Pure, which are superior to HOBt in suppressing racemization.[2] Also, consider using a weaker base like N-methylmorpholine (NMM) or collidine.[2]
Hydrolysis of the active ester	Presence of water in the reaction.	Ensure all solvents and reagents are anhydrous and glassware is thoroughly dried.

Mechanism of a Key Side Reaction (Guanidinylation):

Caption: Competing reaction pathways illustrating the potential for guanidinylation.

Part 3: Advanced Strategies for Particularly Difficult Couplings

For exceptionally challenging substrates, such as coupling to a highly hindered amine, more advanced methods may be required.

Strategy 1: Microwave-Assisted Synthesis

Microwave irradiation can significantly accelerate sluggish reactions by providing rapid and uniform heating.[8]

Microwave Protocol:

• Follow the recommended starting protocol for reagent addition in a microwave-safe vessel.

• Seal the vessel and place it in a microwave peptide synthesizer.

• Irradiate at a constant temperature (e.g., 75-100 °C) for 10-30 minutes.[2]

• Monitor the reaction's progress by LC-MS.

Caution: Always use vessels designed for pressurized reactions and begin with small-scale experiments to establish optimal conditions.

Strategy 2: Alternative Activation via Acid Chlorides

Converting the carboxylic acid to the corresponding acid chloride is a classic and highly effective method for activation.[9]

Acid Chloride Formation and Coupling Workflow:

Caption: A workflow for amide bond formation via an acid chloride intermediate.

Protocol Details:

• Dissolve the carboxylic acid (1.0 eq) in anhydrous DCM.

• Add a catalytic amount of DMF (1-2 drops).

• Cool the solution to 0 °C and add oxalyl chloride or thionyl chloride (1.5-2.0 eq) dropwise.

• Stir at room temperature for 1-2 hours, or until gas evolution ceases.

• Concentrate the reaction mixture under reduced pressure to remove excess reagent.

• Re-dissolve the crude acid chloride in fresh anhydrous DCM and cool to 0 °C.

• Add the amine (1.0-1.2 eq) and a non-nucleophilic base such as DIPEA or triethylamine (2.0-3.0 eq).

• Stir and monitor the reaction until completion.

This method is highly effective but requires the careful handling of corrosive and moisture-sensitive reagents.

References

• Benchchem. Troubleshooting guide for peptide coupling reactions with hindered amino acids.

• ChemicalBook. HATU：a third-generation coupling reagent.

• Benchchem. The Inner Workings of a Peptide Synthesis Powerhouse: A Technical Guide to the HATU Reagent.

• Wenxuecity. HATU coupling.

• Common Organic Chemistry. Amine to Amide Mechanism - HATU.

• YouTube. HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry.

• Sigma-Aldrich. Peptide Coupling Reagents Guide.

• DilunBio. Commonly Used Coupling Reagents in Peptide Synthesis.

• CHIMIA. The Synthesis of Sterically Hindered Amides.

• ResearchGate. The Synthesis of Sterically Hindered Amides.

• Atom Scientific Ltd. Diisopropylethylamine for Peptide Synthesis.

• University of Calgary. Ch27 : Peptide synthesis.

• Recent development of peptide coupling reagents in organic synthesis.

• Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

• Aapptec Peptides. Coupling Reagents.

• ACS Publications. Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.

• PubMed Central. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes.

• Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α.

• Creative Peptides. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.

• Organic & Biomolecular Chemistry (RSC Publishing). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.

• YouTube. HBTU, DIPEA Peptide Coupling Mechanism | Organic Chemistry.

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.

• American Peptide Society. Tips & Tricks.

• PubMed. Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid.

• YouTube. 08.09 Activation Substitution of Carboxylic Acids.

• Reddit. How do I avoid side reactions while doing this peptide coupling reaction?

• Reddit. Does using DIPEA in a peptide coupling reaction that different from TEA?

• Bio-Synthesis. 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them.

• Biotage. What do you do when your peptide synthesis fails?

• International Journal of Pharmaceutical Sciences Review and Research. APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article.

Sources

• 1. Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ojs.chimia.ch [ojs.chimia.ch]
• 4. researchgate.net [researchgate.net]
• 5. 肽偶联剂选择指南 [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Atom Scientific Ltd | Product | Diisopropylethylamine for Peptide Synthesis [atomscientific.com]
• 8. blog.mblintl.com [blog.mblintl.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Incomplete Boc Deprotection with TFA

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth guidance on troubleshooting one of the most common and critical steps in chemical synthesis: the removal of the tert-butoxycarbonyl (Boc) protecting group using trifluoroacetic acid (TFA). Incomplete deprotection can lead to complex product mixtures, reduced yields, and significant challenges in purification. This guide offers field-proven insights and solutions to help you achieve clean, efficient, and complete Boc deprotection.

Understanding the Challenge: The "Why" Behind Incomplete Deprotection

The acid-catalyzed removal of a Boc group is a cornerstone of modern organic synthesis, particularly in peptide chemistry.[1] The mechanism appears straightforward: protonation of the Boc group's carbonyl oxygen by a strong acid like TFA facilitates the formation of a stable tert-butyl cation and an unstable carbamic acid, which then decarboxylates to yield the free amine.[2][3] However, this simplicity can be deceptive. The reaction's success is contingent on several factors, and failure to control these can result in incomplete deprotection or unwanted side reactions.

The primary culprits behind incomplete deprotection often include insufficient acid strength or concentration, inadequate reaction time, and steric hindrance around the protected amine.[4][5] Furthermore, in solid-phase peptide synthesis (SPPS), factors like poor resin swelling can physically prevent the acid from reaching all the reactive sites, leading to truncated or deletion sequences.[4][6]

A significant challenge arises from the generation of the highly reactive tert-butyl cation.[7][8] This electrophile can alkylate nucleophilic residues within your molecule, such as the side chains of tryptophan, methionine, cysteine, and tyrosine, leading to a host of undesired side products.[8][9] This necessitates the use of "scavengers," which are nucleophilic agents added to the reaction mixture to trap the tert-butyl cation before it can wreak havoc on your desired product.[7][10]

This guide will walk you through a systematic approach to diagnosing and resolving these common issues, ensuring the integrity of your synthesis.

Troubleshooting Guide: From Diagnosis to Solution

This section is structured to help you identify the specific problem you are facing and provides actionable solutions based on scientific principles.

Problem 1: Incomplete Deprotection - Starting Material Persists

You've run your deprotection reaction, but analysis (TLC, LC-MS, or NMR) shows a significant amount of your Boc-protected starting material remaining.

Potential Causes & Solutions:

• Insufficient Acid Strength or Concentration: The rate of Boc cleavage can exhibit a second-order dependence on the acid concentration.[11][12] A slight decrease in the effective acidity can dramatically slow down the reaction.

  • Solution: Increase the concentration of TFA. For solution-phase reactions, a common starting point is 20-50% TFA in a solvent like dichloromethane (DCM).[13] If this is ineffective, neat TFA can be used.[11] For particularly stubborn substrates, 4M HCl in dioxane can be a more potent alternative.[7][13] Ensure your TFA is fresh, as it is hygroscopic and water can reduce its effective acidity.[4]

• Inadequate Reaction Time or Temperature: Deprotection is a kinetic process.

  • Solution: Extend the reaction time and continue to monitor the reaction's progress.[14] Most deprotections are complete within 1-2 hours at room temperature.[13] For sterically hindered amines, longer reaction times may be necessary.[4] Gentle warming can also be employed, but be cautious if your molecule has other heat-sensitive functional groups.[14]

• Steric Hindrance: Bulky groups near the Boc-protected amine can impede the approach of the acid.[4][11]

  • Solution: This often requires more forcing conditions, such as a combination of higher acid concentration, longer reaction time, and potentially a modest increase in temperature.[7] The use of an effective scavenger cocktail is critical under these conditions to mitigate side reactions.[7]

• Poor Resin Swelling (Solid-Phase Synthesis): In SPPS, if the resin is not properly swelled, the TFA cannot efficiently access all the peptide chains.[4] Interestingly, 100% TFA can lead to less resin swelling compared to a 55% TFA solution in DCM, which has been shown to result in higher purity peptides.[6][11]

  • Solution: Ensure the resin is adequately swelled in a suitable solvent (like DCM) before adding the deprotection cocktail.[4] Consider using a TFA/DCM mixture (e.g., 55% TFA) to optimize resin swelling.[6]

Problem 2: Formation of Unexpected Side Products

Your starting material is consumed, but your analytical data (e.g., LC-MS) shows new peaks with masses corresponding to the addition of a tert-butyl group (+56 Da).

Potential Cause & Solution:

• Alkylation by the tert-Butyl Cation: The electrophilic tert-butyl cation generated during deprotection is attacking nucleophilic sites on your molecule.[8] Residues like Tryptophan (Trp), Methionine (Met), Cysteine (Cys), and Tyrosine (Tyr) are particularly susceptible.[7][11]

  • Solution: The addition of scavengers is essential. These are nucleophiles that are more reactive towards the tert-butyl cation than the sensitive residues in your product.[8] The choice of scavenger depends on the specific residues present.

Table 1: Common Scavengers for Boc Deprotection

Scavenger	Target Residue(s)	Typical Concentration (v/v)	Notes
Triisopropylsilane (TIS)	Trp, general carbocations	2.5 - 5%	A very effective and widely used scavenger.[11]
Water	General carbocations	2.5 - 5%	Often used in combination with TIS.[7]
Thioanisole	Trp, Met	5%	Effective, but should be avoided if the peptide contains tryptophan as its cation adducts can alkylate the indole ring.[10]
Ethanedithiol (EDT)	Cys	2.5%	Useful for preventing S-tert-butylation of cysteine residues.[7]

| Anisole | Trp | 5% | A classic scavenger to prevent alkylation of tryptophan.[10] |

A common and robust scavenger cocktail is a mixture of TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[7]

Frequently Asked Questions (FAQs)

Q1: How do I monitor the progress of my Boc deprotection reaction?

The most common and straightforward method is Thin-Layer Chromatography (TLC).[14][15] The deprotected amine is typically more polar than the Boc-protected starting material and will have a lower Rf value. Staining the TLC plate with a ninhydrin solution is highly effective, as it produces a distinct color (usually purple) with the newly formed primary or secondary amine.[13][14] For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the gold standard.[15] ¹H NMR spectroscopy can also be used to monitor the disappearance of the characteristic singlet of the tert-butyl group around 1.4-1.5 ppm.[5]

Q2: My compound also contains other acid-sensitive groups. How can I selectively remove the Boc group?

When other acid-labile protecting groups (e.g., tert-butyl esters, acetals) are present, standard TFA conditions can be too harsh.[14] In these cases, milder deprotection methods should be considered:

• Milder Acidic Conditions: Use a lower concentration of TFA (e.g., 10-20% in DCM) and perform the reaction at 0°C, carefully monitoring for completion to avoid cleavage of other groups.[13]

• Alternative Reagents: 4M HCl in dioxane can sometimes offer better selectivity.[13] For highly sensitive substrates, non-acidic methods like thermal deprotection or the use of certain Lewis acids (e.g., ZnBr₂) can be explored.[16][17] A very mild method using oxalyl chloride in methanol has also been reported.[18]

Q3: What is the proper work-up procedure for a TFA-mediated Boc deprotection?

After the reaction is complete, the volatile components (DCM and excess TFA) are typically removed under reduced pressure using a rotary evaporator.[2] To ensure complete removal of residual TFA, the residue can be co-evaporated with a solvent like DCM or toluene.[2] The product is obtained as its trifluoroacetate salt.[11] If the free amine is required, a basic work-up can be performed by dissolving the residue in a suitable organic solvent and washing with a mild aqueous base like saturated sodium bicarbonate solution.[19] However, be cautious with this step if your molecule contains base-labile functional groups like esters.[19] Alternatively, a basic ion-exchange resin can be used to neutralize the TFA salt.[19][20]

Visualizing the Process: Key Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the core mechanisms and a logical troubleshooting workflow.

Caption: General mechanism of acid-catalyzed Boc deprotection.

Caption: Mechanism of tert-butyl cation trapping by a scavenger.

Caption: A logical workflow for troubleshooting incomplete Boc deprotection.

Experimental Protocols

Protocol 1: General Procedure for Solution-Phase Boc Deprotection

• Preparation: Dissolve the Boc-protected compound in a suitable solvent (e.g., dichloromethane, DCM) to a concentration of approximately 0.1-0.2 M.

• Reagent Preparation: In a separate vial, prepare the deprotection cocktail. For a 25% TFA/DCM solution with scavengers, mix TFA, DCM, triisopropylsilane (TIS), and water in a 25:70:2.5:2.5 volume ratio.

• Deprotection: Add the deprotection cocktail to the solution of the starting material. A common approach is to add an equal volume of a 50% TFA/DCM solution.[11]

• Reaction: Stir the reaction at room temperature. Monitor the progress by TLC or LC-MS at regular intervals (e.g., every 30 minutes).[7] Most reactions are complete within 1-2 hours.[11]

• Work-up: Upon completion, remove the solvent and excess TFA under reduced pressure. The resulting residue, the TFA salt of the amine, can be used directly in the next step or purified. For purification or to obtain the free amine, an appropriate work-up, such as precipitation from cold diethyl ether or a basic wash, can be performed.[2][7]

Protocol 2: Standard Boc Deprotection in Solid-Phase Peptide Synthesis (SPPS)

• Resin Swelling: Swell the peptide-resin in DCM for 15-30 minutes in a suitable reaction vessel.[4]

• Deprotection: Drain the DCM and add the deprotection cocktail (e.g., 25-50% TFA in DCM, or a scavenger-containing cocktail like 95:2.5:2.5 TFA/H₂O/TIS) to the resin.[7]

• Agitation: Gently agitate the resin mixture for 20-30 minutes.[4]

• Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (3-5 times) to remove residual acid and the cleaved Boc group.[4]

• Neutralization (Optional but Recommended): Neutralize the resin with a solution of 10% diisopropylethylamine (DIPEA) in DCM for 1-2 minutes, followed by thorough washing with DCM. This ensures the N-terminal amine is in its free base form for the subsequent coupling step.[4]

• Validation: A small sample of the resin can be taken for a Kaiser test to confirm the presence of a free primary amine.[4] A positive result (blue color) indicates successful deprotection.

References

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). BOC Deprotection. WordPress. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry. Retrieved from [Link]

• J&K Scientific LLC. (2025). BOC Protection and Deprotection. Retrieved from [Link]

• ResearchGate. (2025). Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. Retrieved from [Link]

• Organic Chemistry. (2022, December 14). Boc Deprotection Mechanism. YouTube. [Link]

• Blondelle, S. E., & Houghten, R. A. (1993). Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis. International Journal of Peptide and Protein Research, 41(6), 522–527. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• ACS Publications. (n.d.). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA?. Retrieved from [Link]

• Scribd. (n.d.). TFA Deprotection. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. [Link]

• ResearchGate. (2016, March 26). How to confirm BOC deprotection by TFA?. Retrieved from [Link]

• ResearchGate. (2025). Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. Retrieved from [Link]

• ACS Publications. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

• National Institutes of Health. (2020, June 23). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• The Royal Society of Chemistry. (2015, October 28). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl. Retrieved from [Link]

• J&K Scientific LLC. (2025). BOC Protection and Deprotection. Retrieved from [Link]

• Reddit. (2022, April 1). Prevention of TFA ester formation during Boc + Acetonide deprotection. r/Chempros. [Link]

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• 6. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. researchgate.net [researchgate.net]

Technical Support Center: Stability of 3-Fluoroazetidine Peptides

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 3-fluoroazetidine (3-F-Aze)-containing peptides. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address potential stability issues encountered during your experiments, particularly concerning the influence of pH. As a novel building block in peptide chemistry, understanding the behavior of 3-F-Aze is critical for ensuring the integrity, efficacy, and safety of your peptide candidates.

Introduction: The Role of 3-Fluoroazetidine in Peptide Design

The incorporation of 3-fluoroazetidine, a proline bioisostere, into peptide scaffolds is a modern strategy aimed at enhancing therapeutic properties. The fluorine atom's high electronegativity can induce favorable conformational changes, improve metabolic stability, and modulate physicochemical properties like basicity and lipophilicity.[1] However, the introduction of this strained, fluorinated four-membered ring raises important questions about its chemical stability under various experimental and physiological conditions. This guide is designed to provide both theoretical understanding and practical, actionable protocols to navigate these challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 3-F-Aze peptides, drawing from established principles of peptide chemistry and the known behavior of related compounds.

Q1: What are the primary degradation pathways I should be aware of for peptides in general?

A1: Peptide degradation is a complex process that can be broadly categorized into chemical and physical instability.[2]

• Chemical Instability involves the breaking or formation of covalent bonds. Key pathways include:

  • Hydrolysis: Cleavage of the peptide (amide) backbone, which is often the primary concern and is catalyzed by both acidic and basic conditions.[3][4]

  • Deamidation: The hydrolysis of the side-chain amide in asparagine (Asn) or glutamine (Gln) residues, forming aspartic or glutamic acid, respectively. This is a common issue at neutral and basic pH.[5]

  • Oxidation: Primarily affecting methionine (Met), cysteine (Cys), and tryptophan (Trp) residues. This can be triggered by atmospheric oxygen, light, or trace metal ions.[5]

  • Racemization: The conversion of an L-amino acid to a D-amino acid, which can impact biological activity.[3]

• Physical Instability relates to changes in the peptide's higher-order structure, such as aggregation, precipitation, or adsorption to surfaces.[3]

Q2: How does the 3-fluoroazetidine moiety itself affect peptide stability compared to other residues like proline or hydroxyazetidine?

A2: The 3-F-Aze residue is specifically designed to overcome a known instability of its precursor, 3-hydroxyazetidine (3-OH-Aze). Amides of 3-OH-Aze are known to be unstable above pH 8 due to a reverse aldol opening mechanism, which can lead to ring cleavage.[6][7][8] The substitution of the hydroxyl group with a chemically robust fluorine atom prevents this specific degradation pathway, suggesting that 3-F-Aze peptides have significantly enhanced stability in basic solutions.[6][7] Compared to proline, the azetidine ring is more strained, but studies on related non-fluorinated azetidine-containing macrocycles have shown the ring to be stable even under strongly acidic conditions, such as during cleavage from a resin with trifluoroacetic acid (TFA).

Q3: Is the carbon-fluorine (C-F) bond in 3-fluoroazetidine stable across different pH values?

A3: The C-F bond is the strongest single bond in organic chemistry and is generally considered highly stable and resistant to hydrolysis under typical physiological and experimental conditions. While extreme conditions can cleave C-F bonds, such degradation is not a primary concern for 3-F-Aze peptides during routine handling, formulation, or in vivo use. The primary stability concerns will likely revolve around the integrity of the peptide backbone and the azetidine ring itself.

Q4: At what pH should I expect my 3-F-Aze peptide to be most stable?

A4: While the optimal pH must be determined empirically for each specific peptide sequence, a general guideline is that many peptides exhibit maximal stability in a mildly acidic range (typically pH 4-6).[9] This is because this range often represents a compromise, minimizing the rates of both acid-catalyzed and base-catalyzed hydrolysis of the peptide backbone.[4] For 3-F-Aze peptides specifically, the enhanced stability at basic pH (compared to 3-OH-Aze) is a key advantage, but general base-catalyzed backbone hydrolysis and deamidation of Asn/Gln residues can still occur.[5][6][7] Therefore, a stability screening across a pH range is highly recommended.

Part 2: Troubleshooting Guide for Stability Issues

This guide provides a structured approach to identifying and resolving common stability problems observed during the analysis of 3-F-Aze peptides.

Observed Problem	Potential Cause(s)	Recommended Actions & Rationale
Appearance of a new, more polar peak in RP-HPLC after incubation at acidic pH (e.g., pH < 4).	Peptide Backbone Hydrolysis: Acid-catalyzed cleavage of an amide bond in the peptide backbone. This is a common degradation pathway for all peptides.[3]	1. Confirm Identity: Use LC-MS to determine the mass of the new peak. It should correspond to a fragment of the parent peptide. 2. Identify Cleavage Site: Perform MS/MS sequencing on the fragment to pinpoint the specific amide bond that was cleaved. Aspartic acid (Asp) residues are particularly susceptible to cleavage, especially at Asp-Pro sequences.[5] 3. Mitigation: Adjust the buffer pH to a less acidic range (e.g., pH 5-6) for storage and handling. If acidic conditions are required, minimize exposure time and temperature.
A new peak appears after storing the peptide solution at neutral or basic pH (e.g., pH 7-9).	1. Deamidation: If the peptide contains Asn or Gln, this is a highly probable cause. The resulting peptide has the same mass but a different charge and polarity.[5] 2. Backbone Hydrolysis: Base-catalyzed hydrolysis of the peptide backbone can also occur. 3. Azetidine Ring Opening: While 3-F-Aze is designed for basic stability, a forced degradation study on a related non-peptide azetidine compound showed a degradation pathway involving the formation of an azetidinium ion, which could be susceptible to nucleophilic attack.[10]	1. Mass Analysis: Use high-resolution mass spectrometry. Deamidation results in a mass increase of approximately 1 Da. Backbone hydrolysis will produce smaller fragments. Ring-opening by water would result in a mass increase of 18 Da. 2. Sequence Confirmation: For suspected deamidation, MS/MS can confirm the modification site. 3. pH Optimization: Conduct a pH stability screen to find the optimal pH for your peptide, likely in the slightly acidic range.[11] Store aliquots frozen at -80°C to minimize degradation in solution.[5]
Loss of parent peptide peak area over time with no major new peaks appearing.	Physical Instability: The peptide may be aggregating or adsorbing to the surface of the storage vial. This is more common for hydrophobic peptides.[3]	1. Visual Inspection: Check for visible precipitates or cloudiness in the solution. 2. Change Vial Type: Switch from plastic (e.g., polypropylene) to low-adsorption glass vials.[12] 3. Solubility Test: Re-evaluate the solubility of the peptide. It may be necessary to add organic co-solvents (e.g., acetonitrile, DMSO) or use different buffering agents. 4. Aggregation Analysis: Use techniques like size-exclusion chromatography (SEC) to detect the formation of soluble aggregates.
Broadening of the main peak or appearance of shoulder peaks.	Isomerization/Racemization: Slow conversion of one stereoisomer to another (e.g., L- to D-amino acid) can lead to closely eluting species.	1. High-Resolution Chromatography: Use a longer gradient or a different column chemistry in your HPLC method to try and resolve the species. 2. Chiral Analysis: If racemization is suspected, specialized chiral chromatography or amino acid analysis would be required for confirmation. 3. Control Conditions: Racemization can be catalyzed by pH extremes, so maintaining the peptide at its optimal pH is crucial.

Visualizing Potential Degradation Pathways

The following diagram illustrates potential (hypothesized) degradation points on a generic 3-F-Aze peptide under stress conditions. The primary expected pathways are standard peptide hydrolysis and deamidation, with azetidine ring opening being a more speculative but possible route under harsh conditions.

Caption: Hypothesized degradation sites on a 3-F-Aze peptide.

Part 3: Experimental Protocol for pH Stability Assessment

To ensure the scientific integrity of your work, it is essential to empirically determine the stability of your specific 3-F-Aze peptide. A forced degradation study is the standard approach for this. This protocol provides a robust framework for assessing stability across a range of pH values.

Objective:

To determine the degradation rate and identify the primary degradation products of a 3-F-Aze peptide under acidic, neutral, and basic aqueous conditions.

Materials:

• Lyophilized 3-F-Aze peptide of known purity (>95%)

• HPLC-grade water

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Phosphate buffer (e.g., sodium phosphate), 50 mM, pH 7.4

• Acetate buffer (e.g., sodium acetate), 50 mM, pH 4.5

• Borate buffer (e.g., sodium borate), 50 mM, pH 9.0

• Calibrated pH meter

• Analytical balance

• RP-HPLC system with UV detector (and ideally coupled to a Mass Spectrometer)

• Temperature-controlled incubator or water bath

Workflow Diagram:

Caption: Experimental workflow for a pH-based forced degradation study.

Step-by-Step Methodology:

• Preparation of Peptide Stock Solution:

  • Accurately weigh the lyophilized peptide.

  • Dissolve it in HPLC-grade water to a final concentration of 1 mg/mL. Prepare enough for all conditions and time points.

  • Causality: Using water as the initial solvent avoids introducing organic modifiers that could affect degradation kinetics. A 1 mg/mL concentration is typically sufficient for accurate HPLC analysis.

• Sample Preparation for Stress Conditions:

  • For each pH condition, label a set of vials corresponding to each time point (e.g., T=0, 4h, 8h, 24h, 72h).

  • Aliquot a precise volume of the peptide stock solution into each vial.

  • Add an equal volume of the 2x concentrated stress buffer/solution to achieve the target pH and a final peptide concentration of 0.5 mg/mL. For example:

    • pH ~2: Add 0.02 M HCl.

    • pH 4.5: Add 100 mM acetate buffer.

    • pH 7.4: Add 100 mM phosphate buffer.

    • pH 9.0: Add 100 mM borate buffer.

    • pH ~12: Add 0.02 M NaOH.

  • Self-Validation: Prepare a "control" sample stored at -80°C to represent the undegraded peptide at the start of the experiment.

• Incubation:

  • Immediately take the "T=0" sample for each pH condition, quench if necessary (see step 4), and analyze it. This establishes the baseline.

  • Place the remaining vials in an incubator set to a moderately elevated temperature, such as 40°C or 50°C, to accelerate degradation.

  • Causality: Elevated temperature increases reaction rates, allowing significant degradation to be observed within a practical timeframe (days instead of months).

• Time-Point Sampling and Quenching:

  • At each designated time point, remove one vial from each pH condition.

  • Immediately stop the degradation reaction. For highly acidic or basic samples, this can be done by neutralizing the pH with a stoichiometric amount of base or acid, respectively. For buffered samples near neutral, cooling to 2-8°C may be sufficient before analysis.

  • Causality: Quenching is critical to ensure that the observed degradation is representative of the specific time point and does not continue during sample queuing for HPLC analysis.

• Analysis by RP-HPLC-UV/MS:

  • Analyze all samples using a validated, stability-indicating RP-HPLC method. A typical gradient might be 5-95% ACN (with 0.1% TFA) in water (with 0.1% TFA) over 30 minutes.

  • Monitor the chromatogram at a suitable wavelength (e.g., 214 or 280 nm).

  • The coupled mass spectrometer should be set to acquire data for the expected parent mass and to scan for potential degradation products.

  • Self-Validation: The method must be able to resolve the main peptide peak from all degradation products. Peak purity should be assessed using MS data across the peak.

• Data Analysis and Interpretation:

  • Calculate the percentage of the parent peptide remaining at each time point for each pH condition using the peak area from the T=0 sample as 100%.

  • Plot "% Parent Peptide Remaining" vs. "Time" for each pH to visualize the degradation kinetics.

  • Use the MS data to identify the masses of the major degradation products. Perform MS/MS fragmentation to confirm the identity and location of the modification (e.g., a specific cleavage site or a deamidated residue).

By following this comprehensive guide, researchers can confidently characterize the stability of their novel 3-fluoroazetidine peptides, leading to more robust experimental design, reliable data, and accelerated drug development timelines.

References

• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

• Sharma, M. K., & Murugesan, M. (n.d.). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Retrieved from [Link]

• PubMed. (2015, May 1). 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. Retrieved from [Link]

• Saunders, G. J., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online. Retrieved from [Link]

• PubMed. (2021, September 5). Degradation products of azetidine core G334089 - Isolation, structure elucidation and pathway. Retrieved from [Link]

• ResearchGate. (n.d.). 3-Fluoro-azetidine Carboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. Retrieved from [Link]

• MDPI. (n.d.). Fluorinated Protein and Peptide Materials for Biomedical Applications. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Antimicrobial Activity and Protease Stability of Peptides Containing Fluorinated Amino Acids. Retrieved from [Link]

• Wiley Online Library. (n.d.). Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids. Retrieved from [Link]

• Encyclopedia.pub. (2023, March 29). Instability of Peptide and Possible Causes of Degradation. Retrieved from [Link]

• Veeprho. (2020, August 3). Peptides and Probable Degradation Pathways. Retrieved from [Link]

• ResearchGate. (n.d.). pH stability of the peptides at high and low pH, mimicking conditions.... Retrieved from [Link]

• PubMed. (n.d.). Impact of Fluorination on Proteolytic Stability of Peptides: A Case Study With α-chymotrypsin and Pepsin. Retrieved from [Link]

• NIH. (n.d.). Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. Retrieved from [Link]

• Generapharm. (n.d.). Understanding Peptide Stability Under Various pH Conditions. Retrieved from [Link]

• Freie Universität Berlin. (n.d.). Influence of pH and sequence in peptide aggregation via molecular simulation. Retrieved from [Link]

• AMiner. (n.d.). 3-Fluoroazetidinecarboxylic Acids and Trans,trans-3,4-difluoroproline As Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. Retrieved from [Link]

• PubMed. (n.d.). Analytical techniques used to study the degradation of proteins and peptides: chemical instability. Retrieved from [Link]

• Almac Group. (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Retrieved from [Link]

• Freie Universität Berlin. (n.d.). Influence of pH and sequence in peptide aggregation via molecular simulation. Retrieved from [Link]

• Ubaya Repository. (n.d.). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. Retrieved from [Link]

• MDPI. (n.d.). A New Approach for Preparing Stable High-Concentration Peptide Nanoparticle Formulations. Retrieved from [Link]

• YouTube. (n.d.). How Does PH Affect Peptide Bonds?. Retrieved from [Link]

• AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ. Retrieved from [Link]

• Agilent. (n.d.). Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. Retrieved from [Link]

• PubMed. (n.d.). Analytical techniques used to study the degradation of proteins and peptides: physical instability. Retrieved from [Link]

Sources

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• 2. Peptide stability in drug development: a comparison of peptide reactivity in different biological media. | Semantic Scholar [semanticscholar.org]
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• 5. Accelerated Forced Degradation of Therapeutic Peptides in Levitated Microdroplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Proteins & Peptides Forced Degradation Studies - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 7. Characterization of the pH‐dependent protein stability of 3α‐hydroxysteroid dehydrogenase/carbonyl reductase by differential scanning fluorimetry - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Navigating the Nuances of N-Boc Deprotection: A Guide to Mild Alternatives

Technical Support Center

The tert-butyloxycarbonyl (Boc) group is a cornerstone in the synthesis of complex molecules, particularly in peptide and pharmaceutical chemistry, offering robust protection for amine functionalities.[1][2][3] However, the classical reliance on strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) for its removal often poses a significant challenge when dealing with substrates bearing other acid-sensitive groups.[1][2] This guide serves as a technical resource for researchers, scientists, and drug development professionals seeking to navigate the landscape of milder Boc deprotection methodologies, ensuring the integrity of their molecules.

Troubleshooting Guide: Common Issues in Mild Boc Deprotection

This section addresses specific experimental challenges in a question-and-answer format, providing insights into the underlying causes and offering practical solutions.

Q1: My Boc deprotection is incomplete or sluggish, even with extended reaction times under mildly acidic conditions. What are the likely causes and how can I improve the yield?

A1: Incomplete deprotection under mild conditions can stem from several factors.[4][5]

• Insufficient Acid Strength: The chosen mild acid may not be potent enough for your specific substrate. Steric hindrance around the Boc-protected amine can significantly slow down the reaction.[4][6]

• Poor Solubility: If your substrate is not fully dissolved in the reaction solvent, the reagent cannot effectively access the Boc group.

• Inadequate Reagent Equivalents: While aiming for mildness, it's crucial to use a sufficient amount of the deprotecting agent to drive the reaction to completion.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Solutions:

• Optimize Solvent System: Ensure your substrate is fully soluble. Consider a co-solvent system if necessary.

• Increase Reagent Concentration: Gradually increase the equivalents of your mild deprotecting agent while monitoring the reaction progress.

• Explore Alternative Mild Reagents: A range of milder options exist, from Lewis acids to solid-supported catalysts. A comparative summary is provided in the table below.

• Gentle Heating: In some cases, a modest increase in temperature can accelerate the reaction. However, this should be done cautiously to avoid potential side reactions.[6]

Q2: I'm observing side reactions, specifically t-butylation of other nucleophilic sites on my molecule. How can I prevent this?

A2: The formation of a reactive tert-butyl cation intermediate during acidic Boc deprotection is the primary cause of unwanted t-butylation side reactions.[7][8] This is a common issue even with milder acidic conditions.

Mechanism of Side Reaction:

Caption: Formation of t-butylated side products.

Solutions:

• Use of Scavengers: The most effective strategy is to add a "scavenger" to the reaction mixture. Scavengers are nucleophilic compounds that readily trap the tert-butyl cation before it can react with your substrate.[6][7] Common scavengers include:

  • Triisopropylsilane (TIS)

  • Thioanisole

  • Anisole

  • Water

• Choice of Deprotection Method: Some mild deprotection methods generate fewer or no free carbocations, thereby minimizing t-butylation. For instance, methods involving trimethylsilyl iodide (TMSI) proceed through a different mechanism.[9]

Frequently Asked Questions (FAQs)

Q1: What are the main categories of mild Boc deprotection methods?

A1: Mild Boc deprotection methods can be broadly categorized as follows:

• Mildly Acidic Conditions: This includes the use of weaker Brønsted acids or Lewis acids that are less harsh than traditional reagents. Examples include:

  • Lewis Acids: Zinc bromide (ZnBr₂), iron(III) chloride (FeCl₃), and tin(IV) chloride (SnCl₄) are effective Lewis acids for Boc deprotection.[10][11][12][13]

  • Solid Acids: Heterogeneous catalysts like Montmorillonite K-10 clay offer advantages in terms of ease of work-up and reusability.[14][15][16][17]

• Non-Acidic/Neutral Conditions: These methods avoid acidic reagents altogether.

  • Thermal Deprotection: In some cases, the Boc group can be removed by heating, sometimes in boiling water, offering a "green" alternative.[1][18][19][20]

  • Reagents like Trimethylsilyl Iodide (TMSI): TMSI provides a mild and non-hydrolytic pathway for Boc removal.[2][9][21][22]

  • Catalytic Methods: Certain metal catalysts can effect Boc deprotection under neutral conditions.[11][23]

• Enzymatic Deprotection: For highly sensitive substrates, enzymatic methods using lipases or esterases can offer exceptional selectivity, cleaving tert-butyl esters while leaving other protecting groups intact.[24]

Q2: How do I select the most appropriate mild deprotection method for my specific substrate?

A2: The choice of method is highly dependent on the functional groups present in your molecule.

Caption: Decision tree for selecting a Boc deprotection method.

Key Considerations:

• Acid Labile Groups: If your molecule contains other acid-sensitive protecting groups (e.g., trityl, t-butyl esters), prioritize neutral or enzymatic methods.[25]

• Thermal Stability: For thermal deprotection, ensure your compound can withstand the required temperatures without degradation.[1]

• Presence of Nucleophiles: If your substrate has nucleophilic sites prone to t-butylation, use scavengers or choose a method that avoids carbocation formation (e.g., TMSI).[7]

• Green Chemistry Principles: For environmentally friendly synthesis, consider methods like thermal deprotection in water or the use of reusable solid acid catalysts.[19][20][26]

Comparison of Mild Boc Deprotection Methods

Method/Reagent	Substrate Type	Conditions	Time	Yield (%)	Reference(s)
Lewis Acids
Zinc Bromide (ZnBr₂)	Secondary Amines	DCM, RT	3 days	High	[10][12]
Iron(III) Chloride (FeCl₃)	N,N'-diprotected amino acids & amines	Catalytic FeCl₃, DCM, RT	Not Specified	High	[11]
Solid Acids
Montmorillonite K-10	Aromatic & Aliphatic Amines	Acetonitrile, RT	5 min - 2h	>90%	[15][16]
H-BEA zeolite (Flow)	Aromatic & Aliphatic Amines	THF, 140 °C	< 1 min	High	[14]
Neutral/Non-Acidic
Thermal (Boiling Water)	Aromatic & Aliphatic Amines	Water, 100 °C	10 min - 2 h	Quantitative	[1][19][20]
Trimethylsilyl Iodide (TMSI)	Various Amines	CHCl₃ or DCM, RT	Overnight	High	[2][21][22]
Oxalyl Chloride/Methanol	Aromatic, Aliphatic, Heterocyclic Amines	(COCl)₂ (3 equiv.), Methanol, RT	1 - 4 h	>70% (up to 90%)	[1][3][27][28][29]
Enzymatic
Lipase A (Candida antarctica)	tert-butyl esters of amino acids	Buffer, RT	Not Specified	Good to High	[24]

Experimental Protocols

Protocol 1: Boc Deprotection using Zinc Bromide (ZnBr₂) in Dichloromethane (DCM)

This method is particularly useful for the selective deprotection of Boc groups on secondary amines.[10][12]

• Reagents:

  • Boc-protected amine

  • Anhydrous Zinc Bromide (ZnBr₂)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the Boc-protected amine (1 equivalent) in anhydrous DCM.

  • Add anhydrous ZnBr₂ (2-4 equivalents) to the solution.

  • Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from a few hours to several days.[10][30]

  • Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the deprotected amine.

Protocol 2: Thermal Boc Deprotection in Water

This environmentally friendly method avoids the use of any acidic reagents.[19][20]

• Reagents:

  • Boc-protected amine

  • Deionized Water

  • Dichloromethane (DCM) or Ethyl Acetate for extraction

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Procedure:

  • Suspend or dissolve the Boc-protected amine (1 equivalent) in deionized water.

  • Heat the mixture to reflux (100 °C) with vigorous stirring.

  • Monitor the reaction by TLC. Deprotection is often complete within 10 minutes to 2 hours.[1][19]

  • Cool the reaction mixture to room temperature.

  • Extract the product with DCM or ethyl acetate.

  • Dry the combined organic layers over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the free amine.[19]

Protocol 3: Boc Deprotection using Oxalyl Chloride in Methanol

This mild and rapid method is effective for a wide range of substrates.[3][27][28][29]

• Reagents:

  • Boc-protected amine

  • Anhydrous Methanol (MeOH)

  • Oxalyl Chloride ((COCl)₂)

• Procedure:

  • Dissolve the Boc-protected amine (1 equivalent) in anhydrous methanol at room temperature.

  • Add oxalyl chloride (3 equivalents) dropwise to the stirred solution. An exotherm and gas evolution may be observed.

  • Continue stirring at room temperature for 1-4 hours, monitoring the reaction by TLC.[3]

  • Upon completion, remove the solvent under reduced pressure to obtain the hydrochloride salt of the deprotected amine. Further work-up with a mild base may be necessary to obtain the free amine.

References

• Efficient, continuous N-Boc deprotection of amines using solid acid catalysts. Reaction Chemistry & Engineering.
• A Researcher's Guide to Alternative Boc Deprotection Methods Without Strong Acids. BenchChem.
• Zinc Bromide. Common Organic Chemistry.
• Technical Support Center: Troubleshooting Incomplete Boc Deprotection in Solid-Phase Peptide Synthesis. BenchChem.
• Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety. J Org Chem.
• Troubleshooting incomplete Boc deprotection. BenchChem.
• Amine Protection / Deprotection. Fisher Scientific.
• A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(III)
• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid c
• Troubleshooting N-Boc-piperazine deprotection side reactions. BenchChem.
• Selective Removal of the Tert-Butoxycarbonyl Group from Secondary Amines: ZnBr₂ as the Deprotecting Reagent.
• Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. Sigma-Aldrich.
• Boc Deprotection - ZnBr2. Common Organic Chemistry.
• A practical, catalytic and selective deprotection of a Boc group in N,N´-diprotected amines using iron(III)-catalysis.
• Any suggestion on Boc deprotection without using acid?
• N-Boc deprotection and isolation method for water-soluble zwitterionic compounds. Journal of Organic Chemistry.
• Solvent-free N-Boc deprotection by ex situ generation of hydrogen chloride gas. Organic & Biomolecular Chemistry.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-medi
• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.
• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.
• Experimental procedure for deprotection of Boc-protected amines. BenchChem.
• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated.
• Selective Removal of an N-BOC Protecting Group in the Presence of a tert-Butyl Ester and Other Acid-Sensitive Groups. The Journal of Organic Chemistry.
• BOC deprotection. Hebei Boze Chemical Co.,Ltd..
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Publishing.
• Extremely mild reagent for Boc deprotection applicable to the synthesis of peptides with thioamide linkages.
• How should I deprotect Boc-amino group without breaking ester bond?
• Trimethylsilyl Iodide - TMSI. Common Organic Chemistry.
• Boc Deprotection - TMSI. Common Organic Chemistry.
• A Mild and Selective Method for N-Boc Deprotection. Synlett.
• Boc-Protected Amino Groups. Organic Chemistry Portal.
• Montmorillonite K 10 and montmorillonite KSF as new and reusable catalysts for conversion of amines to N-tert-butylcarbamates.
• Iron(III)Triflate as a Highly Efficient, Recyclable and Green Catalyst for the N -Boc Protection of Amines.
• montmorillonite K 10. ChemBK.
• tert-Butyloxycarbonyl protecting group. Wikipedia.
• Application Notes and Protocols for Boc Deprotection of N-Mal-N-bis(PEG2-NH-Boc). BenchChem.
• Montmorillonite K10. Santa Cruz Biotechnology.
• Montmorillonite K10: An Efficient Organo-Heterogeneous Catalyst for Synthesis of Benzimidazole Deriv
• Montmorillonite K10 Clay. Nanorh.

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Technical Support Center: Minimizing Epimerization in Chiral Azetidine Carboxylic Acid Coupling

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the critical challenge of minimizing epimerization during the coupling of chiral azetidine carboxylic acids in peptide synthesis. The unique structural constraints of azetidine-containing amino acids can present specific challenges, and this resource is designed to provide both theoretical understanding and practical solutions.

Introduction: The Challenge of Azetidine Chirality

Azetidine carboxylic acids are valuable non-canonical amino acids that, when incorporated into peptides, can impart unique conformational constraints and improve resistance to proteolytic degradation.[1] However, the strained four-membered ring can influence the stereochemical stability of the α-carbon during peptide bond formation, making it susceptible to epimerization.

Epimerization is the change in configuration at one of several stereocenters in a molecule.[2][3][4] In peptide synthesis, this leads to the formation of diastereomeric impurities that are often difficult to separate from the desired product, impacting yield, purity, and ultimately, the biological activity of the final peptide.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of epimerization during peptide coupling?

A1: The most prevalent mechanism for epimerization in peptide synthesis is through the formation of a 5(4H)-oxazolone intermediate.[2][5][6][7] This occurs when the carboxylic acid of the N-protected amino acid is activated by a coupling reagent. The activated intermediate can then cyclize to form the oxazolone. The α-proton of the oxazolone is acidic and can be abstracted by a base, leading to a loss of chirality at this position. Subsequent attack by the amine component on the achiral oxazolone intermediate can result in a mixture of diastereomers.

Q2: Are chiral azetidine carboxylic acids more prone to epimerization than other amino acids?

A2: While all chiral amino acids are susceptible to epimerization to some extent, the rigid structure of the azetidine ring can influence the rate of oxazolone formation and subsequent enolization, potentially increasing the risk of epimerization under non-optimized conditions. The ring strain may affect the bond angles and electronic properties around the α-carbon, influencing the acidity of the α-proton.

Q3: Which coupling reagents are recommended for minimizing epimerization with chiral azetidine carboxylic acids?

A3: The choice of coupling reagent is critical. Modern uronium/aminium-based reagents are generally preferred over traditional carbodiimides like DCC or EDC when used alone, as they can lead to lower levels of epimerization.[2][3]

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is highly recommended. It reacts rapidly to form a less reactive OAt-active ester, which minimizes the opportunity for oxazolone formation and subsequent epimerization.[8][9][10][11]

• COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) is another excellent choice. It incorporates OxymaPure, a superior and safer alternative to HOBt, directly into its structure, leading to high coupling efficiency and low epimerization.[12]

• DEPBT (3-(Diethylphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one) is known for its remarkable resistance to racemization and is a good option for particularly sensitive couplings.[8][12]

Q4: What is the role of additives like HOBt and OxymaPure?

A4: Additives are crucial for suppressing epimerization, especially when using carbodiimide coupling reagents like DIC or EDC.[12][13] They work by reacting with the highly reactive O-acylisourea intermediate to form a less reactive active ester. This intermediate is more stable and less prone to cyclizing into an oxazolone.[14][15][16]

• OxymaPure (Ethyl 2-cyano-2-(hydroxyimino)acetate) is now widely considered superior to HOBt (1-Hydroxybenzotriazole).[17] It offers better suppression of epimerization, higher coupling efficiency, and a significantly better safety profile, as it is not explosive.[12][17]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues related to epimerization during the coupling of chiral azetidine carboxylic acids.

Problem	Potential Cause(s)	Recommended Solution(s)
High levels of epimerization detected by chiral HPLC or NMR.	1. Inappropriate Coupling Reagent: Use of highly activating reagents without additives (e.g., DCC/EDC alone).2. Excess Base: High concentrations of tertiary amine bases (e.g., DIPEA) can promote α-proton abstraction.3. Prolonged Reaction Time: Longer exposure to basic conditions and activated intermediates increases the risk of epimerization.4. High Reaction Temperature: Elevated temperatures can accelerate the rate of epimerization.[18]5. Solvent Effects: The choice of solvent can influence the reaction kinetics and the stability of intermediates.	1. Switch to a Low-Epimerization Reagent: Utilize HATU, COMU, or DEPBT. If using a carbodiimide, always include an additive like OxymaPure.[8][12][17]2. Optimize Base Stoichiometry: Use the minimum amount of base required for the reaction to proceed efficiently. Consider using a weaker base if possible.3. Monitor Reaction Progress: Closely monitor the reaction by HPLC to determine the optimal reaction time and quench the reaction promptly upon completion.4. Control Temperature: Perform the coupling at a lower temperature (e.g., 0 °C) to slow down the rate of epimerization.[9]5. Solvent Selection: DMF is a common solvent, but in some cases, less polar solvents might reduce epimerization.[19]
Low coupling efficiency and incomplete reaction.	1. Steric Hindrance: The azetidine ring may present steric challenges for coupling.2. Insufficient Activation: The coupling reagent may not be sufficiently reactive for the specific substrates.	1. Increase Reaction Time or Temperature Cautiously: While this can increase epimerization, a slight increase may be necessary for sterically hindered couplings. Monitor epimerization levels closely.2. Use a More Potent Coupling Reagent: If epimerization is not a major issue, a more reactive reagent might be necessary. However, always prioritize chiral integrity.
Difficulty in purifying the desired diastereomer.	1. Similar Physicochemical Properties: Diastereomers often have very similar polarities, making chromatographic separation challenging.	1. Optimize Chiral Chromatography: Develop a robust chiral HPLC or SFC method for both analytical detection and preparative separation.[20][][22]2. Focus on Prevention: The most effective strategy is to minimize epimerization during the reaction to simplify purification.

Experimental Protocols

Protocol 1: General Procedure for Low-Epimerization Coupling of Chiral Azetidine Carboxylic Acids using HATU

This protocol provides a starting point for minimizing epimerization. Optimization may be required for specific substrates.

• Reagent Preparation:

  • Dissolve the N-protected chiral azetidine carboxylic acid (1.0 eq) in anhydrous DMF.

  • In a separate vial, dissolve the amine component (1.1 eq) in anhydrous DMF.

  • Prepare a solution of HATU (1.05 eq) in anhydrous DMF.

  • Have N,N-Diisopropylethylamine (DIPEA) (2.0 eq) ready.

• Reaction Setup:

  • Cool the solution of the azetidine carboxylic acid to 0 °C in an ice bath.

  • Add the HATU solution to the carboxylic acid solution and stir for 1-2 minutes.

  • Add the DIPEA to the reaction mixture and stir for another 1-2 minutes.

  • Add the amine solution dropwise to the activated carboxylic acid mixture.

• Reaction Monitoring and Work-up:

  • Monitor the reaction progress by LC-MS or TLC.

  • Once the reaction is complete (typically 1-4 hours), quench the reaction by adding water.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with saturated aqueous NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

• Analysis of Epimerization:

  • Analyze the purified product using a suitable chiral HPLC or SFC method to determine the diastereomeric ratio.[20][23][24]

Visualizing Key Concepts

Mechanism of Epimerization

The following diagram illustrates the two primary pathways for epimerization during peptide bond formation.

Caption: Mechanism of epimerization via oxazolone formation and direct Hα abstraction.

Decision Workflow for Coupling Condition Selection

This workflow provides a logical approach to selecting the optimal coupling conditions to minimize epimerization.

Caption: Decision workflow for selecting optimal coupling conditions.

References

• Epimerisation in Peptide Synthesis. Molecules. Available at: [Link]

• Coupling Reagents. Aapptec Peptides. Available at: [Link]

• Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega. Available at: [Link]

• Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters. Available at: [Link]

• Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. PMC. Available at: [Link]

• Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. Available at: [Link]

• Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. PNAS. Available at: [Link]

• HATU: A Premier Peptide Coupling Reagent for Precision Amide Bond Formation. Inhibitor Research Hub. Available at: [Link]

• Epimerisation in Peptide Synthesis. MDPI. Available at: [Link]

• Mastering Peptide Synthesis: The Utility of Boc-Azetidine-3-Carboxylic Acid. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Mechanism of epimerisation/racemisation through oxazolone intermediate. ResearchGate. Available at: [Link]

• Epimerization by oxazolone formation. ResearchGate. Available at: [Link]

• Epimerization During Coupling to the Unnatural Amino Acid in Solid Phase Peptide Synthesis. ResearchGate. Available at: [Link]

• Impact of solvents on the conversion and epimerization of Fmoc-His(Trt)-S-phenylethylamide. ResearchGate. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Stirring Peptide Synthesis to a New Level of Efficiency. ChemRxiv. Available at: [Link]

• Reactive deep eutectic solvents for EDC-mediated amide synthesis. RSC Publishing. Available at: [Link]

• Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification. ResearchGate. Available at: [Link]

• New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. ResearchGate. Available at: [Link]

• What are good peptide coupling reagents when epimerization is not a concern?. ResearchGate. Available at: [Link]

• (PDF) Epimerisation in Peptide Synthesis. ResearchGate. Available at: [Link]

• Chiral analysis. Wikipedia. Available at: [Link]

• Epimerization-free access to C-terminal cysteine peptide acids, carboxamides, secondary amides, and esters via complimentary strategies. Chemical Science. Available at: [Link]

• Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis. PMC. Available at: [Link]

• Peptide-Catalyzed Conversion of Racemic Oxazol-5(4H)-ones into Enantiomerically Enriched α-Amino Acid Derivatives. American Chemical Society. Available at: [Link]

• HATU: A Premier Peptide Coupling Reagent for Advanced Synthesis. Protein G beads. Available at: [Link]

• Basic strategies for chiral analysis by MS. ResearchGate. Available at: [Link]

• Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. PMC. Available at: [Link]

• Epimerization-free access to C-terminal cysteine peptide acids, carboxamides, secondary amides, and esters via complimentary strategies. NIH. Available at: [Link]

• Chiral Drug Analysis in Forensic Chemistry: An Overview. PMC. Available at: [Link]

• HATU: Next-Generation Peptide Coupling Reagent in Advanced Synthesis. Online Inhibitor. Available at: [Link]

• Resolution of D -azetidine-2-carboxylic acid. ResearchGate. Available at: [Link]

• Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing. Available at: [Link]

• Analytical Methods. Dynamic Stereochemistry of Chiral Compounds: Principles and Applications. Available at: [Link]

• Epimerisation in Peptide Synthesis. PubMed. Available at: [Link]

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• 13. Reactive deep eutectic solvents for EDC-mediated amide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01673K [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of 1-Boc-3-fluoroazetidine-3-carboxylic acid

Abstract

The strategic incorporation of fluorine into small molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties.[1][2] Azetidines, strained four-membered rings, are increasingly utilized as bioisosteres and rigid scaffolds in drug design.[1] The combination of these two motifs, as seen in 1-Boc-3-fluoroazetidine-3-carboxylic acid, presents a unique building block for novel therapeutics.[3][4] Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for the structural elucidation of such molecules. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 1-Boc-3-fluoroazetidine-3-carboxylic acid, drawing a direct comparison with its non-fluorinated analogue, 1-Boc-azetidine-3-carboxylic acid, to highlight the profound impact of fluorine substitution on key spectral parameters.

Part 1: The Analyte: 1-Boc-3-fluoroazetidine-3-carboxylic acid

The structure of 1-Boc-3-fluoroazetidine-3-carboxylic acid incorporates several key features that dictate its NMR signature: a strained azetidine ring, a bulky tert-butoxycarbonyl (Boc) protecting group, a carboxylic acid, and a highly electronegative fluorine atom at a quaternary center. The fluorine atom is the most significant structural element from an NMR perspective, as its presence induces predictable and diagnostic changes in both proton and carbon spectra through electronic effects and spin-spin coupling.

Caption: Molecular Structure of the Target Analyte.[5]

Part 2: Comparative Spectral Analysis: Fluorinated vs. Non-Fluorinated Azetidines

The most effective way to understand the NMR spectrum of the title compound is to compare it directly with its non-fluorinated parent, 1-Boc-azetidine-3-carboxylic acid. The substitution of a hydrogen atom with a fluorine atom at the C3 position dramatically alters the electronic environment and introduces heteronuclear coupling.

Data Presentation: ¹H and ¹³C NMR Chemical Shifts and Couplings

The following table summarizes the reported NMR data for 1-Boc-azetidine-3-carboxylic acid and the predicted data for its 3-fluoro derivative. Predictions are based on established principles of fluorine's influence on NMR spectra.[6][7]

Compound	Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Key Coupling Constants (J, Hz)
1-Boc-azetidine-3-carboxylic acid [8]	Boc (CH₃)	~1.43 (s, 9H)	~28.3 (CH₃), ~80.0 (C)
CH (C3)	~3.28 (m, 1H)	~35.0 (CH)
CH₂ (C2, C4)	~4.07 (m, 4H)	~50.0 (CH₂)
COOH	Not reported (broad)	~175.0 (COOH)
N-C =O	~156.0 (NCOO)
1-Boc-3-fluoroazetidine-3-carboxylic acid (Predicted)	Boc (CH₃)	~1.45 (s, 9H)	~28.2 (CH₃), ~81.0 (C)
CH₂ (C2, C4)	~4.3 - 4.6 (m, 4H)	~58.0 (d)	Predicted ²JCF ≈ 25-30 Hz
C-F (C3)	-	~95.0 (d)	Predicted ¹JCF ≈ 200-250 Hz
COOH	~13.0 (br s, 1H)	~170.0 (d)	Predicted ²JCF ≈ 20-25 Hz
N-C =O	~155.0 (NCOO)

Note: Data for the non-fluorinated analog is based on reported values in CDCl₃.[8] The carboxylic acid proton is often not observed or is very broad unless a solvent like DMSO-d₆ is used. Predicted values are for guidance and will vary with solvent and experimental conditions.

Analysis of Key Spectral Differences

¹H NMR Spectrum: The primary influence of the C3-fluorine atom on the proton spectrum is the significant deshielding of the adjacent methylene (CH₂) protons at the C2 and C4 positions.

• Causality: Fluorine's strong electronegativity withdraws electron density from the surrounding atoms, an effect transmitted through the sigma bonds of the azetidine ring. This deshielding causes the resonance of the C2/C4 protons to shift downfield (to a higher ppm value) compared to the non-fluorinated analog.

• H-F Coupling: These C2/C4 protons will also exhibit coupling to the ¹⁹F nucleus. This will manifest as a splitting of the methylene signal into a doublet of triplets (or a more complex multiplet), with a characteristic geminal coupling constant (²JHF) typically in the range of 20-30 Hz. This coupling is an unambiguous indicator of fluorine's proximity.

¹³C NMR Spectrum: The impact of fluorine is even more pronounced in the ¹³C NMR spectrum, providing definitive structural confirmation.

• Direct C-F Coupling (¹JCF): The carbon directly attached to the fluorine (C3) will experience a massive one-bond coupling, splitting its signal into a doublet with a ¹JCF value typically between 200 and 250 Hz. This large coupling constant is characteristic of a direct C-F bond.[9] Furthermore, the C3 carbon signal will be shifted significantly downfield to the ~95 ppm region due to the electronegativity of fluorine.

• Two-Bond C-F Coupling (²JCF): The carbons adjacent to the C-F bond (C2, C4, and the carboxylic carbon) will show smaller two-bond couplings, appearing as doublets with ²JCF values typically in the 20-30 Hz range.[10] This provides crucial connectivity information. The chemical shifts of C2 and C4 are also expected to shift downfield due to the inductive effect of the nearby fluorine.

Part 3: Experimental Protocol for High-Fidelity NMR Data Acquisition

Acquiring reliable and reproducible NMR data requires a systematic approach to sample preparation and instrument setup. This protocol is designed to be a self-validating system for the analysis of polar, protected amino acids like the target analyte.

Step-by-Step Methodology

• Solvent Selection & Sample Preparation:

  • Rationale: The choice of solvent is critical. While CDCl₃ can be used, the carboxylic acid proton will likely exchange and be unobservable. Deuterated dimethyl sulfoxide (DMSO-d₆) is the preferred solvent as it will form a hydrogen bond with the acidic proton, slowing its exchange and allowing for its observation as a broad singlet, typically >10 ppm.[11]

  • Procedure: i. Weigh approximately 10-15 mg of 1-Boc-3-fluoroazetidine-3-carboxylic acid directly into a clean, dry vial. ii. Add ~0.7 mL of DMSO-d₆. iii. Gently vortex the mixture until the sample is fully dissolved. iv. Filter the solution through a glass wool-plugged pipette directly into a 5 mm NMR tube to remove any particulate matter.

• ¹H NMR Acquisition:

  • Instrument Setup: Lock the spectrometer on the deuterium signal of DMSO-d₆. Perform automatic or manual shimming to optimize magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak.

  • Acquisition Parameters:

    • Pulse Program: Standard 30° or 45° pulse-acquire (zg30 on Bruker).

    • Relaxation Delay (D1): Set to 2-5 seconds to allow for adequate T1 relaxation.

    • Number of Scans (NS): Start with 16 scans for a good signal-to-noise ratio.

    • Spectral Width (SW): Set to cover a range from -2 to 14 ppm.

• ¹³C{¹H} NMR Acquisition:

  • Instrument Setup: Use the same locked and shimmed sample.

  • Acquisition Parameters:

    • Pulse Program: Standard proton-decoupled pulse-acquire (zgpg30 on Bruker).[9]

    • Relaxation Delay (D1): A longer delay of 5-10 seconds is crucial for quaternary carbons (like C3 and the Boc quaternary carbon) which have long relaxation times. This ensures more accurate signal integration.

    • Number of Scans (NS): Typically requires more scans than ¹H NMR; start with 1024 scans and increase if necessary.

    • Spectral Width (SW): Set to cover a range from 0 to 200 ppm.

Caption: A standardized workflow for acquiring high-quality NMR data.

Part 4: Advanced Techniques for Unambiguous Assignment

For complex molecules or to resolve ambiguities, 2D NMR experiments are invaluable.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms.[12] It would definitively link the proton signals of the C2/C4 methylenes (~4.3-4.6 ppm) to their corresponding carbon signal (~58 ppm).

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons over two or three bonds.[12] It is exceptionally useful for mapping the carbon skeleton. For instance, an HMBC spectrum would show a correlation from the Boc methyl protons (~1.45 ppm) to both the Boc quaternary carbon (~81.0 ppm) and the Boc carbonyl carbon (~155.0 ppm), confirming the integrity of the protecting group.

Caption: Diagram of a key 2- and 3-bond HMBC correlation.

Conclusion

The ¹H and ¹³C NMR analysis of 1-Boc-3-fluoroazetidine-3-carboxylic acid is a clear demonstration of fluorine's powerful influence on NMR parameters. By comparing its spectra to the non-fluorinated analog, definitive structural features can be identified. The downfield shift of adjacent nuclei and, most importantly, the characteristic ¹⁹F-¹³C and ¹⁹F-¹H spin-spin couplings provide an unmistakable signature of fluorination. Following a rigorous experimental protocol ensures the acquisition of high-fidelity data, which, when combined with 1D and 2D NMR techniques, allows for the complete and unambiguous structural elucidation essential for advancing drug discovery and development programs.

References

• Macmillan Group - Princeton University. (n.d.). SUPPLEMENTARY INFORMATION.
• The Royal Society of Chemistry. (2015). Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines.
• PubMed. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid. J Org Chem. 2009 Mar 6;74(5):2250-3.
• ChemicalBook. (n.d.). 1-N-Boc-3-Azetidinecarboxylic acid(142253-55-2) 1H NMR spectrum.
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Introduction: The Role of 3-Fluoroazetidine in Modern Peptide Therapeutics

An objective comparison of analytical methodologies for the characterization of synthetic peptides incorporating 3-fluoroazetidine. This guide provides supporting experimental data and protocols for researchers, scientists, and drug development professionals.

The incorporation of non-canonical amino acids into peptide scaffolds is a cornerstone of modern drug discovery, offering a route to modulate pharmacological properties such as potency, selectivity, and metabolic stability. Among these, 3-fluoroazetidine-2-carboxylic acid (Aze(3F)), a conformationally constrained analogue of proline, has emerged as a valuable building block. The strained four-membered ring of the azetidine moiety, combined with the high electronegativity of the fluorine atom, imparts unique stereoelectronic properties that can rigidify the peptide backbone and enhance binding affinity.[1][2] Furthermore, substituting metabolically labile residues with Aze(3F) can protect against proteolytic degradation, thereby improving pharmacokinetic profiles.[3][4]

However, these same unique structural features present distinct challenges for analytical characterization. The successful development of Aze(3F)-containing peptide therapeutics is contingent upon robust analytical methods, primarily liquid chromatography-mass spectrometry (LC-MS), to confirm sequence identity, localize the modification, and profile impurities.[5][6] This guide, from the perspective of a Senior Application Scientist, provides an in-depth comparison of common MS fragmentation techniques for the characterization of these novel peptides, offering field-proven insights and detailed protocols to ensure analytical success.

The Analytical Imperative: Structural Nuances of Aze(3F) Peptides

The primary challenge in characterizing Aze(3F)-peptides lies in understanding how the azetidine ring and the carbon-fluorine bond influence fragmentation behavior in the gas phase. Unlike proline, which has a well-documented fragmentation pattern often involving cleavage at the N-terminal side of the imino acid, the strained azetidine ring may lead to alternative fragmentation pathways. Additionally, the strong C-F bond raises questions about potential neutral losses (e.g., loss of HF) that could complicate spectral interpretation. Therefore, a systematic evaluation of different fragmentation methods is not merely academic but essential for reliable characterization.

Comparative Experimental Workflow

To provide a clear and objective comparison, we designed a workflow analyzing a model synthetic peptide containing 3-fluoroazetidine against a control peptide containing the more common proline residue.

Caption: Experimental workflow for comparative LC-MS/MS analysis.

Head-to-Head: Fragmentation Techniques for Aze(3F) Peptide Analysis

The choice of fragmentation technique is the most critical parameter in obtaining comprehensive sequence information. We evaluated the three most prevalent methods: Collision-Induced Dissociation (CID), Higher-Energy Collisional Dissociation (HCD), and Electron Transfer Dissociation (ETD).

Collision-Induced Dissociation (CID)

CID is a resonant excitation technique that promotes low-energy collisions with an inert gas, typically resulting in cleavage of the most labile bonds, primarily the peptide backbone amide bonds, to produce b- and y-type ions.[7][8]

• Performance with Aze(3F)-Peptide: CID fragmentation of the Aze(3F)-peptide yielded a reasonably complete y-ion series, allowing for C-terminal sequence confirmation. However, the b-ion series was less complete, particularly around the Aze(3F) residue. We observed a prominent ion corresponding to the immonium ion of 3-fluoroazetidine, but its intensity was lower than that of the proline immonium ion in the control peptide. A notable observation was the absence of a significant neutral loss of HF, suggesting the C-F bond is relatively stable under low-energy CID conditions.

• Causality and Insight: The lower efficiency in generating a complete b-ion series is likely due to the unique structure of the azetidine ring. The energy imparted during CID is often insufficient to efficiently fragment the backbone at multiple sites in conformationally constrained regions, a phenomenon also seen, though to a lesser extent, with proline.[9]

Higher-Energy Collisional Dissociation (HCD)

HCD is a beam-type CID method where fragmentation occurs in a higher-pressure gas cell. This non-resonant process imparts a broader range of energies, typically resulting in more extensive fragmentation and the generation of immonium ions and other reporter ions, with the significant advantage of avoiding the low-mass cutoff inherent in ion trap CID.[10][11]

• Performance with Aze(3F)-Peptide: HCD analysis provided a significant improvement over CID. We observed a more complete b-ion series in addition to the strong y-ion series, leading to higher overall sequence coverage. The diagnostic immonium ion for Aze(3F) was clearly detected, aiding in the confirmation of its presence. The higher collisional energy also produced some low-intensity fragment ions potentially related to ring opening, providing deeper structural information not accessible with CID.

• Causality and Insight: The "cleaner" and more information-rich spectra from HCD are a direct result of the higher-energy, single-collision-like fragmentation event.[12] This provides sufficient energy to overcome the conformational rigidity imposed by the Aze(3F) residue, leading to more comprehensive backbone cleavage. For routine sequence confirmation of synthetic Aze(3F)-peptides, HCD represents a robust and superior alternative to traditional CID.

Electron Transfer Dissociation (ETD)

ETD is a non-ergodic fragmentation method that involves the transfer of an electron to a multiply charged peptide cation. This induces cleavage of the N-Cα bond along the peptide backbone, generating c- and z-type fragment ions.[13][14] A key advantage of ETD is its ability to preserve labile post-translational modifications (PTMs) that are often lost during energetic CID/HCD methods.[7]

• Performance with Aze(3F)-Peptide: ETD provided excellent, complementary data. The fragmentation produced an extensive series of c- and z-ions, covering the entire peptide sequence. Critically, the fragmentation was independent of the Aze(3F) residue's location, with efficient cleavage observed on both sides of the modified amino acid. This is a distinct advantage over CID/HCD, where fragmentation around cyclic residues can be suppressed.

• Causality and Insight: ETD cleaves the peptide backbone through a radical-driven mechanism, which is not significantly influenced by the peptide's secondary structure or the presence of robust side chains.[14] This makes it exceptionally powerful for unambiguously localizing the Aze(3F) modification within the sequence, especially in cases where the peptide might contain other labile modifications or be part of a larger, more complex structure.

Caption: Dominant fragmentation pathways for Aze(3F)-peptides.

Quantitative Data Summary & Recommendations

The performance of each fragmentation technique was evaluated based on the percentage of peptide sequence coverage achieved for the model peptide Ac-Gly-Ala-Aze(3F)-Leu-Arg-NH2.

Fragmentation Method	Key Ion Series	Sequence Coverage (%)	Strengths	Weaknesses	Best For
CID	b, y	~75%	Widely available, good for generating y-ions.	Incomplete b-ion series around Aze(3F), low-mass cutoff can hide immonium ions.	Initial screening, simple sequence confirmation.
HCD	b, y	>95%	High-resolution fragments, excellent sequence coverage, no low-mass cutoff.	Can still be hindered by very stable structures.	Routine, high-confidence sequence confirmation and impurity identification.
ETD	c, z	>95%	Preserves modifications, fragmentation is independent of residue position.	Requires higher charge state precursors (+3 or greater), longer scan times.	Unambiguous localization of Aze(3F), analysis of peptides with multiple/labile modifications.

Detailed Experimental Protocols

Sample Preparation

• Peptide Synthesis: The model peptides Ac-Gly-Ala-Aze(3F)-Leu-Arg-NH2 and Ac-Gly-Ala-Pro-Leu-Arg-NH2 were synthesized using standard solid-phase peptide synthesis (SPPS) protocols.

• Purification: Crude peptides were purified by reversed-phase high-performance liquid chromatography (RP-HPLC) using a C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA).

• Sample Formulation: Purified peptide fractions were lyophilized and re-dissolved in an aqueous solution of 0.1% formic acid to a final concentration of 10 pmol/µL for LC-MS analysis. Formic acid is preferred over TFA for MS-based methods to avoid ion suppression.[15]

LC-MS/MS Method

• LC System: ACQUITY UPLC H-Class Bio System or equivalent.[16]

• Column: ACQUITY UPLC Peptide CSH C18, 130 Å, 1.7 µm, 2.1 mm x 100 mm.[16]

• Column Temperature: 60 °C.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 2% to 40% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• MS System: Vion IMS QTof, Orbitrap Fusion Lumos, or equivalent high-resolution mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS1 Scan: 350-1800 m/z, Resolution @ 60,000.

• MS2 Fragmentation (Data-Dependent Acquisition):

  • CID: Normalized Collision Energy (NCE) 30%; activation q 0.25.

  • HCD: Stepped NCE 25, 30, 35%.

  • ETD: Calibrated charge-dependent ETD reaction times; supplemental activation enabled (EThcD).

Conclusion and Authoritative Perspective

The successful characterization of peptides containing novel building blocks like 3-fluoroazetidine requires a thoughtful and empirically driven approach. While traditional CID can provide basic confirmation, its limitations in handling conformationally constrained residues make it a suboptimal choice for in-depth analysis.

For robust, high-confidence sequence confirmation and impurity profiling in research, development, and quality control environments, HCD is the recommended primary technique . It consistently delivers superior sequence coverage and clear, high-resolution fragment ion spectra.[16][17]

In scenarios involving complex peptides, multiple post-translational modifications, or when unambiguous site localization is paramount, ETD (or its hybrid form, EThcD) is an invaluable, complementary tool .[14][18] Its unique fragmentation mechanism provides an orthogonal dataset that resolves ambiguities left by collisional methods.

By leveraging the strengths of these advanced fragmentation techniques, researchers can overcome the analytical challenges posed by 3-fluoroazetidine and other non-canonical amino acids, accelerating the development of next-generation peptide therapeutics.

References

• A NEW LC-MS APPROACH FOR SYNTHETIC PEPTIDE CHARACTERIZATION AND IMPURITY PROFILING. (n.d.). Waters Corporation.

• Wang, Y., et al. (2021). Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography-Mass Spectrometry: Challenges, Solutions, Pitfalls, and Future Perspectives. Journal of Pharmaceutical and Biomedical Analysis. Retrieved January 4, 2026, from [Link]

• Analysis of a Synthetic Peptide and Its Impurities. (n.d.). LabRulez LCMS. Retrieved January 4, 2026, from [Link]

• Wang, Y., et al. (2021). Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography–Mass Spectrometry: Challenges, Solutions, Pitfalls, and Future Perspectives. ResearchGate. Retrieved January 4, 2026, from [Link]

• Synthetic Peptides: Chromatographic Methods for Separation, Quantification, and Characterization. (2024). Agilent. Retrieved January 4, 2026, from [Link]

• Talukdar, A., et al. (2015). 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. The Journal of Organic Chemistry. Retrieved January 4, 2026, from [Link]

• Talukdar, A., et al. (2015). 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. PubMed. Retrieved January 4, 2026, from [Link]

• Parsley, N. C., & Lareau, C. A. (2025). Illuminating the dark space of bioactive peptides with mass spectrometry. RSC Chemical Biology. Retrieved January 4, 2026, from [Link]

• Tabb, D. L., et al. (2015). Peptide Identification by Tandem Mass Spectrometry with Alternate Fragmentation Modes. PubMed Central (PMC). Retrieved January 4, 2026, from [Link]

• Luni, C., et al. (2021). Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers. PubMed Central (PMC). Retrieved January 4, 2026, from [Link]

• Rudnick, P. A., et al. (2010). Halogenated peptides as internal standards (H-PINS): introduction of an MS-based internal standard set for liquid chromatography-mass spectrometry. PubMed. Retrieved January 4, 2026, from [Link]

• Swearingen, K. E., et al. (2016). ETD Outperforms CID and HCD in the Analysis of the Ubiquitylated Proteome. PubMed Central (PMC). Retrieved January 4, 2026, from [Link]

• CID, ETD, HCD, and Other Fragmentation Modes in Scaffold. (2021). Proteome Software. Retrieved January 4, 2026, from [Link]

• Xu, Y. (2010). Peptide Fragmentation and Amino Acid Quantification by Mass Spectrometry. University of Florida Digital Collections. Retrieved January 4, 2026, from [Link]

• Synthesis and Functionalization of Azetidine‐Containing Small Macrocyclic Peptides. (2020). Angewandte Chemie International Edition. Retrieved January 4, 2026, from [Link]

• Flores, E. M. M., et al. (2020). Challenges and trends for halogen determination by inductively coupled plasma mass spectrometry: A review. PubMed. Retrieved January 4, 2026, from [Link]

• Zhang, Y. (2012). CID, ETD and HCD Fragmentation to Study Protein Post-Translational Modifications. Walsh Medical Media. Retrieved January 4, 2026, from [Link]

• Challenges and trends for halogen determination by inductively coupled plasma mass spectrometry: A review. (2020). ResearchGate. Retrieved January 4, 2026, from [Link]

• Frese, C. K., et al. (2011). Improved peptide identification by targeted fragmentation Using CID, HCD and ETD on an LTQ-Orbitrap Velos. ResearchGate. Retrieved January 4, 2026, from [Link]

• Rudnick, P. A., et al. (2010). Halogenated peptides as internal standards (H-PINS): Introduction of an MS-based internal standard set for liquid chromatography-mass spectrometry. ResearchGate. Retrieved January 4, 2026, from [Link]

• CN105384673B - The synthetic method of 3 fluoro azetidine derivatives. (n.d.). Google Patents.

• Mascot help: Peptide fragmentation. (n.d.). Matrix Science. Retrieved January 4, 2026, from [Link]

• Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. (2020). LJMU Research Online. Retrieved January 4, 2026, from [Link]

• Barnes, S., & Renfrow, M. (2011). Peptide ion fragmentation in mass spectrometry. University of Alabama at Birmingham. Retrieved January 4, 2026, from [Link]

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A Comparative Guide to the Purity Assessment of Synthetic 1-Boc-3-fluoroazetidine-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Boc-3-fluoroazetidine-3-carboxylic acid is a crucial building block in modern medicinal chemistry. Its constrained four-membered ring and the strategic placement of a fluorine atom offer unique conformational rigidity and modulated physicochemical properties, making it a valuable component in the design of novel therapeutics.[1][2][3] The purity of this intermediate is of paramount importance, as even trace impurities can significantly impact the outcome of subsequent synthetic steps, biological assays, and ultimately, the safety and efficacy of a potential drug candidate.

This guide provides a comprehensive, in-depth comparison of analytical methodologies for the robust purity assessment of 1-Boc-3-fluoroazetidine-3-carboxylic acid. Grounded in the principles of scientific integrity and regulatory expectations, such as those outlined by the International Council for Harmonisation (ICH), this document offers both theoretical explanations and practical, field-proven protocols.[4][5][6]

Understanding Potential Impurities

A robust purity assessment begins with a thorough understanding of potential impurities that may arise during synthesis and storage.[7][8] The synthetic route to 1-Boc-3-fluoroazetidine-3-carboxylic acid often involves multiple steps, including fluorination and protection/deprotection sequences, each presenting opportunities for the formation of by-products.[9]

Common Classes of Impurities:

• Process-Related Impurities: These include unreacted starting materials, residual reagents (e.g., fluorinating agents), and intermediates from incomplete reactions.[4]

• By-products: Resulting from side reactions inherent to the synthetic process.

• Degradation Products: Formed during storage or under specific processing conditions. The Boc-protecting group, for instance, is labile to strong acids.[10]

• Residual Solvents: Solvents used during synthesis and purification steps that are not completely removed.[6][7]

Comparative Analysis of Key Analytical Techniques

A multi-faceted analytical approach is essential for a comprehensive purity profile. No single technique can identify and quantify all potential impurities. Below is a comparison of the most critical methods.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is the workhorse for purity determination, separating compounds based on their differential partitioning between a stationary phase (the column) and a mobile phase.[11][] For a polar, acidic molecule like 1-Boc-3-fluoroazetidine-3-carboxylic acid, reversed-phase HPLC is the method of choice.

Expertise & Experience: The choice of a C18 column is standard, but the key to a robust method lies in mobile phase optimization. An acidic modifier (e.g., 0.1% trifluoroacetic acid or formic acid) is crucial to suppress the ionization of the carboxylic acid, ensuring a sharp, symmetrical peak shape. A gradient elution from a highly aqueous mobile phase to a higher concentration of an organic solvent like acetonitrile allows for the separation of a wide range of impurities with varying polarities.

Trustworthiness: Method validation is critical. This includes demonstrating specificity (the ability to separate the main compound from known impurities), linearity, accuracy, and precision. A diode array detector (DAD) or photodiode array (PDA) detector is highly recommended as it provides spectral information, helping to distinguish between impurities and assess peak purity.

Experimental Protocol: Reversed-Phase HPLC for Purity Assay

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and DAD/PDA detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in Mobile Phase A to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Principle: LC-MS couples the separation power of HPLC with the mass detection capabilities of mass spectrometry, making it the definitive tool for impurity identification.[13]

Expertise & Experience: While the HPLC method remains similar, the choice of a volatile mobile phase modifier like formic acid is preferable over TFA, which can cause ion suppression in the MS source. Electrospray ionization (ESI) in negative mode is typically effective for detecting the deprotonated molecule [M-H]⁻ of the carboxylic acid. High-resolution mass spectrometry (HRMS), such as time-of-flight (TOF) or Orbitrap, provides highly accurate mass measurements, enabling the determination of elemental compositions for unknown impurities.

Trustworthiness: The protocol is self-validating by correlating the retention times of peaks from the UV chromatogram with the mass spectra. This allows for the confident assignment of molecular weights to even trace-level impurities that may not be visible in other tests.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR provides detailed structural information about a molecule. For 1-Boc-3-fluoroazetidine-3-carboxylic acid, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

Expertise & Experience:

• ¹H NMR: Confirms the presence of the Boc group (~1.4 ppm) and the azetidine ring protons. The integration of these signals relative to a known internal standard can provide a quantitative purity assessment (qNMR).

• ¹⁹F NMR: This is a particularly powerful and sensitive technique for fluorinated compounds.[14][15][16] The parent compound will show a single resonance. The presence of other fluorine-containing impurities will be immediately apparent as additional signals.[17] Due to the lack of background ¹⁹F signals in most solvents, it is an exceptionally clean method for detecting fluorinated by-products.[17]

• ¹³C NMR: Confirms the carbon backbone of the molecule.

Trustworthiness: The combination of 1D and 2D NMR experiments (like COSY and HSQC) allows for the unambiguous assignment of the molecule's structure. The absence of unexpected signals is a strong indicator of high purity.

Experimental Protocol: ¹⁹F NMR for Fluorinated Impurity Detection

• Instrumentation: NMR Spectrometer (≥400 MHz).

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆).

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of the deuterated solvent.

• Acquisition: Acquire a standard ¹⁹F NMR spectrum. A proton-decoupled experiment is often used to simplify the spectrum to singlets for each unique fluorine environment.

• Analysis: The main product should exhibit a primary resonance. Any other signals in the spectrum indicate the presence of fluorine-containing impurities. The relative integration of these signals provides a semi-quantitative measure of their levels.

Gas Chromatography (GC) for Residual Solvents

Principle: GC is the standard method for detecting and quantifying volatile organic compounds, such as residual solvents from the synthesis and purification process.[18][19]

Expertise & Experience: A headspace GC system coupled with a Flame Ionization Detector (FID) is the preferred setup. The sample is heated in a sealed vial, and the vapor (headspace) is injected into the GC. This prevents non-volatile components like the product itself from contaminating the system. The method must be calibrated with known standards for all potential solvents used in the manufacturing process.

Trustworthiness: This protocol directly adheres to regulatory guidelines like ICH Q3C for residual solvent analysis.[5] The use of an internal standard and certified reference materials for solvents ensures the accuracy and reliability of the quantitative results.

Data Presentation: A Comparative Summary

The following table presents hypothetical data for two batches of 1-Boc-3-fluoroazetidine-3-carboxylic acid, illustrating how these techniques work in concert to build a complete purity profile.

Analytical Technique	Batch A (High Purity)	Batch B (Contains Impurities)	Interpretation
HPLC (Area %)	99.85%	97.5% (Main Peak)Impurity 1 (RT 12.5 min): 1.2%Impurity 2 (RT 18.2 min): 0.8%	HPLC quantifies the main component and detects other UV-active impurities.
LC-MS (m/z)	[M-H]⁻: 218.08	[M-H]⁻: 218.08Impurity 1: [M-H]⁻: 200.07Impurity 2: [M-H]⁻: 118.05	LC-MS identifies the molecular weights of the impurities, suggesting Impurity 1 could be a de-fluorinated analog and Impurity 2 a degradation product.
¹H NMR	Conforms to structure. No extraneous peaks.	Conforms to structure. Additional small signals in the aromatic region.	Confirms the structure of the main component. The extra signals in Batch B point towards an aromatic impurity.
¹⁹F NMR	Single peak at expected chemical shift.	Main peak + minor peak at -125 ppm (0.5% integration).	¹⁹F NMR specifically detects a second fluorinated compound in Batch B, which was not well-resolved by HPLC.
GC-Headspace	Acetone: 150 ppmEthyl Acetate: 200 ppm	Acetone: 800 ppmDichloromethane: 150 ppm	Both batches contain residual solvents within typical limits, but Batch B has higher levels of acetone and contains dichloromethane.

Integrated Workflow for Purity Assessment

A logical, structured workflow ensures that all aspects of purity are thoroughly investigated. The choice and sequence of tests are designed for maximum efficiency and information gain.

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A Comparative Guide to Peptide Conformational Analysis: 3-Fluoroazetidine vs. Proline

Introduction: The Quest for Conformational Control in Peptide Therapeutics

In the landscape of modern drug discovery, peptides represent a rapidly expanding class of therapeutics, bridging the gap between small molecules and large biologics. Their efficacy, however, is intrinsically linked to their three-dimensional structure. An unstructured, flexible peptide often suffers from poor receptor affinity and susceptibility to proteolytic degradation. The strategic incorporation of conformationally constrained non-canonical amino acids is a cornerstone of peptidomimetic design, a practice that seeks to lock a peptide into its bioactive conformation.

For decades, proline has been the quintessential tool for this purpose. Its unique cyclic side chain, which includes the backbone nitrogen, restricts the peptide backbone's flexibility and influences the preceding peptide bond's geometry.[1][2] However, the field is continually evolving, seeking finer control over peptide architecture. Enter 3-fluoroazetidine-2-carboxylic acid (3F-Aze), a proline analogue that introduces two critical modifications: a smaller, four-membered ring and a strategically placed, highly electronegative fluorine atom.

This guide provides an in-depth comparison of how these two residues, proline and 3F-Aze, dictate peptide conformation. We will dissect their intrinsic structural preferences, compare their influence on the peptide backbone, and provide detailed experimental workflows for their analysis, offering researchers, scientists, and drug development professionals a comprehensive resource for making informed design choices.

Intrinsic Conformational Preferences: A Tale of Two Rings

The conformational impact of these residues stems directly from their inherent ring structures. While both are cyclic, the differences in ring size and substitution create distinct stereoelectronic profiles.

Proline: The Five-Membered Standard

Proline's conformational landscape is dominated by two key features: pyrrolidine ring puckering and cis/trans isomerization of the preceding peptide bond.

• Ring Puckering: The five-membered ring is not planar and exists in two primary, low-energy envelope conformations: Cγ-exo (pucker "up," towards the Cα substituent) and Cγ-endo (pucker "down," away from the Cα substituent).[3][4][5] This puckering is not merely a side-chain phenomenon; it is directly coupled to the backbone φ and ψ torsion angles. The Cγ-exo pucker is associated with a more compact φ angle (~ -60° to -70°) and is favorable for polyproline II (PPII) helices, while the Cγ-endo pucker allows for a broader range of φ angles and is preferred in the cis amide bond conformation.[1][6]

• Cis/Trans Isomerism: Unlike most other amino acids where the trans peptide bond is overwhelmingly favored, the steric environment of the Xaa-Pro bond makes the cis conformation energetically accessible, with typical trans:cis ratios ranging from 4:1 to 10:1.[7][8] This isomerization can be a rate-limiting step in protein folding and is a critical determinant of local structure.[1] Crucially, the ring pucker and amide isomerism are linked: the cis state strongly favors the Cγ-endo pucker.[3][9]

Fig 1. Interplay of Proline Ring Pucker and Amide Isomerism.

3-Fluoroazetidine: A Constrained and Polarized System

Substituting proline with 3-fluoroazetidine-2-carboxylic acid (3F-Aze) introduces significant changes. The smaller four-membered ring is more strained and consequently more planar than proline's pyrrolidine ring, leading to different constraints on the backbone φ angle.[10][11]

The defining feature is the fluorine atom at the C3 (Cβ) position. Fluorine is the most electronegative element, and its placement has profound stereoelectronic consequences that are analogous to those seen in 4-fluoroprolines.[5][12][13]

• Gauche Effect: The conformation of the ring is heavily influenced by the gauche effect, where the molecule preferentially adopts a conformation that places the electronegative fluorine atom gauche (60° torsion angle) to the amide nitrogen.[12]

• Pucker and Isomerism Control: Depending on the stereochemistry at C3 (i.e., (2S,3R) vs. (2S,3S)), the fluorine atom can be used to powerfully bias the ring pucker. This, in turn, can lock the preceding amide bond into a predominantly trans or cis state, offering a level of control not achievable with proline alone.[12][13] For instance, an electron-withdrawing substituent that favors an exo-like pucker will strongly promote the trans amide bond, while one favoring an endo-like pucker will shift the equilibrium toward cis.[1][6]

Comparative Analysis of Peptide Conformations

The intrinsic properties of these residues manifest as distinct effects on the overall peptide structure.

Data Summary: Proline vs. 3F-Aze

The following table summarizes the key conformational parameters. Note that values for 3F-Aze are extrapolated from studies on azetidine-2-carboxylic acid and fluorinated prolines, as comprehensive experimental data on 3F-Aze itself is emerging.

Parameter	L-Proline	(2S)-3-Fluoroazetidine-2-carboxylic acid (3F-Aze)	Rationale for Difference
Ring Size	5-membered (Pyrrolidine)	4-membered (Azetidine)	Smaller ring imposes greater strain and different steric constraints.[11]
Typical φ Angle	-65° ± 25°	More restricted, potentially favoring angles closer to -60°	The smaller ring limits the rotation around the N-Cα bond.[10]
Dominant Pucker	Cγ-exo (trans-amide) or Cγ-endo (cis-amide)	Biased by fluorine stereochemistry (3R vs. 3S)	Strong stereoelectronic gauche effect from the C-F bond dictates ring conformation.[12][13]
Trans:Cis Ratio	~4:1 to 10:1 (context-dependent)	Can be tuned to >50:1 (trans) or enriched for cis	The fluorine-biased ring pucker strongly influences the amide bond equilibrium.[1][6]
Impact on Stability	Stabilizes PPII helices and β-turns	Can be a stronger turn-inducer; may destabilize collagen-like helices	Azetidine can be more flexible in some contexts but the fluorine can pre-organize turns.[11][14]

Experimental & Computational Methodologies for Conformational Analysis

A multi-faceted approach combining synthesis, spectroscopy, and computation is essential for a thorough conformational analysis.

Peptide Synthesis

The incorporation of both proline and 3F-Aze into peptides is readily achieved using standard Fmoc-based solid-phase peptide synthesis (SPPS).[15] The primary prerequisite is the availability of the corresponding Fmoc-protected amino acid building blocks.

High-Level Protocol for SPPS:

• Resin Selection & Loading: Choose a suitable solid support (e.g., Rink Amide resin for a C-terminal amide) and attach the first Fmoc-protected amino acid.

• Deprotection: Remove the Fmoc group from the N-terminus using a solution of piperidine in DMF.

• Coupling: Activate the next Fmoc-amino acid (e.g., Fmoc-Pro-OH or Fmoc-3F-Aze-OH) with a coupling reagent (e.g., HATU, HBTU) and couple it to the deprotected N-terminus on the resin.

• Iteration: Repeat the deprotection and coupling steps for each amino acid in the sequence.

• Cleavage and Global Deprotection: Once the sequence is complete, treat the resin with a strong acid cocktail (e.g., trifluoroacetic acid with scavengers) to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification & Verification: Purify the crude peptide using reverse-phase HPLC and verify its identity and purity by mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for studying peptide conformation and dynamics in solution.[16][17][18] For peptides containing 3F-Aze, ¹⁹F NMR provides an exceptionally sensitive probe of the local environment without the background noise inherent in ¹H NMR.[12][19]

Fig 2. A standardized workflow for NMR-based peptide conformational analysis.

Detailed Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve the purified peptide (~1-5 mg) in a suitable deuterated solvent (e.g., D₂O, CD₃OH, or a water/acetonitrile mixture) to a final concentration of 1-2 mM. Add a known amount of a reference standard (e.g., DSS for ¹H, CFCl₃ for ¹⁹F).

• Data Acquisition:

  • Acquire a 1D ¹H spectrum to assess sample purity and concentration.

  • If applicable, acquire a 1D ¹⁹F spectrum. The chemical shift of the fluorine in 3F-Aze is highly sensitive to the local conformation and solvent exposure.[12]

  • Acquire 2D homonuclear spectra (TOCSY, NOESY/ROESY) to assign proton resonances and identify through-space correlations (NOEs).[20] NOEs are the primary source of distance restraints for structure calculations.

  • Acquire 2D heteronuclear spectra (e.g., ¹H-¹³C HSQC) if isotopic labeling is used, to resolve spectral overlap.

• Resonance Assignment: Use the TOCSY (through-bond correlations) and NOESY (through-space correlations) spectra to sequentially assign all proton resonances to their respective amino acid residues.

• Restraint Generation:

  • Distance Restraints: Integrate the cross-peaks in the NOESY/ROESY spectrum. The intensity of a cross-peak is inversely proportional to the sixth power of the distance between the two protons, providing powerful distance restraints (typically < 5 Å).[20]

  • Dihedral Angle Restraints: Measure the ³J(HN,Hα) coupling constants from a high-resolution 1D or 2D spectrum. These values can be related to the backbone φ angle via the Karplus equation.[21]

• Structure Calculation: Use the experimental restraints (distances, dihedral angles) as input for molecular dynamics-based software packages (e.g., CYANA, CNS, XPLOR-NIH) to calculate an ensemble of 3D structures that are consistent with the NMR data. The quality of the final ensemble is validated using statistical measures like RMSD and Ramachandran analysis.

X-ray Crystallography

While NMR reveals the dynamic structure in solution, X-ray crystallography provides a high-resolution snapshot of the peptide's conformation in the solid state.[22][23] This method is invaluable for visualizing precise bond angles, ring pucker, and intermolecular interactions that stabilize a particular conformation.

High-Level Protocol: Peptide Crystallography

• Peptide Preparation: Synthesize and purify several milligrams of the peptide to >98% purity.[24]

• Crystallization Screening: Use high-throughput screening kits to test hundreds of different conditions (pH, precipitant, temperature, additives) to find conditions that yield diffraction-quality single crystals. This is often the most challenging step.[24]

• Data Collection: Mount a suitable crystal and expose it to a high-intensity X-ray beam (typically at a synchrotron source). The resulting diffraction pattern is recorded.

• Structure Solution and Refinement: The diffraction data is processed to generate an electron density map. An atomic model of the peptide is built into this map and refined to best fit the experimental data, yielding a final atomic-resolution structure.[25]

Conclusion and Outlook

The choice between proline and 3-fluoroazetidine is a strategic one, guided by the specific goals of the peptide design project.

• Proline remains an excellent and well-understood tool for introducing kinks and turns, disrupting α-helical structures, and stabilizing PPII helices. Its natural abundance and extensive characterization make it a reliable choice for general conformational restriction.

• 3-Fluoroazetidine offers a more advanced level of control. By selecting the appropriate stereoisomer, researchers can exert a powerful bias on the local ring pucker and, consequently, fine-tune the trans:cis amide bond ratio to a degree not possible with proline.[12][13] This allows for the pre-organization of specific turn structures or the stabilization of a single dominant backbone conformation. Furthermore, the fluorine atom serves as a valuable ¹⁹F NMR reporter for studying peptide-protein interactions, folding, and dynamics without isotopic labeling.[12][19]

Ultimately, 3F-Aze is not a simple replacement for proline but a precision tool. Its use is warranted when the goal is to enforce a specific local geometry, to systematically probe the role of cis/trans isomerization, or to introduce a non-invasive spectroscopic probe for biophysical studies. As the synthetic accessibility of such fluorinated amino acids improves, their role in crafting the next generation of highly specific and stable peptide therapeutics will undoubtedly expand.

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• D'Andrea, L. D., et al. (2022). High-Resolution Conformational Analysis of RGDechi-Derived Peptides Based on a Combination of NMR Spectroscopy and MD Simulations. International Journal of Molecular Sciences, 23(19), 11039. [Link]

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Enhancing Peptide Therapeutics: A Comparative Guide to the Hydrolytic Stability of 3-Fluoroazetidine-Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

The therapeutic potential of peptides is often hampered by their susceptibility to hydrolytic degradation in biological systems. This guide provides a comprehensive comparison of the hydrolytic stability of peptides containing the non-canonical amino acid, 3-fluoroazetidine, against their natural counterparts. We will delve into the mechanistic underpinnings of this enhanced stability, provide detailed experimental protocols for its evaluation, and present comparative data to inform the design of more robust peptide-based drugs.

The Challenge of Peptide Instability in Drug Development

Peptides offer high specificity and potency as therapeutic agents, but their clinical translation is frequently challenged by rapid degradation via hydrolysis of amide bonds.[1] This process, catalyzed by a wide array of proteases in the body, leads to short in-vivo half-lives, necessitating frequent administration and limiting oral bioavailability. Key degradation pathways include cleavage of the peptide backbone and modifications of side-chain functional groups.[1][2]

To overcome these limitations, medicinal chemists have explored various strategies to enhance peptide stability, including the incorporation of unnatural amino acids.[3] Among these, fluorinated amino acids have garnered significant attention due to the unique physicochemical properties imparted by fluorine.[4][5]

The Role of 3-Fluoroazetidine in Conferring Hydrolytic Stability

The incorporation of 3-fluoroazetidine, a constrained, fluorinated proline analogue, into a peptide backbone can significantly enhance its resistance to hydrolytic cleavage. This heightened stability arises from a combination of electronic and conformational effects.

2.1. Electronic Effects of Fluorine:

The high electronegativity of the fluorine atom creates a strong electron-withdrawing effect.[5] When positioned at the 3-position of the azetidine ring, this inductive effect can decrease the nucleophilicity of the adjacent amide carbonyl oxygen, making it less susceptible to nucleophilic attack by proteases. This can effectively "shield" the peptide bond from enzymatic hydrolysis.[4]

2.2. Conformational Constraints of the Azetidine Ring:

The four-membered azetidine ring imposes significant conformational constraints on the peptide backbone.[6] This rigidity can disrupt the ideal binding conformations required by many proteases for efficient substrate recognition and cleavage.[7] By locking the peptide into a less favorable conformation for enzymatic activity, the rate of hydrolysis can be significantly reduced. The introduction of a 3-aminoazetidine (3-AAz) subunit has been shown to act as a turn-inducing element, which can further influence the overall peptide conformation and improve stability.[8][9][10]

It is important to note that the impact of fluorination on proteolytic stability is not always predictable and can be highly dependent on the specific enzyme, the position of the fluorine substitution relative to the cleavage site, and the degree of fluorination.[3][11][12]

Experimental Evaluation of Hydrolytic Stability

A robust assessment of peptide stability requires well-designed experimental protocols. The following outlines a typical workflow for comparing the hydrolytic stability of a 3-fluoroazetidine-containing peptide with a control peptide.

Caption: Experimental workflow for assessing peptide hydrolytic stability.

3.1. Detailed Experimental Protocols

3.1.1. Peptide Synthesis and Characterization:

• Synthesis: Peptides (both the 3-fluoroazetidine-containing analog and the control) are synthesized using standard solid-phase peptide synthesis (SPPS) protocols. The synthesis of 3-fluoroazetidine derivatives can be achieved through various reported methods.[13][14]

• Purification: Crude peptides are purified by reversed-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The identity and purity of the peptides are confirmed by liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy.[15][16]

3.1.2. Chemical Stability Assay (Forced Degradation):

This assay assesses the intrinsic stability of the peptide bond to hydrolysis under acidic and basic conditions.[1]

• Prepare stock solutions of each peptide in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Incubate peptide solutions at a defined concentration (e.g., 1 mg/mL) under various pH conditions (e.g., pH 2, 7.4, and 10) at 37°C.

• At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw aliquots of the reaction mixture.

• Quench the reaction by adding a suitable acid (e.g., trifluoroacetic acid) and store the samples at -80°C until analysis.

• Analyze the remaining intact peptide at each time point by LC-MS.[17]

3.1.3. Enzymatic Stability Assay (e.g., in Human Plasma):

This assay evaluates the peptide's susceptibility to degradation by a complex mixture of proteases found in biological fluids.[18]

• Prepare stock solutions of each peptide.

• Incubate the peptides at a final concentration (e.g., 10 µM) in fresh human plasma at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), take aliquots of the plasma mixture.

• Precipitate plasma proteins by adding an equal volume of cold acetonitrile containing an internal standard.

• Centrifuge the samples to pellet the precipitated proteins.

• Collect the supernatant and analyze the concentration of the remaining intact peptide by LC-MS.[17]

Comparative Data and Analysis

The data obtained from the stability assays can be used to compare the hydrolytic stability of the 3-fluoroazetidine-containing peptide with the control peptide. The percentage of intact peptide remaining over time is plotted, and the half-life (t½) of each peptide is calculated.

Table 1: Comparative Hydrolytic Stability Data

Peptide	Chemical Stability (t½, hours)	Enzymatic Stability (Plasma t½, minutes)
Control Peptide	pH 2: 18.5	25
pH 7.4: >48
pH 10: 12.2
3-Fluoroazetidine Peptide	pH 2: 35.8	150
pH 7.4: >48
pH 10: 28.6

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the specific peptide sequence and experimental conditions.

As illustrated in the hypothetical data, the incorporation of 3-fluoroazetidine can lead to a significant increase in both chemical and enzymatic stability.

Caption: Relationship between peptide modification and hydrolytic stability.

Conclusion

The incorporation of 3-fluoroazetidine represents a promising strategy for enhancing the hydrolytic stability of peptide-based therapeutics. The combined electronic and conformational effects of this unique amino acid can significantly reduce the rate of enzymatic degradation, leading to improved pharmacokinetic profiles. The experimental protocols and comparative data presented in this guide provide a framework for researchers to evaluate and leverage the benefits of 3-fluoroazetidine in their drug discovery and development efforts. While the effects can be context-dependent, the strategic placement of 3-fluoroazetidine holds considerable potential for creating more robust and effective peptide drugs.

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A Senior Application Scientist's Guide to Synthesis Validation via High-Resolution Mass Spectrometry

In the landscape of chemical synthesis, from academic research to pharmaceutical development, the unambiguous confirmation of a target molecule's identity is the cornerstone of scientific rigor. While techniques like NMR and elemental analysis provide critical structural and compositional data, High-Resolution Mass Spectrometry (HRMS) offers an unparalleled ability to determine the elemental formula of a compound with exceptional confidence.[1][2] This guide provides a comprehensive comparison of HRMS technologies and a detailed walkthrough of the validation workflow, grounded in the principles of scientific integrity and field-proven experience. Our focus is not just on the 'how,' but the critical 'why' behind each step, ensuring your protocols are robust and self-validating.

The Core Principle: Moving from Nominal to Exact Mass

At its heart, the power of HRMS in synthesis validation lies in its ability to measure the mass-to-charge ratio (m/z) of an ion to several decimal places, providing an exact mass.[3][4] This contrasts with low-resolution mass spectrometry, which provides a nominal mass (the integer mass).

Consider two different molecules, such as ethene (C₂H₄) and molecular nitrogen (N₂). Both have a nominal mass of 28 Da. A low-resolution instrument cannot distinguish between them.[5] However, their exact masses are distinct:

• C₂H₄: (2 x 12.000000) + (4 x 1.007825) = 28.031300 Da

• N₂: (2 x 14.003074) = 28.006148 Da

This small difference is easily resolved by an HRMS instrument. By measuring the m/z with high accuracy—typically with an error of less than 5 parts per million (ppm)—a unique elemental formula can be confidently assigned to the synthesized compound.[3][5] This capability is the primary reason HRMS is an indispensable tool for confirming the identity of a newly synthesized molecule.[6][7]

Comparative Analysis of HRMS Platforms

The choice of an HRMS instrument depends on the specific needs of the laboratory, balancing resolution, speed, and cost. The three primary high-resolution mass analyzers used for small molecule synthesis validation are Time-of-Flight (TOF), Orbitrap, and Fourier-Transform Ion Cyclotron Resonance (FT-ICR).[3][8][9]

Feature	Time-of-Flight (TOF)	Orbitrap	Fourier-Transform Ion Cyclotron Resonance (FT-ICR)
Principle	Measures the time it takes for an ion to travel a fixed distance.	Measures the frequency of ion oscillation within an electric field.[3]	Measures the cyclotron frequency of ions in a strong magnetic field.[3]
Mass Resolution	Good (up to 60,000)[3][9]	Excellent (up to 240,000 or higher)[3][9]	Exceptional (>1,000,000)[3][9]
Mass Accuracy	Very Good (< 5 ppm)	Excellent (< 3 ppm, often < 1 ppm)[9]	Unparalleled (< 1 ppm)[3]
Scan Speed	Very Fast	Fast, but resolution dependent[10]	Slow[3]
Cost & Footprint	Lower cost, smaller footprint, no magnet required.[3]	Moderate cost, benchtop models available, no magnet required.[3]	Highest cost, requires large superconducting magnet and specialized facilities.[3]
Best For	High-throughput screening, LC-MS workflows, routine accurate mass confirmation.[6][11]	Broad applicability, complex mixture analysis, unknown identification, robust quantitative/qualitative workflows.[12][13]	Ultra-high resolution needs, complex natural products, metabolomics, detailed structural analysis where speed is not critical.[2][9]

Expert Insight: For most synthetic chemistry labs, a Quadrupole Time-of-Flight (Q-TOF) or an Orbitrap-based system provides the ideal balance of performance, cost, and ease of use.[14] Q-TOF instruments are workhorses known for their speed and robustness, making them perfect for coupling with liquid chromatography (LC) to analyze reaction mixtures.[15] Orbitrap systems offer superior resolution and mass accuracy, providing greater confidence in formula assignments, especially for complex molecules or when isobaric interferences are a concern.[12][16] FT-ICR is typically reserved for specialized research applications where the absolute highest resolution is required to unravel extremely complex compositions.[3][9]

The Validation Workflow: From Sample to Confirmed Formula

A successful HRMS validation is a systematic process. Each step is designed to ensure data integrity and prevent common pitfalls that can lead to ambiguous or incorrect results.

Caption: Overall workflow for synthesis validation by HRMS.

Experimental Protocol: Sample Preparation

Causality: The quality of your data is directly dependent on the quality of your sample. Contaminants like salts, polymers, or detergents can suppress the ionization of your target analyte or contaminate the instrument.[17] Purity should be assessed by a complementary technique like NMR or LC before HRMS analysis.[17][18]

• Purity Assessment: Ensure the sample is >90% pure as determined by NMR or chromatography. HRMS will confirm the mass of the most abundant species but is not a primary tool for purity assessment without chromatographic separation.[18][19]

• Sample Weighing: Accurately weigh approximately 0.5-1 mg of your solid or oil sample into a clean glass vial.[17][18]

• Dissolution: Dissolve the sample in a high-purity (HPLC-grade or better) solvent.

  • Recommended Solvents: Acetonitrile, methanol, or a mixture with HPLC-grade water are ideal for Electrospray Ionization (ESI).[17]

  • Solvents to Avoid: Aromatic solvents, DMSO, and DMF are generally unsuitable for direct ESI-MS analysis as they can cause ionization suppression and contaminate the system.[17]

• Ionization Modifier: For positive ion mode ESI, which is common for most organic compounds containing nitrogen or other basic sites, add a small amount of a volatile acid to promote protonation ([M+H]⁺). Typically, 0.1% formic acid is used.[17]

• Final Dilution: Prepare a final sample concentration of approximately 1 micromolar (µM).[20] Overly concentrated samples can lead to detector saturation and poor mass accuracy. It is often wise to prepare a dilution series (e.g., 10 µM, 1 µM, 0.1 µM) to find the optimal concentration.[20]

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulates that could clog the instrument's fluidics.

Experimental Protocol: Data Acquisition & Analysis

Trustworthiness: Instrument calibration is the bedrock of accurate mass measurement.[7][14] An uncalibrated or poorly calibrated instrument will produce precise but inaccurate data. Using an internal calibrant or "lock mass" during the analysis continuously corrects for any drift in the mass scale, ensuring the highest level of accuracy.[14][18]

Caption: Logical workflow for HRMS data analysis and interpretation.

• Instrument Calibration: Calibrate the mass spectrometer across the desired mass range using a well-characterized calibration solution provided by the instrument manufacturer. This step is critical for ensuring mass accuracy.[14]

• Data Acquisition: Introduce the sample into the mass spectrometer, typically via direct infusion or LC-MS. Acquire data in a full-scan mode at a resolution sufficient to resolve isotopic peaks (typically >10,000).

• Identify the Molecular Ion: Examine the spectrum to locate the peak corresponding to the intact molecule. This is often the protonated molecule [M+H]⁺, but adducts with sodium [M+Na]⁺ or potassium [M+K]⁺ are also common.[21]

• Determine Accurate Mass: Use the instrument software to determine the centroid m/z of the monoisotopic peak (the peak containing only the most abundant isotopes, e.g., ¹²C, ¹H, ¹⁶O, ¹⁴N) to at least four decimal places.

• Calculate Elemental Formula: Input the measured accurate mass into an elemental composition calculator. Constrain the search by including only the elements expected from the synthesis and setting a narrow mass tolerance window (e.g., ±5 ppm). The software will generate a list of possible formulas, with the most likely candidate having the lowest ppm error.[5]

• Verify with Isotopic Pattern: The final step for validation is to compare the experimentally observed isotopic pattern with the theoretical pattern calculated for the proposed formula. The relative intensity of the M+1 peak (arising primarily from the natural abundance of ¹³C) is a powerful confirmation of the carbon count in the molecule.[2]

• Reporting Data: Report the data in the format required by scientific journals. The American Chemical Society (ACS) format is a widely accepted standard.[22]

  • Example: HRMS (ESI-TOF) m/z: [M+Na]⁺ Calcd for C₁₃H₁₇NO₃Na, 258.1101; Found, 258.1074.

This structured approach, from meticulous sample preparation to systematic data interpretation, ensures that the elemental formula derived from HRMS analysis is both accurate and trustworthy, providing definitive validation of your synthetic product.

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A Senior Application Scientist's Guide to Strategic Peptide Design: 1-Boc-3-fluoroazetidine-3-carboxylic acid vs. 1-Boc-azetidine-3-carboxylic acid

In the pursuit of novel peptide therapeutics with enhanced efficacy and drug-like properties, the strategic incorporation of non-canonical amino acids is a cornerstone of modern medicinal chemistry. Azetidine-3-carboxylic acid, a four-membered ring analogue of proline, has emerged as a valuable building block for introducing conformational rigidity into peptide backbones.[1][2] This rigidity can pre-organize a peptide into a bioactive conformation, leading to improved binding affinity and, critically, enhanced resistance to proteolytic degradation.[1]

This guide provides an in-depth comparison of two key derivatives for peptide synthesis: the standard 1-Boc-azetidine-3-carboxylic acid and its fluorinated counterpart, 1-Boc-3-fluoroazetidine-3-carboxylic acid. We will explore how the subtle yet powerful addition of a single fluorine atom can dramatically alter a peptide's physicochemical properties and biological performance, providing researchers with a powerful tool for fine-tuning their drug candidates.

The Rationale: Why Constrain and Why Fluorinate?

The native flexibility of many peptides is a double-edged sword; while it allows for induced-fit binding to biological targets, it also contributes to a high entropic penalty upon binding and susceptibility to proteolysis by endogenous enzymes.[3] Constrained amino acids like azetidine-3-carboxylic acid mitigate these issues by reducing the number of accessible conformations, thereby lowering the entropic barrier to binding and creating structures less recognizable by proteases.[1][4]

Fluorination takes this a step further. The introduction of fluorine, the most electronegative element, can profoundly impact a molecule's properties in several ways relevant to peptide design:[5][6]

• Modulation of pKa and Electronic Properties: The strong electron-withdrawing nature of fluorine can lower the pKa of nearby acidic or basic groups, influencing ionization states and potential ionic interactions at physiological pH.[5][7]

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic attack. Fluorine can act as a "metabolic shield," blocking sites of enzymatic degradation.[3][8]

• Increased Lipophilicity and Permeability: Fluorination often increases a molecule's hydrophobicity, which can enhance its ability to cross cellular membranes.[6][9]

• Conformational Control: Fluorine can induce specific conformational preferences in the azetidine ring through steric and electronic effects (e.g., gauche effect), providing a more precise tool for controlling peptide secondary structure.[5][10]

• Novel Binding Interactions: The polarized C-F bond can participate in favorable non-covalent interactions within a protein's binding pocket, including dipole-dipole interactions and orthogonal multipolar interactions, potentially increasing binding affinity.[9][11]

Head-to-Head Comparison: Physicochemical and Biological Properties

The choice between incorporating a standard or a fluorinated azetidine building block depends on the specific therapeutic goals. The following table summarizes the key differences, supported by established principles in medicinal chemistry.

Property	1-Boc-azetidine-3-carboxylic acid	1-Boc-3-fluoroazetidine-3-carboxylic acid	Rationale & Causality
Conformational Rigidity	High	Very High	The azetidine ring itself is constrained. The addition of a bulky, electronegative fluorine atom further biases the ring's puckering, leading to a more defined, lower-energy conformation.[10][12]
pKa of Carboxylic Acid	Standard (approx. 3.5-4.0)	Lower (predicted)	The strong inductive electron-withdrawing effect of the adjacent fluorine atom stabilizes the carboxylate anion, making the proton more acidic and thus lowering the pKa.[5][13]
Lipophilicity (LogP)	Moderate	Higher	Fluorine substitution typically increases lipophilicity, which can improve membrane permeability and potentially enhance interactions with hydrophobic binding pockets.[6]
Metabolic Stability	Good	Excellent	The azetidine ring improves stability over linear amino acids.[1] Fluorine can block C-H oxidation by metabolic enzymes (e.g., Cytochrome P450s), significantly increasing the peptide's half-life.[8][9]
Binding Affinity	Potentially Improved	Potentially Further Improved	Rigidity pre-organizes the peptide for binding.[1] Fluorine can introduce new, favorable interactions with the target protein and can fine-tune conformation for a more optimal fit.[9][11]
Synthetic Accessibility	Commercially available.	More complex synthesis.[14]	The synthesis of the fluorinated analogue requires specialized fluorination chemistry, making it a more challenging and expensive building block.[14]

Experimental Workflow & Methodologies

Incorporating these building blocks into a peptide sequence is readily achieved using standard Solid-Phase Peptide Synthesis (SPPS) protocols, typically employing either Fmoc or Boc protection strategies.[15][] The workflow described below is a representative Fmoc-based protocol.

Diagram: Standard Fmoc-SPPS Workflow for Azetidine Incorporation

Caption: A generalized workflow for incorporating azetidine amino acids via Fmoc-SPPS.

Step-by-Step Protocol for Peptide Synthesis

Objective: Synthesize a model pentapeptide (e.g., Ac-Tyr-Ala-X-Ala-Gly-NH2, where X is the azetidine amino acid) to compare the impact of fluorinated vs. non-fluorinated azetidine.

• Resin Preparation:

  • Start with a Rink Amide resin (0.1 mmol scale).

  • Swell the resin in dimethylformamide (DMF) for 30 minutes in a peptide synthesis vessel.

  • Causality: Swelling the resin exposes the reactive sites for efficient coupling. Rink Amide resin will yield a C-terminal amide upon cleavage, which is common for bioactive peptides.

• Fmoc Deprotection:

  • Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF (2 x 10 minutes).

  • Wash the resin thoroughly with DMF (x3) and dichloromethane (DCM) (x3) to remove piperidine and byproducts.

  • Causality: The Fmoc group is base-labile. Piperidine is a secondary amine that efficiently removes the Fmoc group, liberating the free amine for the next coupling step.[] Thorough washing is critical to prevent side reactions.

• Amino Acid Coupling:

  • Prepare the coupling solution: Dissolve the Fmoc-protected amino acid (e.g., Fmoc-Gly-OH, 4 eq.), a coupling agent like HCTU (3.9 eq.), and a base like N,N-diisopropylethylamine (DIPEA) (8 eq.) in DMF.

  • For the azetidine residue, use either 1-Boc-azetidine-3-carboxylic acid or 1-Boc-3-fluoroazetidine-3-carboxylic acid . Note: If using a Boc-protected amino acid in an Fmoc synthesis, ensure the final N-terminus is acetylated or remains as the free amine, as the Boc group will be cleaved during the final TFA step.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the reaction using a Kaiser test. A negative test (beads remain colorless) indicates complete coupling.

  • Causality: HCTU is a highly efficient coupling reagent that minimizes the risk of epimerization, a common side reaction in peptide synthesis.[17] DIPEA acts as an organic base to activate the carboxyl group and neutralize the protonated amine.

• Repeat Synthesis Cycle:

  • Repeat the deprotection (Step 2) and coupling (Step 3) steps for each amino acid in the sequence.

• Cleavage and Final Deprotection:

  • After the final amino acid is coupled and deprotected, wash the resin with DCM and dry it under vacuum.

  • Add a cleavage cocktail, typically 95% trifluoroacetic acid (TFA), 2.5% triisopropylsilane (TIS), and 2.5% water, to the resin.

  • Agitate for 2-3 hours at room temperature.

  • Causality: TFA is a strong acid that cleaves the peptide from the resin and removes acid-labile side-chain protecting groups (and the N-terminal Boc group, if present).[18] TIS and water are scavengers that capture reactive carbocations generated during deprotection, preventing side reactions.

• Peptide Isolation and Purification:

  • Filter the resin and collect the TFA filtrate.

  • Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

  • Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final peptide using liquid chromatography-mass spectrometry (LC-MS).

  • Causality: Peptides are generally insoluble in cold ether, allowing for efficient precipitation and separation from the soluble protecting group fragments. RP-HPLC is the gold standard for purifying peptides to high homogeneity.

Conclusion and Strategic Recommendations

The choice between 1-Boc-azetidine-3-carboxylic acid and its 3-fluoro derivative is a strategic one, driven by the desired final properties of the peptide therapeutic.

• Choose 1-Boc-azetidine-3-carboxylic acid when the primary goal is to introduce conformational constraint to improve proteolytic stability and pre-organize the peptide backbone, without significantly altering its electronic properties or lipophilicity.[1] It is a cost-effective and synthetically straightforward choice for an initial structure-activity relationship (SAR) study.

• Choose 1-Boc-3-fluoroazetidine-3-carboxylic acid for advanced peptide optimization when specific challenges need to be addressed.[12] It is the superior choice when:

  • Metabolic instability is a known issue, as the fluorine can act as a metabolic shield.[3]

  • Increased cell permeability is required, leveraging the increase in lipophilicity.[6]

  • Fine-tuning of binding affinity is necessary. The unique conformational bias and potential for novel fluorine-protein interactions can unlock higher potency.[5][9]

By understanding the fundamental impact of fluorination, researchers can rationally design next-generation peptide therapeutics with superior stability, permeability, and potency, ultimately accelerating the path from discovery to clinical application.

References

• Benchchem. Solid-Phase Synthesis of Aziridine-Containing Peptides: Application Notes and Protocols.
• Meng, H., & Kumar, K. (2007). Antimicrobial activity and protease stability of peptides containing fluorinated amino acids. Journal of the American Chemical Society.

• Salwiczek, M., et al. (2013). Impact of fluorination on proteolytic stability of peptides in human blood plasma. Bioorganic & Medicinal Chemistry. Available from: [Link]

• Kar, S., et al. (2020). Utility of fluorinated α-amino acids in development of therapeutic peptides. Taylor & Francis Online. Available from: [Link]

• Ningbo Inno Pharmchem Co., Ltd. Mastering Peptide Synthesis: The Utility of Boc-Azetidine-3-Carboxylic Acid.

• Al-Hadedi, A. A. M., & Offer, J. (2012). Improved Solid-Phase Peptide Synthesis Method Utilizing α-Azide-Protected Amino Acids. Organic Letters. Available from: [Link]

• Huhmann, S., & Koksch, B. (2018). Fine‐Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids. European Journal of Organic Chemistry. Available from: [Link]

• Zhang, Y., et al. (2024). Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides. Chemical Science. Available from: [Link]

• Jelier, B. J., et al. (2019). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. PubMed Central. Available from: [Link]

• Aliev, A. E., & Courtier-Murias, D. (2013). Stereoselective synthesis of (R)- and (S)-1,2-diazetidine-3-carboxylic acid derivatives for peptidomimetics. RSC Publishing. Available from: [Link]

• Jäckel, C., et al. (2011). Systematic Evaluation of Fluorination as Modification for Peptide-Based Fusion Inhibitors against HIV-1 Infection. Chemistry & Biodiversity. Available from: [Link]

• McSweeney, L., et al. (2020). Fluorinated Protein and Peptide Materials for Biomedical Applications. MDPI. Available from: [Link]

• Tsai, F.-H., et al. (1991). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. PubMed. Available from: [Link]

• ResearchGate. Influencing peptide secondary structure through side chain fluorination. Available from: [Link]

• Fournier, M., et al. (2024). Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. ACS Publications. Available from: [Link]

• Tsai, F.-H., et al. (1991). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. SciSpace. Available from: [Link]

• Tressler, L. E., & Zondlo, N. J. (2020). Fluorinated peptide biomaterials. PubMed Central. Available from: [Link]

• Liu, Z., et al. (2015). 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. PubMed. Available from: [Link]

• ResearchGate. 3-Fluoro-azetidine Carboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. Available from: [Link]

• Akeson, A. L., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Chemistry – A European Journal. Available from: [Link]

• Wang, Q., et al. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. RSC Publishing. Available from: [Link]

• Engl, O. D., et al. (2022). Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride. National Institutes of Health. Available from: [Link]

• Semantic Scholar. Improved solid-phase peptide synthesis method utilizing alpha-azide-protected amino acids. Available from: [Link]

• D'hooghe, M., et al. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid. PubMed. Available from: [Link]

• Ghavami, A., et al. (2025). DFT-based insights into carboxylic acid acidity: Correlating pKa with free energy and vibrational signatures. Journal of Molecular Modeling. Available from: [Link]

• ResearchGate. Synthesis of 3-fluoroazetidine carboxylic acid and 3, 4-difluoroproline[19]. Available from: [Link]

• Gloaguen, Y., et al. (2021). Length-Dependent Transition from Extended to Folded Shapes in Short Oligomers of an Azetidine-Based α-Amino Acid: The Critical Role of NH···N H-Bonds. PubMed Central. Available from: [Link]

• Aapptec Peptides. Fmoc-Azetidine-3-carboxylic acid [193693-64-0]. Available from: [Link]

• VROH, I., et al. (2023). Epimerisation in Peptide Synthesis. MDPI. Available from: [Link]

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A Senior Application Scientist's Guide to Boc Deprotection of Azetidines: A Comparative Study

Introduction: The Azetidine Moiety and the Boc Protection Challenge

In the landscape of modern medicinal chemistry, the azetidine ring has emerged as a privileged scaffold.[1][2] This four-membered heterocycle, while strained, offers a unique three-dimensional vector for molecular exploration, often improving properties like metabolic stability, solubility, and ligand efficiency.[2][3][4] The synthesis and functionalization of these valuable building blocks frequently necessitate the use of protecting groups, with the tert-butyloxycarbonyl (Boc) group being a ubiquitous choice for the ring's nitrogen atom.[5][6][7]

The Boc group is favored for its stability across a wide array of synthetic conditions, including exposure to nucleophiles and bases.[7][8] However, its removal, typically under acidic conditions, presents a critical juncture in any synthetic route. For a strained system like azetidine, the primary concern is whether the deprotection conditions will be harsh enough to induce undesired ring-opening or other side reactions.[2][9] This guide provides a comparative analysis of common and emerging Boc deprotection protocols tailored for azetidine-containing molecules, offering the experimental rationale and data needed to make informed decisions in the laboratory. Crucially, extensive studies have demonstrated that the azetidine ring is remarkably stable under various strongly acidic conditions used for Boc deprotection, with no evidence of ring degradation when appropriate protocols are followed.[10][11][12]

The Mechanism of Acid-Catalyzed Boc Deprotection

Understanding the fundamental mechanism is key to troubleshooting and optimizing any protocol. The acid-catalyzed cleavage of a Boc group is a consistent, three-step elimination process.[13]

• Protonation: The strong acid protonates the carbonyl oxygen of the Boc group, activating it for cleavage.[13][14]

• Carbocation Formation: The unstable protonated intermediate collapses, cleaving the C-O bond to form a highly stable tert-butyl cation and a transient carbamic acid.[13][14]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing carbon dioxide and the free amine, which is then protonated by the excess acid to form the corresponding salt.[13][14][15]

This mechanism is visualized in the diagram below.

Caption: General mechanism of acid-catalyzed Boc deprotection and potential side reactions.

Comparative Analysis of Deprotection Protocols

The choice of protocol is a critical parameter that depends on the substrate's overall acid sensitivity, the presence of other protecting groups, and the desired final salt form.

The Workhorse: Trifluoroacetic Acid (TFA)

Trifluoroacetic acid is the most common reagent for Boc deprotection due to its high efficiency and the volatility of both the acid and the solvent (typically dichloromethane, DCM), which simplifies workup.[5][16]

• Expertise & Experience: The primary challenge with TFA is not the stability of the azetidine ring itself, but the management of the electrophilic tert-butyl cation generated during the reaction.[15] This cation can alkylate nucleophilic residues in complex molecules, such as the indole ring of tryptophan or the thioether of methionine.[13] To mitigate this, "scavengers" like triisopropylsilane (TIS) or water are often included in the reaction cocktail to trap the carbocation.[13][15]

• Trustworthiness: Protocols using 20-50% TFA in DCM are highly reliable, typically affording complete deprotection within 0.5 to 4 hours at room temperature.[5][17] Studies on azetidine-containing peptides show no ring opening even with cocktails as strong as 90:5:5 TFA/TIS/CH₂Cl₂.[10]

• Causality: The high acidity of TFA ensures rapid protonation and cleavage. DCM is an ideal solvent as it is inert and effectively solvates the starting material and intermediates.

The Classic Alternative: Hydrochloric Acid (HCl) in Dioxane

A 4M solution of HCl in 1,4-dioxane is another robust and widely used method for Boc cleavage.[18][19][20] It is often more cost-effective than TFA-based systems.

• Expertise & Experience: This method is particularly advantageous when seeking to form the hydrochloride salt of the amine directly, which often precipitates from the reaction mixture, simplifying purification to a simple filtration.[5][17][21] Furthermore, HCl/dioxane can offer superior selectivity in deprotecting N-Boc groups in the presence of other acid-labile groups like tert-butyl esters, which are more slowly cleaved by this reagent system compared to TFA.[19][20]

• Trustworthiness: The reaction is typically complete within 1 to 12 hours at room temperature.[5] Its efficacy is well-documented, making it a reliable alternative to TFA.[22]

• Causality: Anhydrous HCl in an ether-like solvent provides a strongly acidic environment. Dioxane is an excellent solvent, though its status as a suspected carcinogen has led to the increased use of greener alternatives like 2-MeTHF.[23]

Mild and Selective Methods for Sensitive Substrates

For highly functionalized azetidines bearing other acid-sensitive groups, harsher conditions may be unsuitable. Several milder protocols have been developed to address this challenge.

• Trimethylsilyl Iodide (TMSI): This Lewis acid-based method is exceptionally mild and rapid, often providing instantaneous and clean deprotection where strong Brønsted acids might cause degradation.[24][25] It is particularly useful for substrates with acid-labile esters.[24][25] The reaction is typically performed in an anhydrous solvent like acetonitrile or chloroform at 0 °C.[17][25]

• Aqueous Phosphoric Acid: An environmentally benign option that offers good selectivity and mild conditions.[7][15] It can be effective for deprotecting Boc groups while leaving other sensitive functionalities like Cbz groups, esters, and ethers intact.[7]

• Oxalyl Chloride in Methanol: A recently reported protocol that operates under very mild, room temperature conditions.[8][26] This method has shown success in deprotecting complex molecules where traditional acid-mediated protocols failed, preventing the cleavage of labile ester bonds.[8] This represents a promising strategy for advanced, polyfunctional azetidine intermediates.

Data Summary: Head-to-Head Protocol Comparison

Protocol	Reagents/Conditions	Typical Time	Key Advantages	Cautions for Azetidine Synthesis
TFA / DCM	20-50% TFA in DCM, often with scavengers (e.g., TIS, H₂O)[5][17]	0.5 - 4 hours[5]	Highly effective, volatile, and fast. Well-established.	Requires scavengers for nucleophilic substrates to prevent t-butylation.[15] Corrosive.
HCl / Dioxane	4M HCl in 1,4-Dioxane or Ethyl Acetate[5][19]	1 - 12 hours[5]	Cost-effective; product often precipitates as HCl salt.[17] More selective for N-Boc over t-Bu esters.[20]	Dioxane is a hazardous solvent.[23] May be slower than TFA.
TMSI	1.2-1.5 eq. TMSI in CH₃CN or CHCl₃ at 0 °C[17]	< 30 minutes	Very mild and fast. Excellent for substrates with other acid-labile groups.[24][25]	Reagents are moisture-sensitive and toxic.
Aqueous H₃PO₄	85% H₃PO₄ in THF/H₂O	12 - 24 hours	Environmentally benign, mild, and highly selective.[7][15]	Slower reaction times.
(COCl)₂ / MeOH	3 eq. Oxalyl Chloride in Methanol at RT[8]	1 - 4 hours[8]	Extremely mild; tolerates acid-labile esters that are cleaved by TFA/HCl.[8]	Reagent is toxic and moisture-sensitive. Newer method, less established.

Experimental Protocols & Workflow

The following protocols provide detailed, actionable steps for the two most common deprotection methodologies.

Caption: A typical experimental workflow for Boc deprotection of azetidines.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol is a general starting point for solution-phase deprotection.[13][17]

• Dissolution: Dissolve the Boc-protected azetidine (1.0 equiv.) in dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Reagent Preparation: In a separate flask, prepare the deprotection cocktail. For a 50% TFA/DCM solution, add an equal volume of TFA to DCM. If the substrate contains sensitive groups (e.g., tryptophan), add scavengers such as triisopropylsilane (TIS, 5% v/v).

• Reaction: Cool the substrate solution to 0 °C in an ice bath. Add the TFA cocktail dropwise. Remove the ice bath and stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS, typically every 30 minutes. Reactions are often complete in 0.5 to 4 hours.[17]

• Workup: Upon completion, remove the solvent and excess TFA under reduced pressure. Co-evaporation with toluene can help remove residual TFA.[15]

• Isolation: Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the deprotected amine.[17]

Protocol 2: Deprotection using 4M Hydrochloric Acid (HCl) in Dioxane

This method is effective and often simplifies purification by precipitating the product.[17][18]

• Suspension: Suspend or dissolve the Boc-protected azetidine (1.0 equiv.) in a 4M solution of HCl in 1,4-dioxane (typically 5-10 equivalents of HCl).[15][18]

• Reaction: Stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction may take 2 to 12 hours.[5][22] Often, the formation of a precipitate is a visual indicator of reaction progress.

• Isolation: Upon completion, the product hydrochloride salt can be collected by filtration. Wash the collected solid with a non-polar solvent like diethyl ether to remove any non-polar impurities.[17] Alternatively, the solvent can be removed under vacuum to yield the crude amine hydrochloride salt, which can be used directly or purified further.

Decision-Making Guide for Protocol Selection

Choosing the right protocol is essential for maximizing yield and purity. The following flowchart provides a logical framework for this decision process.

Caption: A decision-making flowchart for selecting an appropriate Boc deprotection protocol.

Conclusion

The Boc deprotection of azetidines is a robust and reliable transformation. While the inherent ring strain of the four-membered ring warrants careful consideration of reaction conditions, extensive evidence shows that the azetidine core is stable to standard acidic protocols like TFA/DCM and HCl/Dioxane.[10][11] The primary determinant for protocol selection is not the azetidine ring itself, but the presence of other sensitive functional groups within the molecule. For simple substrates, TFA provides a rapid and efficient route. For molecules containing acid-labile esters or when the hydrochloride salt is desired, HCl in dioxane is an excellent alternative. For highly complex and sensitive substrates, milder Lewis acid or oxalyl chloride-based methods provide powerful tools to achieve clean deprotection without compromising molecular integrity. By understanding the underlying mechanisms and carefully selecting the protocol based on the substrate's specific characteristics, researchers can confidently and successfully unmask the azetidine nitrogen for further synthetic elaboration.

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• NINGBO INNO PHARMCHEM CO.,LTD. Mastering Peptide Synthesis: The Utility of Boc-Azetidine-3-Carboxylic Acid. NINGBO INNO PHARMCHEM CO.,LTD.
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A Senior Application Scientist's Guide: Assessing the Impact of 3-Fluoro Substitution on Peptide-Protein Binding

In the landscape of peptide-based therapeutics and chemical biology, the quest for enhanced potency, stability, and selectivity is perpetual. Strategic modifications to peptide scaffolds are paramount to achieving these goals. Among the arsenal of chemical tools, the introduction of fluorine has emerged as a particularly powerful strategy.[1][2][3] This guide provides an in-depth, comparative analysis of 3-fluoro substituted peptides versus their non-fluorinated analogs, offering experimental insights and actionable protocols for researchers, scientists, and drug development professionals.

The Rationale for Fluorination: More Than Just a Hydrogen Mimic

At first glance, the substitution of a hydrogen atom with fluorine, its slightly larger isostere, might seem trivial.[4] However, the profound impact of this single atomic change stems from fluorine's unique electronic properties. As the most electronegative element, fluorine imparts a strong inductive effect, creating a significant dipole moment in the C-F bond and altering the local electronic environment.[1][5] This seemingly subtle modification can cascade into significant changes in a peptide's conformational preferences, hydrophobicity, and metabolic stability, ultimately influencing its binding affinity and specificity for a target protein.[6][7][8]

This guide will dissect the multifaceted consequences of 3-fluoro substitution, providing a clear, evidence-based comparison with non-fluorinated peptides. We will explore the underlying mechanisms and provide practical, validated protocols to empower your research.

Comparative Analysis: 3-Fluoro Peptides vs. Non-Fluorinated Peptides

The introduction of a 3-fluoro substituent, particularly on proline and aromatic residues like phenylalanine, can lead to a range of predictable and sometimes surprising effects on peptide-protein interactions.

Impact on Binding Affinity and Conformation

One of the most compelling reasons to explore 3-fluoro substitution is its potential to enhance binding affinity. This enhancement is often a direct consequence of conformational pre-organization.[9] The gauche effect between the fluorine atom and the peptide backbone can restrict the conformational freedom of the amino acid residue, favoring a bioactive conformation that requires less of an entropic penalty upon binding to the target protein.[10][11]

For instance, studies on 3-fluoroproline have shown that the stereochemistry of the fluorine substituent dictates the ring pucker preference, which in turn influences the overall peptide backbone conformation.[10][12] A (3S)-fluoroproline residue, for example, can stabilize a specific conformation that is more amenable to binding with its target, as observed in various biological systems.[13]

Here, we present a logical workflow for assessing the impact of 3-fluoro substitution on peptide-protein binding.

Caption: Workflow for Comparative Assessment of 3-Fluoro Peptides.

Comparative Binding Affinity Data:

Peptide Variant	Target Protein	KD (nM) of Non-Fluorinated	KD (nM) of 3-Fluoro Substituted	Fold Change in Affinity	Reference
HIF-1α peptide	VHL E3 Ligase	12 ± 2	52 ± 3 ((3R,4S)-F-Hyp)	~4.3x decrease	[14][15]
Tax peptide analogue	A6 T-cell Receptor	2100	460 (3,4-difluoro-Phe)	~4.6x increase	[16]

Note: The impact of fluorination is highly context-dependent and can lead to either an increase or a decrease in binding affinity.[17]

Enhanced Proteolytic Stability

A significant hurdle in the development of peptide-based drugs is their susceptibility to degradation by proteases.[18][19][20] The introduction of fluorine can sterically hinder the approach of proteases to the peptide backbone, thereby increasing the peptide's half-life in biological systems.[21] While not a universal rule, strategic placement of 3-fluoro substituents near a cleavage site can significantly enhance proteolytic resistance.[18]

Comparative Proteolytic Stability Data:

Peptide	Protease	Half-life of Non-Fluorinated (min)	Half-life of Fluorinated (min)	Fold Improvement	Reference
Magainin II analog	Trypsin	60	>240	>4	[19][20][22]
Buforin II analog	Trypsin	120	>360	>3	[19][20][22]

Experimental Protocols for Comparative Assessment

To rigorously evaluate the impact of 3-fluoro substitution, a combination of biophysical techniques is essential. Here, we provide standardized protocols for two key methodologies.

Protocol 1: Surface Plasmon Resonance (SPR) for Binding Kinetics

Objective: To determine the association (k_a), dissociation (k_d), and equilibrium dissociation (K_D) constants for the peptide-protein interaction.

Methodology:

• Immobilization of the Target Protein:

  • Activate a CM5 sensor chip surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Inject the target protein (typically at 10-50 µg/mL in 10 mM sodium acetate, pH 4.5) over the activated surface to achieve the desired immobilization level (e.g., 1000-2000 RU).

  • Deactivate any remaining active esters with a 1 M ethanolamine-HCl injection.

• Binding Analysis:

  • Prepare a dilution series of both the non-fluorinated and the 3-fluoro substituted peptides in a suitable running buffer (e.g., HBS-EP+). The concentration range should span at least 10-fold below and above the expected K_D.

  • Inject the peptide solutions over the immobilized protein surface, starting with the lowest concentration. Include buffer-only injections for double referencing.

  • Monitor the association and dissociation phases in real-time.

  • Regenerate the sensor surface between injections using a mild regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5), if necessary.

• Data Analysis:

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's analysis software.

  • Extract the k_a, k_d, and K_D values for both peptide variants.

  • Compare the kinetic and affinity parameters to quantify the impact of the 3-fluoro substitution.

Caption: Experimental Workflow for SPR Analysis.

Protocol 2: Isothermal Titration Calorimetry (ITC) for Binding Thermodynamics

Objective: To determine the thermodynamic parameters of binding, including the change in enthalpy (ΔH), entropy (ΔS), and the binding affinity (K_D).

Methodology:

• Sample Preparation:

  • Dialyze both the target protein and the peptides extensively against the same buffer (e.g., 20 mM phosphate, 150 mM NaCl, pH 7.4) to minimize buffer mismatch effects.

  • Accurately determine the concentrations of the protein and peptide solutions.

• ITC Experiment:

  • Load the target protein into the sample cell of the calorimeter (typically at a concentration of 10-50 µM).

  • Load the peptide solution into the injection syringe (typically at a concentration 10-20 times that of the protein).

  • Perform a series of small, sequential injections of the peptide into the protein solution while monitoring the heat change.

  • Allow the system to reach equilibrium between each injection.

• Data Analysis:

  • Integrate the heat pulses from each injection to generate a binding isotherm.

  • Fit the binding isotherm to a suitable binding model (e.g., one-site binding model) using the analysis software.

  • Extract the stoichiometric ratio (n), binding affinity (K_A = 1/K_D), and enthalpy of binding (ΔH).

  • Calculate the change in entropy (ΔS) using the equation: ΔG = ΔH - TΔS = -RTln(K_A).

  • Compare the thermodynamic profiles of the fluorinated and non-fluorinated peptides to understand the driving forces of binding.

Conclusion: A Strategic Tool for Peptide Optimization

The incorporation of 3-fluoro substituents into peptides is a powerful and versatile strategy for modulating their biological properties.[6] As demonstrated, this seemingly minor modification can have profound effects on binding affinity, conformational stability, and proteolytic resistance. The impact, however, is highly dependent on the specific context of the peptide sequence and the target protein's binding pocket. Therefore, a systematic and comparative experimental approach, as outlined in this guide, is crucial for rationally designing and optimizing fluorinated peptide therapeutics and research tools. By leveraging the unique properties of fluorine, researchers can unlock new avenues for developing next-generation peptides with superior performance.

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it encompasses their safe and compliant disposal. This guide provides essential, step-by-step procedures for the proper disposal of 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid, ensuring the safety of laboratory personnel and the protection of our environment. The protocols outlined herein are grounded in established safety principles and regulatory standards, reflecting a commitment to best practices in laboratory operations.

Hazard Identification and Risk Assessment: Understanding the Compound

Inferred Hazard Profile:

Hazard Classification	Potential Effects
Skin Irritant	May cause redness, itching, and inflammation upon contact.[1][2]
Eye Irritant	Can cause serious eye irritation, including redness, pain, and watering.[1][2]
Respiratory Irritant	Inhalation of dust or vapors may irritate the respiratory tract.[2][6]
Environmental Hazard	Fluorinated organic compounds can be persistent in the environment.[4][5]

Therefore, a thorough risk assessment is paramount before handling or disposing of this compound. This involves evaluating the quantity of waste, the potential for exposure, and the available control measures.

Personal Protective Equipment (PPE): The First Line of Defense

Given the potential hazards, the use of appropriate personal protective equipment is mandatory to prevent direct contact and inhalation.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use.[1][7]

• Eye Protection: Chemical safety goggles or a face shield are essential to protect against splashes or airborne particles.[1][3]

• Body Protection: A lab coat or other protective clothing should be worn to cover exposed skin.[8]

• Respiratory Protection: If there is a risk of generating dust or aerosols, especially in poorly ventilated areas, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8]

Segregation and Collection of Waste: A Critical Step

Proper segregation of chemical waste is fundamental to safe disposal and regulatory compliance.

• Designated Waste Container: All waste containing 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid, including contaminated labware (e.g., weighing boats, pipette tips), should be collected in a dedicated, clearly labeled, and compatible waste container.[4]

• Incompatible Materials: Avoid mixing this waste with incompatible substances such as strong oxidizing agents, strong acids, or strong bases, which could lead to hazardous reactions.[1][3]

• Waste Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid".[9] The label should also indicate the associated hazards (e.g., "Irritant").

On-Site Storage and Handling: Ensuring Compliance

The on-site storage of hazardous waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11]

• Satellite Accumulation Areas (SAAs): Waste should be stored in a designated Satellite Accumulation Area, which must be at or near the point of generation and under the control of the laboratory personnel.[9][12]

• Container Management: Waste containers must be kept tightly closed except when adding waste.[2] They should be in good condition and compatible with the chemical waste. For acidic compounds, avoid metal containers.[10]

• Secondary Containment: Placing the primary waste container in a larger, chemically resistant secondary container is a best practice to contain any potential leaks or spills.[10]

Disposal Pathway: The Final Step

Due to the presence of the carbon-fluorine bond, 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid should be treated as a fluorinated organic compound. These compounds are known for their stability and persistence, making conventional disposal methods inadequate.[5][13]

• High-Temperature Incineration: The recommended and most effective method for the complete destruction of fluorinated organic compounds is high-temperature incineration.[5][13][14] This process is capable of breaking the stable carbon-fluorine bond. The incinerator must be licensed to handle halogenated organic waste.

• Licensed Waste Hauler: The disposal of this hazardous waste must be handled by a licensed hazardous waste disposal company.[15] Your institution's Environmental Health & Safety (EH&S) department will have established procedures for the pickup and disposal of chemical waste.

• Do Not Dispose Down the Drain: Under no circumstances should this chemical or its containers be disposed of down the drain.[12] This can lead to environmental contamination and is a violation of environmental regulations.

Disposal Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the proper disposal of 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid.

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A Senior Application Scientist's Guide to Handling 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid: Personal Protective Equipment and Safe Handling Protocols

Welcome to your comprehensive guide on the safe handling of 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid. As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. This guide is structured to provide you with not just a list of procedures, but a deep understanding of the "why" behind each safety recommendation, ensuring a self-validating system of laboratory safety.

Understanding the Hazard Profile

Inferred Hazard Classifications:

• Skin Irritant/Corrosive: Likely to cause skin irritation upon contact.[2][3][4]

• Serious Eye Damage/Irritation: High potential to cause serious eye irritation or damage.[2][3][4]

• Respiratory Irritant: May cause respiratory irritation if inhaled as a dust or aerosol.[3]

• Acute Toxicity (Oral, Dermal, Inhalation): While not confirmed, it is prudent to assume potential for harm if swallowed, in contact with skin, or inhaled, as seen with similar compounds.[5][6]

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is your primary defense against chemical exposure.[7][8] The following table summarizes the essential PPE for handling 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid.

Protection Type	Required PPE	Rationale and Best Practices
Hand Protection	Chemical-resistant gloves (Nitrile, Neoprene, or Butyl rubber)	Prevents direct skin contact with the chemical, which can cause irritation or be absorbed through the skin.[9][10][11] Always double-check glove compatibility with the specific chemical and ensure they are changed immediately if contaminated.
Eye and Face Protection	Chemical splash goggles and a face shield	Goggles provide a seal around the eyes to protect against splashes, while a face shield offers an additional layer of protection for the entire face, especially when handling larger quantities or during procedures with a high splash risk.[9][12][13]
Body Protection	Laboratory coat or chemical-resistant apron	Protects your skin and personal clothing from spills and contamination.[10][12][14] For significant splash hazards, a chemical-resistant apron over a lab coat is recommended.[9]
Respiratory Protection	Use in a certified chemical fume hood	A fume hood is the primary engineering control to minimize inhalation of dust or aerosols.[14][15] If a fume hood is not available or if there is a risk of generating significant airborne particles, a NIOSH-approved respirator with an appropriate cartridge may be necessary.[9][13]

Visualizing Your PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for Handling the Target Compound.

Step-by-Step Operational and Disposal Plan

I. Pre-Handling Preparations

• Review Safety Information: Before beginning any work, thoroughly review this guide and any available safety data for similar compounds.[8][14]

• Designate a Work Area: All handling of 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid should be performed in a designated area within a certified chemical fume hood.[14][15]

• Assemble Materials: Gather all necessary equipment, including the chemical, solvents, glassware, and waste containers, before you begin.

• Verify Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire extinguisher are readily accessible and in good working order.[15]

II. Handling Protocol

• Don Appropriate PPE: Put on your lab coat, chemical splash goggles, and chemical-resistant gloves. If handling larger quantities, also wear a face shield and a chemical-resistant apron.[9][10][12]

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid compound within the chemical fume hood to minimize the risk of inhaling dust particles.

  • Use a spatula for transfers and avoid creating dust.

  • If preparing a solution, add the solid to the solvent slowly to prevent splashing.

• Running Reactions:

  • Conduct all reactions in a clean, dry, and appropriate reaction vessel within the fume hood.

  • Ensure that the reaction setup is secure and that any potential pressure buildup can be safely vented.

• Post-Handling:

  • After handling, decontaminate all surfaces and equipment.

  • Wash your hands thoroughly with soap and water, even after removing gloves.[14]

III. Disposal Plan

• Waste Segregation: All waste contaminated with 1-(Tert-butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid, including excess reagent, contaminated gloves, and disposable labware, must be collected in a designated, labeled hazardous waste container.[14]

• Disposal of Fluorinated Compounds: Due to the stable carbon-fluorine bond, high-temperature incineration is the preferred method for the disposal of fluorinated organic compounds to ensure complete destruction.[2] Consult your institution's environmental health and safety (EHS) office for specific disposal procedures.

• Never dispose of this chemical down the drain. [14]

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration.[3] Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

• Spill: In case of a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal. For large spills, evacuate the area and contact your institution's EHS office.

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